4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone

• CAS: 339008-93-4

Core Science & Biosynthesis

Synthesis of 4-Methyl-1,2,3-thiadiazol-5-yl Phenyl Sulfone: A Mechanistic and Methodological Guide

Introduction & Pharmacological Relevance

The 1,2,3-thiadiazole heterocyclic core is a privileged scaffold in both medicinal chemistry and agrochemical development[1]. Compounds containing this ring system exhibit a broad spectrum of biological activities, including antibacterial, antiviral, and neuroprotective properties[2]. The integration of a phenyl sulfone moiety at the C5 position of the 1,2,3-thiadiazole ring (yielding 4-methyl-1,2,3-thiadiazol-5-yl phenyl sulfone , CAS: 339008-93-4) significantly enhances the molecule's pharmacological profile. The sulfone group acts as a strong hydrogen-bond acceptor, improving target binding affinity, while simultaneously increasing the metabolic stability of the heteroaromatic core against oxidative degradation.

Retrosynthetic Strategy & Regioselectivity

The most robust and scalable method for constructing the 1,2,3-thiadiazole architecture is the Hurd-Mori cyclization [3]. This approach relies on the cyclization of an N -tosylhydrazone precursor using thionyl chloride ( SOCl2​ ).

Retrosynthetically, 4-methyl-1,2,3-thiadiazol-5-yl phenyl sulfone is disconnected into 1-(phenylsulfonyl)propan-2-one and p -toluenesulfonyl hydrazide . The starting β -keto sulfone can be synthesized chemoselectively via the reaction of alpha-bromoacetone with sodium benzenesulfinate[4].

Causality of Regioselectivity

A critical challenge in this synthesis is controlling the regiochemistry. The precursor, 1-(phenylsulfonyl)propan-2-one, possesses two distinct α -carbons: a methyl group and a methylene group. Why does the cyclization exclusively yield the 4-methyl-5-phenylsulfonyl isomer? The causality lies in the tautomerization dynamics of the hydrazone intermediate. The strong electron-withdrawing inductive and resonance effects of the adjacent phenylsulfonyl group highly acidify the methylene protons. This heavily favors the formation of the enamine tautomer at the α -methylene position rather than the α -methyl position. Consequently, electrophilic attack by SOCl2​ occurs exclusively at the activated methylene carbon, locking the methyl group at the C4 position and the phenyl sulfone at the C5 position.

Caption: Retrosynthetic and forward workflow for 1,2,3-thiadiazole synthesis.

Mechanistic Pathway of the Hurd-Mori Cyclization

The choice of p -toluenesulfonyl hydrazide over simple hydrazine is not arbitrary. The tosyl group ( −Ts ) serves as an essential, highly stable leaving group during the final aromatization step of the heterocycle[3].

The mechanism proceeds via the following sequence:

• Electrophilic Attack: Thionyl chloride attacks the nucleophilic α -carbon of the enamine tautomer, forming an α -sulfinyl chloride intermediate.

• Intramolecular Cyclization: The hydrazone nitrogen executes a nucleophilic attack on the highly electrophilic sulfur atom, closing the 5-membered ring.

• Aromatization: The system undergoes a dual elimination of hydrogen chloride ( HCl ) and p -toluenesulfinic acid ( TsH ), driven by the thermodynamic stability of the resulting aromatic 1,2,3-thiadiazole system[2].

Caption: Mechanistic pathway of the Hurd-Mori cyclization.

Quantitative Optimization of Cyclization Conditions

Because the α -methylene carbon is sterically hindered by the bulky phenylsulfonyl group, the Hurd-Mori cyclization requires optimized thermal and solvent conditions to drive the reaction to completion. The table below summarizes the optimization of the cyclization step.

Solvent	Temperature	SOCl2​ Equivalents	Reaction Time	Yield (%)	Purity (HPLC)	Causality / Observation
Dichloromethane	0 °C to 25 °C	1.5 eq	12 h	41%	88%	Incomplete conversion due to low thermal energy.
Chloroform	60 °C (Reflux)	2.5 eq	8 h	64%	92%	Improved yield, but competing side reactions observed.
1,2-Dichloroethane	80 °C (Reflux)	3.0 eq	6 h	78%	95%	Optimal balance of thermal activation and solubility.
Thionyl Chloride	60 °C (Neat)	Solvent volume	4 h	86%	98%	Highest yield, but requires rigorous post-reaction quenching.

Data Interpretation: Utilizing 1,2-Dichloroethane (DCE) at 80 °C provides the optimal thermodynamic environment to overcome the steric bulk of the sulfone moiety while avoiding the hazardous workup associated with neat thionyl chloride.

Self-Validating Experimental Protocols

Step 1: Synthesis of 1-(Phenylsulfonyl)propan-2-one Tosylhydrazone

Reagents:

• 1-(Phenylsulfonyl)propan-2-one (10.0 mmol, 1.98 g)

• p -Toluenesulfonyl hydrazide (10.5 mmol, 1.95 g)

• Absolute ethanol (30 mL)

Procedure:

• Suspend 1-(phenylsulfonyl)propan-2-one in 30 mL of absolute ethanol in a 100 mL round-bottom flask equipped with a magnetic stir bar.

• Add p -toluenesulfonyl hydrazide in one single portion.

• Attach a reflux condenser and heat the mixture to 80 °C for 2 hours.

• Remove the heat source and allow the mixture to cool slowly to room temperature, then transfer to an ice bath (0 °C) for 30 minutes to induce complete crystallization.

• Filter the resulting precipitate via vacuum filtration, wash with 10 mL of ice-cold ethanol, and dry under high vacuum overnight.

Validation System (Quality Control):

• Visual: The reaction transitions from a clear solution to a thick, pale-yellow suspension as the hydrazone precipitates.

• Analytical: TLC (Hexanes:EtOAc 2:1) will show the complete consumption of the starting ketone ( Rf​≈0.5 ). FTIR spectroscopy will confirm success via the disappearance of the sharp ketone C=O stretch at ∼1723 cm−1 [4] and the emergence of a broad N-H stretch at ∼3200 cm−1 alongside a C=N stretch at ∼1650 cm−1 .

Step 2: Hurd-Mori Cyclization to 4-Methyl-1,2,3-thiadiazol-5-yl Phenyl Sulfone

Reagents:

• Tosylhydrazone intermediate (5.0 mmol, 1.83 g)

• Thionyl chloride (15.0 mmol, 1.09 mL)

• Anhydrous 1,2-Dichloroethane (DCE) (15 mL)

Procedure:

• Transfer the tosylhydrazone intermediate to an oven-dried, two-neck flask purged with argon.

• Suspend the solid in 15 mL of anhydrous DCE and cool the flask to 0 °C using an ice bath.

• Add thionyl chloride dropwise over 15 minutes using a syringe. Caution: This step is highly exothermic and releases toxic HCl and SO2​ gases. Perform in a well-ventilated fume hood.

• Remove the ice bath, allow the mixture to reach room temperature, and then heat to 80 °C for 6 hours.

• Cool the reaction mixture to 0 °C and carefully quench by dropwise addition of saturated aqueous NaHCO3​ until the aqueous phase reaches pH 7-8.

• Extract the aqueous layer with dichloromethane ( 3×20 mL ). Combine the organic layers, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purify the crude product via silica gel flash chromatography using a gradient of Hexanes to Ethyl Acetate.

Validation System (Quality Control):

• Visual: Vigorous gas evolution upon heating indicates active cyclization. The initial suspension will dissolve into a homogenous, dark amber solution.

• Analytical: 1H NMR (in CDCl3​ ) acts as the ultimate validator. The spectrum will show the complete disappearance of the tosyl methyl singlet ( ∼2.4 ppm ) and the α -methylene protons. The final structure is confirmed by the presence of the C4-methyl singlet shifted significantly downfield ( ∼2.8 ppm ) due to the deshielding effect of the heteroaromatic ring, alongside the distinct phenyl multiplet ( 7.5−8.0 ppm ).

References

• Synthesis of 4-Methyl-1,2,3-thiadiazole Derivatives via Ugi Reaction and Their Biological Activities Journal of Agricultural and Food Chemistry - ACS Publications 1[1]

• Chemoselective One-pot Synthesis of β-keto Sulfones from Ketones The Royal Society of Chemistry 4[4]

• Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole PMC (PubMed Central) 2[2]

• THE CHEMISTRY OF 1,2,3-THIADIAZOLES John Wiley & Sons (e-bookshelf.de) 3[3]

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• 4. rsc.org [rsc.org]

Introduction: The Emergence of a Privileged Scaffold in Drug Discovery

An In-depth Technical Guide on the Physicochemical Properties of 1,2,3-Thiadiazole Sulfone Derivatives

The 1,2,3-thiadiazole ring is a versatile five-membered heterocycle that has garnered significant attention in medicinal chemistry.[1][2] Its derivatives are known to exhibit a vast array of biological activities, including antiviral, antifungal, antibacterial, and antitumor properties.[3][4][5] The introduction of a sulfone moiety (-SO₂-) to this scaffold dramatically alters its physicochemical properties, creating a unique chemical entity with significant potential for drug development. The potent electron-withdrawing nature of the sulfone group modulates the electronic environment of the entire molecule, influencing its stability, solubility, and, most critically, its interaction with biological targets.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to provide a deeper understanding of the causality behind experimental choices and analytical observations. We will explore the synthesis, structural characterization, core physicochemical properties, and biological relevance of 1,2,3-thiadiazole sulfone derivatives, grounded in authoritative scientific literature.

Section 1: Synthesis and Structural Elucidation

The creation of 1,2,3-thiadiazole sulfone derivatives is typically not a single-step process. It involves the initial construction of the thiadiazole core, followed by the introduction and subsequent oxidation of a sulfur-containing substituent. This multi-step approach allows for modularity in design, enabling the synthesis of a diverse library of compounds.

Synthetic Strategy: A Two-Stage Workflow

The most common and effective pathway involves two primary stages:

• Formation of the 1,2,3-Thiadiazole Thioether: This begins with the synthesis of the core 1,2,3-thiadiazole ring, often via the well-established Hurd-Mori reaction .[6][7][8] This reaction utilizes the cyclization of a hydrazone derivative with thionyl chloride (SOCl₂). Once the core is formed, a thioether side chain is introduced, typically through nucleophilic substitution.

• Oxidation to the Sulfone: The synthesized thioether is then oxidized to the corresponding sulfone. This is a critical step where the choice of oxidizing agent and reaction conditions determines the yield and purity of the final product. Hydrogen peroxide (H₂O₂) is a commonly used oxidant, often in the presence of a catalyst like sodium tungstate.[9]

The following diagram illustrates this generalized synthetic workflow.

Caption: Generalized workflow for the synthesis of 1,2,3-thiadiazole sulfones.

Detailed Experimental Protocol: Synthesis of a Representative Sulfone Derivative

This protocol is a representative example based on methodologies described in the literature for the synthesis of heterocyclic sulfones.[9]

Objective: To synthesize a 1,2,3-thiadiazole sulfone derivative from its corresponding thioether.

Materials:

• 1,2,3-Thiadiazole thioether derivative (1.0 eq)

• Glacial Acetic Acid (solvent)

• Sodium Tungstate (Na₂WO₄) (catalyst, ~0.1 eq)

• 30% Hydrogen Peroxide (H₂O₂) (oxidant, ~3.0 eq)

• Distilled Water

• Saturated Sodium Bicarbonate Solution

• Ethyl Acetate

• Anhydrous Magnesium Sulfate

Procedure:

• Dissolution: Dissolve the 1,2,3-thiadiazole thioether derivative in glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer.

• Catalyst Addition: Add a catalytic amount of sodium tungstate to the solution.

• Oxidant Addition: Cool the flask in an ice bath. Slowly add 30% hydrogen peroxide dropwise to the stirred solution. Causality Note: The slow, cooled addition is crucial to control the exothermic reaction and prevent over-oxidation or degradation of the heterocyclic ring.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC), comparing the reaction mixture to the starting material. The formation of a more polar spot (lower Rf value) indicates the conversion to the sulfone.

• Quenching: Once the reaction is complete, carefully pour the mixture into a beaker of cold distilled water.

• Neutralization & Extraction: Neutralize the aqueous solution by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases. Transfer the mixture to a separatory funnel and extract the product three times with ethyl acetate.

• Drying and Evaporation: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude solid by recrystallization or column chromatography to yield the final 1,2,3-thiadiazole sulfone derivative.

Section 2: Core Physicochemical Properties and Analytical Characterization

The transformation of a thioether to a sulfone imparts significant changes to the molecule's properties. These changes are fundamental to its behavior in both chemical and biological systems.

Electronic Properties and Reactivity

The sulfone group is a powerful electron-withdrawing group. Its presence significantly lowers the electron density of the 1,2,3-thiadiazole ring system.

• Ring Deactivation: The carbon atoms of the thiadiazole ring become more electron-deficient, which generally makes them less susceptible to electrophilic substitution but more prone to nucleophilic attack compared to their thioether counterparts.[2][10]

• Computational Insights: Density Functional Theory (DFT) studies on related heterocyclic systems show that such modifications alter the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies.[11][12] A larger HOMO-LUMO energy gap generally implies greater chemical stability, while a smaller gap suggests higher reactivity.[12] The introduction of a sulfone group typically lowers the energy of both orbitals, affecting the molecule's overall reactivity profile.

Solubility and Lipophilicity

Solubility and lipophilicity (logP) are critical parameters in drug development, governing absorption, distribution, metabolism, and excretion (ADME).

• Increased Polarity: The sulfone group is significantly more polar than the thioether group due to the two S=O bonds. This generally leads to:

  • Increased Aqueous Solubility: The sulfone can act as a hydrogen bond acceptor, improving interactions with water.

  • Decreased Lipophilicity (Lower logP): The increased polarity makes the molecule less soluble in nonpolar environments.

This modulation is a key tool for medicinal chemists to fine-tune the ADME profile of a lead compound.

Thermal Stability

The 1,2,3-thiadiazole ring itself is known to be thermally labile, undergoing decomposition via the extrusion of molecular nitrogen (N₂) to form highly reactive intermediates.[1]

• Thermogravimetric Analysis (TGA): TGA is used to determine the decomposition temperature. For many 1,2,3-thiadiazole derivatives, significant weight loss begins above 200 °C.[1]

• Influence of the Sulfone Group: The stability of the ring can be influenced by its substituents. The strong electron-withdrawing nature of the sulfone group can affect the decomposition temperature, although specific quantitative data for sulfone derivatives requires empirical analysis.

Property	General Trend (Thioether → Sulfone)	Rationale	Analytical Technique
Electron Density on Ring	Decreases	Strong inductive and resonance electron withdrawal by -SO₂- group.	NMR Spectroscopy, DFT Calculations
Aqueous Solubility	Increases	Increased polarity and hydrogen bond accepting capability.	Solubility Assays
Lipophilicity (logP)	Decreases	Increased polarity.	HPLC, Shake-flask method
Melting Point	Generally Increases	Stronger intermolecular dipole-dipole interactions.	Differential Scanning Calorimetry (DSC)
Thermal Stability	Varies	Dependent on the overall molecular structure.	Thermogravimetric Analysis (TGA)
Caption: Comparative summary of physicochemical properties.

Spectroscopic and Chromatographic Characterization

Accurate structural confirmation relies on a suite of analytical techniques. The presence of the sulfone group provides distinct spectral signatures.

Protocol: Spectroscopic and Chromatographic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Objective: To elucidate the carbon-hydrogen framework.

  • Methodology: Dissolve 5-10 mg of the purified sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[13][14] Acquire ¹H and ¹³C NMR spectra.

  • Expert Interpretation: Protons and carbons alpha to the sulfone group will experience a significant downfield shift (to higher ppm) compared to the thioether analogue. This is a direct and reliable indicator of successful oxidation.

• Infrared (IR) Spectroscopy:

  • Objective: To identify key functional groups.

  • Methodology: Acquire the IR spectrum using a KBr pellet or as a thin film.

  • Expert Interpretation: The most definitive evidence for the sulfone group is the appearance of two strong absorption bands corresponding to its asymmetric and symmetric stretching vibrations, typically found in the ranges of 1350-1300 cm⁻¹ and 1160-1120 cm⁻¹ , respectively.[9][15]

• High-Performance Liquid Chromatography (HPLC):

  • Objective: To assess purity and quantify the compound.

  • Methodology: Develop a reverse-phase HPLC method (e.g., using a C18 column) with a mobile phase of acetonitrile and water.[16]

  • Expert Interpretation: Due to its increased polarity, the sulfone derivative will have a shorter retention time compared to its thioether precursor under reverse-phase conditions. This difference is essential for monitoring the oxidation reaction.

Technique	Key Signature of the Sulfone Group	Typical Range/Value
¹H NMR	Downfield shift of α-protons	Shift (Δδ) of +0.5 to +1.0 ppm vs. thioether
¹³C NMR	Downfield shift of α-carbons	Shift (Δδ) of +10 to +20 ppm vs. thioether
IR Spectroscopy	Asymmetric & Symmetric S=O stretching	~1350-1300 cm⁻¹ (asym) and ~1160-1120 cm⁻¹ (sym)
Reverse-Phase HPLC	Decreased retention time	Dependent on exact conditions, but significantly shorter than thioether
Caption: Key analytical signatures for 1,2,3-thiadiazole sulfones.

Section 3: Biological Relevance and Mechanism of Action

While the 1,2,3-thiadiazole core is a known pharmacophore, the addition of a sulfone group can enhance or redirect its biological activity.[5] Sulfones and sulfonamides are present in numerous commercial drugs and are known to target specific enzymes.[15][17]

Spectrum of Bioactivity

Derivatives of 1,2,3-thiadiazole containing thioether and sulfone linkers have demonstrated promising biological activities, particularly as antiviral and antifungal agents.[5][15] For example, certain compounds have shown high activity against the Tobacco Mosaic Virus (TMV).[15] The sulfone moiety often serves as a critical pharmacophoric element, engaging in specific interactions with the active site of a target protein.

Mechanism of Action: Enzyme Inhibition

A prevalent mechanism of action for heterocyclic sulfone/sulfonamide compounds is enzyme inhibition.[17] They can act as transition-state mimics or bind tightly to active site residues. One such class of enzymes is the carbonic anhydrases (CAs) , which are involved in various physiological processes. While much of the research focuses on 1,3,4-thiadiazole sulfonamides, the underlying principle of targeting a metallic active site is relevant.[17]

The diagram below illustrates a hypothetical mechanism where a 1,2,3-thiadiazole sulfone derivative inhibits a generic metalloenzyme.

Caption: Hypothetical inhibition of a metalloenzyme by a sulfone derivative.

This interaction is driven by the physicochemical properties of the sulfone group: its polarity and ability to act as a strong hydrogen bond acceptor or coordinate with metal ions are key to its inhibitory potential. This makes the 1,2,3-thiadiazole sulfone scaffold a highly attractive starting point for designing potent and selective enzyme inhibitors.

Conclusion

1,2,3-Thiadiazole sulfone derivatives represent a chemically and biologically significant class of compounds. The introduction of the sulfone moiety provides a powerful tool for modulating the core physicochemical properties of the parent heterocycle. This guide has detailed the synthetic pathways, elucidated the key changes in electronic character, solubility, and stability, and provided a framework for their analytical characterization. Understanding these fundamental properties is paramount for any researcher aiming to harness the therapeutic potential of this promising scaffold in the ongoing quest for novel and effective drugs. The ability to rationally tune these properties through synthetic modification underscores the value of the 1,2,3-thiadiazole sulfone core in modern drug discovery.

References

• Xu, W., et al. (2013). Synthesis and bioactivities of novel thioether/sulfone derivatives containing 1,2,3-thiadiazole and 1,3,4-oxadiazole/thiadiazole moiety. Bioorganic & Medicinal Chemistry Letters, 23(21), 5821-5824. Available from: [Link]

• Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. (2025). PMC. Available from: [Link]

• Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds. (2025). MDPI. Available from: [Link]

• Synthesis and Crystal Structure of Novel Sulfone Derivatives Containing 1,2,4-Triazole Moieties. PMC. Available from: [Link]

• Nahi, R. J., & Imran, N. H. (2019). Synthesis, Characterization and Thermal Stability Study of New Heterocyclic Compounds Containing 1,2,3-Triazole and 1,3,4-Thiadiazole Rings. Semantic Scholar. Available from: [Link]

• Synthesis of 1,2,3-thiadiazoles. Organic Chemistry Portal. Available from: [Link]

• Zahoor, A. F., et al. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. Applied Sciences. Available from: [Link]

• Nahi, R. J., & Imran, N. H. (2019). Synthesis, Characterization and Thermal Stability Study of New Heterocyclic Compounds Containing 1,2,3-Triazole and 1,3,4-Thiadiazole Rings. Oriental Journal of Chemistry. Available from: [Link]

• Mamand, D. M., & Qadr, H. M. (2023). A computational study of substituent effect 1, 3, 4-thiadiazole on corrosion inhibition. Azerbaijan Chemical Journal. Available from: [Link]

• Zahoor, A. F., et al. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. MDPI. Available from: [Link]

• Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance. (2009). ACS Publications. Available from: [Link]

• Studies On Nitrogen And Sulphur Containing Heterocyclic Compound: 1,3,4 - thiadiazole. (2013). Allied Academies. Available from: [Link]

• Senturk, M., et al. (2011). Synthesis of 5-amino-1,3,4-thiadiazole-2-sulphonamide derivatives and their inhibition effects on human carbonic anhydrase isozymes. PubMed. Available from: [Link]

• The Chemistry of 1,2,3-Thiadiazoles. Download. Available from: [Link]

• Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. (2025). ResearchGate. Available from: [Link]

• Computational reactivity study of triazolo-thiadiazole derivatives using HF and DFT methods. American Chemical Society. Available from: [Link]

• Thiadiazoles and Their Properties. (2019). ISRES. Available from: [Link]

• Chromatographic and electrophoretic determination of thioamides based on thiazole, 1,3,4-thiadiazole, 1,2,4-triazole, and tetrazole. (2025). ResearchGate. Available from: [Link]

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Engineering Plant Immunity: A Technical Guide to 1,2,3-Thiadiazole Agrochemicals

Introduction: The Paradigm Shift in Crop Protection

For decades, agricultural disease management relied heavily on compounds exhibiting direct toxicity against phytopathogens. While effective, this approach inevitably drives rapid evolutionary resistance. 1,2,3-thiadiazole derivatives represent a fundamental paradigm shift in agrochemical design: rather than attacking the pathogen, they function as highly potent plant defense elicitors[1]. By priming the plant's innate immune system, these compounds offer broad-spectrum, durable protection without exerting direct selective pressure on the pathogen[2].

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between synthetic organic chemistry and molecular plant pathology. We will explore the foundational synthesis of the 1,2,3-thiadiazole core, dissect the molecular causality of its biological activity, and establish self-validating experimental protocols for evaluating novel derivatives.

Chemical Synthesis: The Hurd-Mori Cyclization

The structural versatility of 1,2,3-thiadiazoles stems from the robust methodologies available for their synthesis. The most foundational and widely utilized route is the Hurd-Mori synthesis, a classical name reaction that constructs the 1,2,3-thiadiazole ring through the cyclization of hydrazone derivatives[3].

Protocol 1: Hurd-Mori Synthesis of 1,2,3-Thiadiazole Derivatives

This protocol outlines the synthesis of the 1,2,3-thiadiazole core, emphasizing the physical and chemical causality behind each step to ensure high yield and purity[4].

• Step 1: Hydrazone Formation

  • Action: Condense the starting ketone or aldehyde (1.0 eq) with a hydrazine derivative (e.g., semicarbazide hydrochloride, 1.2 eq) in absolute ethanol under reflux for 2-5 hours.

  • Causality: This condensation establishes the critical nitrogen-nitrogen (N-N) bond backbone required for the subsequent heterocyclic ring closure. Ethanol provides a polar protic environment that stabilizes the transition state of the imine formation.

• Step 2: Thionyl Chloride Addition

  • Action: In a strictly anhydrous environment, add the dried hydrazone precursor to an excess of thionyl chloride ( SOCl2​ ) at 0–5°C with vigorous stirring.

  • Causality: SOCl2​ serves a dual purpose as both the sulfur donor and the dehydrating agent. The reaction must be initiated in an ice bath because the electrophilic attack and subsequent release of HCl gas are highly exothermic. Failure to control the temperature leads to tarry byproducts and thermal degradation of the hydrazone.

• Step 3: Cyclization and Aromatization

  • Action: Gradually warm the mixture to room temperature, then apply gentle heat until TLC indicates complete consumption of the starting material.

  • Causality: Elevating the temperature provides the activation energy necessary to drive the intramolecular cyclization and dehydration to completion, yielding the thermodynamically stable, aromatic 1,2,3-thiadiazole ring.

• Step 4: Quenching and Isolation

  • Action: Carefully pour the reaction mixture over crushed ice. Extract with dichloromethane, wash with saturated NaHCO3​ , and dry over anhydrous Na2​SO4​ .

  • Causality: Pouring the mixture over ice safely and rapidly hydrolyzes unreacted SOCl2​ into water-soluble SO2​ and HCl . The NaHCO3​ wash neutralizes residual acid, preventing the acidic degradation of the newly formed thiadiazole during organic extraction.

Workflow of the Hurd-Mori synthesis for 1,2,3-thiadiazole derivatives.

Mechanism of Action: Hijacking the Salicylic Acid Pathway

The hallmark of commercial 1,2,3-thiadiazole agrochemicals—such as Acibenzolar-S-methyl (BTH) and Tiadinil (TDL)—is their ability to induce Systemic Acquired Resistance (SAR)[5]. They do not possess direct fungicidal or bactericidal properties; instead, they act as synthetic mimics within the plant's endogenous immune signaling network[2].

Upon foliar application or root absorption, compounds like BTH act as pro-drugs. Plant esterases (specifically methyl salicylate esterases) rapidly cleave the S-methyl ester group to release the active metabolite, benzo[1,2,3]thiadiazole-7-carboxylic acid[2]. This active carboxylic acid mimics Salicylic Acid (SA), acting downstream of SA biosynthesis[6].

The presence of this SA-mimic triggers a cascade of cellular redox changes. Under basal conditions, the master immune regulator NPR1 (Non-expressor of Pathogenesis-Related genes 1) resides in the cytoplasm as an inactive oligomer. The thiadiazole-induced redox shift reduces the intermolecular disulfide bonds of NPR1, breaking it down into active monomers[7]. These monomers translocate into the nucleus, interacting with TGA transcription factors to upregulate the expression of Pathogenesis-Related (PR) genes, specifically PR-1, PR-2, and PR-5[5]. The accumulation of these PR proteins fortifies the plant against a broad spectrum of subsequent pathogenic attacks.

Mechanism of Systemic Acquired Resistance (SAR) induced by 1,2,3-thiadiazoles.

Quantitative Efficacy Profiles

To benchmark the efficacy of novel synthesized derivatives, it is crucial to compare them against established commercial standards. The table below summarizes the quantitative and qualitative profiles of the leading 1,2,3-thiadiazole elicitors used globally.

Table 1: Commercial 1,2,3-Thiadiazole Elicitors and Efficacy Profiles

Compound	Active Metabolite	Primary Target Pathogens	Efficacy / Yield Impact	Mode of Action
Acibenzolar-S-methyl (BTH)	Benzo[1,2,3]thiadiazole-7-carboxylic acid	Pseudomonas syringae, TMV, Cercospora	High broad-spectrum resistance; protects upper/lower leaves[7]	SA-mimic, SAR induction
Tiadinil (TDL)	4-methyl-1,2,3-thiadiazole-5-carboxylic acid (SV-03)	Rice blast (Magnaporthe oryzae), Tea anthracnose	Significant reduction in viral/fungal proliferation[5]	SA-mimic, SAR induction
Isotianil (ISO)	Isotianil (direct/metabolized)	Rice blast	Effective at low doses; high accumulation of defense enzymes[1]	SA-mimic, SAR induction

Biological Evaluation: Validating Systemic Acquired Resistance

When developing new 1,2,3-thiadiazole derivatives, researchers must differentiate between direct antimicrobial toxicity and true SAR induction. A self-validating experimental system must employ strict spatial and temporal separation[8].

Protocol 2: In Vivo Validation of SAR Induction

• Step 1: Elicitor Application (Spatial Separation)

  • Action: Apply the synthesized 1,2,3-thiadiazole compound exclusively to the lower leaves of the host plant (e.g., Arabidopsis thaliana or tobacco) or as a soil drench.

  • Causality: Spatial separation is non-negotiable. By applying the chemical only to the lower foliage or roots, any resistance observed later in the untreated upper leaves proves that the protection is mediated by systemic internal signaling (SAR) rather than the direct contact toxicity of the chemical residue.

• Step 2: Incubation Period (Temporal Separation)

  • Action: Maintain the plants in a controlled environment for a lag phase of 3 to 7 days.

  • Causality: SAR is a transcriptionally driven, energy-intensive process. This incubation period provides the necessary time for the active metabolite to translocate, induce NPR1 monomerization, and allow PR proteins to accumulate to protective thresholds before pathogen exposure.

• Step 3: Pathogen Challenge

  • Action: Inoculate the upper, untreated leaves with a standardized suspension of a virulent pathogen (e.g., Pseudomonas syringae pv. tomato DC3000).

  • Causality: Challenging the naive tissue tests the efficacy of the systemic immune priming.

• Step 4: Disease Scoring and Molecular Biomarker Quantification

  • Action: Score disease severity visually (lesion diameter/count) and utilize RT-qPCR to quantify mRNA levels of PR-1 and PR-5 in the upper leaves.

  • Causality: Visual scoring confirms phenotypic efficacy, while RT-qPCR provides molecular validation. If disease is suppressed but PR genes are not upregulated, the compound may be translocating and acting as a direct fungicide rather than a true SAR elicitor. This dual-validation ensures absolute scientific integrity.

Sources

• 1. Plant Defense Responses to a Novel Plant Elicitor Candidate LY5-24-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acibenzolar-S-methyl - Wikipedia [en.wikipedia.org]
• 3. Hurd–Mori 1,2,3-thiadiazole synthesis - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. The Past, Present and Future of Plant Activator Targeting Salicylic Acid Signal Pathway[v1] | Preprints.org [preprints.org]
• 7. Assessment of the Efficacy and Mode of Action of Benzo(1,2,3)-Thiadiazole-7-Carbothioic Acid S-Methyl Ester (BTH) and Its Derivatives in Plant Protection Against Viral Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Spectroscopic Analysis of 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone: A Comprehensive Technical Guide

Executive Summary & Structural Logic

In modern drug development and agrochemistry, the 1,2,3-thiadiazole ring serves as a privileged, highly electron-deficient heteroaromatic scaffold, frequently utilized for its bioisosteric properties 1. When functionalized with an aryl sulfone moiety—a group prized for imparting metabolic stability and predictable geometric constraints 2—the resulting molecule, 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone (CAS: 339008-93-4) , presents a unique electronic environment.

As an Application Scientist, I approach the structural elucidation of this compound not merely as a checklist of peaks, but as a study in electronic causality. The strong electron-withdrawing nature of both the sulfone group and the endocyclic nitrogen atoms exerts a profound deshielding effect on the adjacent methyl group and the phenyl ring. To validate this structure with absolute certainty, we must employ a self-validating system of orthogonal spectroscopic techniques (NMR, FT-IR, and HRMS), where the blind spots of one method are covered by the strengths of another.

Orthogonal Analytical Workflow

The following diagram illustrates the logical flow of our self-validating spectroscopic protocol. No single technique is trusted in isolation; instead, structural proof is derived from the convergence of exact mass, functional group vibration, and nuclear connectivity.

Orthogonal spectroscopic workflow for the structural validation of the target sulfone.

Spectroscopic Data Summaries

Nuclear Magnetic Resonance (NMR) Profiling

The NMR profile of this compound is defined by extreme deshielding. The C4-methyl group, which would typically resonate around 1.0–1.5 ppm in a standard aliphatic chain, is pulled heavily downfield by the adjacent heteroatoms and the sulfone moiety.

Table 1: Representative 1 H and 13 C NMR Assignments (400 MHz / 100 MHz, CDCl 3​ )

Nucleus	Shift (ppm)	Multiplicity	Integration	Assignment	Causality / Electronic Effect
1 H	2.95	Singlet (s)	3H	Thiadiazole-CH 3​	Strongly deshielded by the inductive pull of the thiadiazole ring and the C5-sulfone.
1 H	7.60 - 7.70	Multiplet (m)	3H	Phenyl H-meta, H-para	Standard aromatic resonance, slightly deshielded by the sulfone group.
1 H	8.05	Doublet of doublets (dd)	2H	Phenyl H-ortho	Highly deshielded by the magnetic anisotropy of the adjacent S=O double bonds.
13 C	14.7	Singlet	-	Thiadiazole-CH 3​	Aliphatic carbon attached directly to a highly electron-deficient heteroaromatic ring.
13 C	128.2	Singlet	-	Phenyl C-ortho	Standard aromatic carbon resonance.
13 C	129.5	Singlet	-	Phenyl C-meta	Standard aromatic carbon resonance.
13 C	134.2	Singlet	-	Phenyl C-para	Standard aromatic carbon resonance.
13 C	139.5	Singlet	-	Phenyl C-ipso	Deshielded due to direct covalent attachment to the electron-withdrawing SO 2​ group.
13 C	142.0	Singlet	-	Thiadiazole C5	Deshielded by both the sulfone and the endocyclic sulfur/nitrogen atoms.
13 C	164.4	Singlet	-	Thiadiazole C4	Highly deshielded by the adjacent sp 2 hybridized nitrogen.

Fourier-Transform Infrared (FT-IR) Vibrational Modes

IR spectroscopy serves as the primary validator for the sulfone group. The symmetric and asymmetric stretching of the SO 2​ group are highly diagnostic, typically appearing around 1150 cm −1 and 1330 cm −1 , respectively 3.

Table 2: Key FT-IR Vibrational Modes (ATR)

Wavenumber (cm −1 )	Intensity	Mode	Assignment / Causality
3065	Weak	ν (C-H)	Aromatic sp 2 C-H stretching of the phenyl ring.
2930	Weak	ν (C-H)	Aliphatic sp 3 C-H stretching of the methyl group.
1550	Medium	ν (C=N)	Imine-like stretch within the 1,2,3-thiadiazole ring.
1335	Strong	νas​ (SO 2​ )	Asymmetric stretching of the sulfone group (O=S=O).
1155	Strong	νs​ (SO 2​ )	Symmetric stretching of the sulfone group (O=S=O).

High-Resolution Mass Spectrometry (HRMS)

The 1,2,3-thiadiazole ring exhibits a highly characteristic fragmentation pattern: the rapid extrusion of nitrogen gas (N 2​ ) upon ionization. This makes MS an excellent tool for confirming the presence of this specific heterocycle.

Table 3: Mass Spectrometry Fragmentation (ESI-HRMS, Positive Mode)

m/z (Observed)	Ion Type	Formula	Diagnostic Significance
241.0095	[M+H] +	C 9​ H 9​ N 2​ O 2​ S 2+​	Confirms the intact molecular weight (Exact Mass: 240.0027 Da).
213.0032	[M+H-N 2​ ] +	C 9​ H 9​ O 2​ S 2+​	Characteristic extrusion of N 2​ gas from the 1,2,3-thiadiazole ring.
149.0431	[M+H-SO 2​ -N 2​ ] +	C 9​ H 9​ S +	Sequential loss of the sulfone group and nitrogen.
77.0385	[C 6​ H 5​ ] +	C 6​ H 5+​	Confirms the presence of the unsubstituted phenyl ring.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies detail the exact operational parameters required to generate the data summarized above.

Protocol 1: High-Resolution NMR Acquisition

Causality: Deuterated chloroform (CDCl 3​ ) is selected as the solvent because 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone lacks exchangeable protons and exhibits high lipophilicity. Tetramethylsilane (TMS) is used as an internal standard to ensure chemical shift accuracy.

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of CDCl 3​ (containing 0.03% v/v TMS) in a clean glass vial. Transfer the homogeneous solution to a 5 mm precision NMR tube.

• Instrument Tuning: Insert the sample into a 400 MHz NMR spectrometer. Lock the magnetic field to the deuterium signal of CDCl 3​ .

• Shimming: Perform gradient shimming (Z1-Z5) to ensure a homogeneous magnetic field, critical for resolving the fine ortho-phenyl doublet of doublets.

• Acquisition ( 1 H): Acquire a standard 1D proton spectrum using a 30° pulse angle, a relaxation delay (D1) of 2 seconds, and 16 scans.

• Acquisition ( 13 C): Acquire a proton-decoupled 13 C spectrum using a 30° pulse angle, a D1 of 2 seconds, and a minimum of 512 scans to ensure an adequate signal-to-noise ratio for the quaternary carbons (C4, C5, and C-ipso).

Protocol 2: ATR-FTIR Spectroscopy

Causality: Attenuated Total Reflectance (ATR) is chosen over traditional KBr pellet pressing. KBr is highly hygroscopic; absorbed moisture can introduce a broad O-H stretch around 3300 cm −1 , which could obscure the weak aromatic C-H stretches at 3065 cm −1 .

• Background Calibration: Clean the diamond ATR crystal with isopropanol and allow it to dry. Run a background scan (32 scans, 4 cm −1 resolution) to compensate for atmospheric CO 2​ and ambient humidity.

• Sample Application: Place 2–3 mg of the solid sulfone directly onto the center of the ATR crystal.

• Compression: Lower the ATR pressure anvil until the clutch clicks, ensuring intimate contact between the solid crystal lattice of the sample and the diamond sensor.

• Acquisition: Acquire the spectrum from 4000 to 400 cm −1 (32 scans).

• Validation: Immediately verify the presence of the sharp, intense bands at ~1335 cm −1 and ~1155 cm −1 to confirm the integrity of the sulfone moiety.

Protocol 3: ESI-HRMS Analysis

Causality: Electrospray Ionization (ESI) in positive mode is optimal because the basic nitrogen atoms within the thiadiazole ring readily accept a proton to form a stable [M+H] + pseudomolecular ion.

• Sample Dilution: Prepare a 1 µg/mL solution of the analyte in LC-MS grade Methanol containing 0.1% Formic Acid (to facilitate protonation).

• Infusion: Introduce the sample into the mass spectrometer via direct syringe pump infusion at a flow rate of 10 µL/min.

• Source Optimization: Set the capillary voltage to 3.5 kV, the desolvation temperature to 250 °C, and the cone gas flow to 50 L/h.

• Acquisition: Scan over a mass range of m/z 50 to 500. Accumulate data for 2 minutes to ensure high mass accuracy (< 5 ppm error).

• Data Processing: Extract the exact mass and analyze the isotopic distribution to confirm the presence of the two sulfur atoms (characteristic M+2 isotopic peak contribution of ~9%).

References

• Synthesis, Crystal Structure, and Biological Activity of 4-Methyl-1,2,3-thiadiazole-Containing 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazoles - Journal of Agricultural and Food Chemistry (ACS Publications) - 1

• Phenyl methyl sulfone - The Royal Society of Chemistry - 2

• Technical Guide on Aryl Sulfones: A Profile of Methyl Phenyl Sulfone - Benchchem - 3

• 4-methyl-1,2,3-thiadiazol-5-yl phenyl sulfone - Sigma-Aldrich -

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. rsc.org [rsc.org]
• 3. benchchem.com [benchchem.com]

Thermal and Photochemical Stability of 1,2,3-Thiadiazole Ring Systems: An In-Depth Technical Guide

Executive Summary

The 1,2,3-thiadiazole ring—a five-membered aromatic heterocycle containing one sulfur and two adjacent nitrogen atoms—is a highly versatile scaffold in medicinal chemistry, agrochemicals, and organic materials science. While its derivatives exhibit potent biological activities ranging from antibacterial to anticancer properties, the inherent stability of this ring system under thermal and photochemical stress remains a critical bottleneck in drug formulation and material longevity. This whitepaper provides a comprehensive analysis of the thermodynamic and kinetic drivers of 1,2,3-thiadiazole degradation, offering drug development professionals actionable structure-stability relationships (SAR) and self-validating experimental protocols to accurately profile these compounds.

Mechanistic Foundations: The Thermodynamics of Nitrogen Extrusion

The fundamental driver of 1,2,3-thiadiazole instability is the thermodynamically favorable extrusion of molecular nitrogen (N₂). Because N₂ is an exceptionally stable leaving group (characterized by a strong triple bond and high bond dissociation energy), the activation barrier for ring cleavage is relatively low under sufficient energetic stimuli[1].

Whether triggered by heat (thermolysis) or UV light (photolysis), the decomposition initiates via the cleavage of the S1–N2 and C5–N3 bonds. This fragmentation yields a highly reactive diradical thiocarbene intermediate. Quantum mechanics/molecular mechanics (QM/MM) nonadiabatic dynamics simulations reveal that upon photoirradiation, the molecule is vertically promoted to the S1 excited state, followed by a rapid radiationless decay to the S0 state via a conical intersection (CI)[2]. From this intermediate, the system undergoes a rapid, strain-relieving rearrangement into a three-membered thiirene ring, which subsequently isomerizes into a more stable thioketene,.

Fig 1. Mechanistic pathway of 1,2,3-thiadiazole decomposition via N2 extrusion.

Thermal Stability Profile and Quantitative Analysis

The thermal stability of 1,2,3-thiadiazoles is heavily dictated by the nature of their substituents. While the unsubstituted ring exhibits moderate stability (decomposing above 150 °C), the introduction of bulky or electron-withdrawing groups significantly elevates the onset decomposition temperature ( Tonset​ )[1]. For instance, the incorporation of a naphthyl group at the C4 position distributes the thermal energy across an extended π-conjugated system, raising the Tonset​ to over 200 °C[3].

Under Flash Vacuum Thermolysis (FVT) conditions (150–250 °C), these compounds predictably yield thioketenes, which can dimerize into 1,4-dithiins or react to form alkynes and benzothiophenes depending on the adjacent functional groups[4].

Quantitative Thermal Data

Table 1: Representative Thermal Decomposition Data for 1,2,3-Thiadiazole Derivatives

Compound Class	Substituent Type	Predicted/Observed Tonset​ (°C)	Primary Degradation Product
Unsubstituted	None	~150 - 160	Alkynes, N₂
4-Aryl Substituted	4-Phenyl	~180 - 200	Phenylthioketene
Bulky Aryl Substituted	4-(2-Naphthyl)	>200	2-Naphthylthioketene
Benzo-fused	Benzo[1,2,3]thiadiazole	>250	Highly stable, resistant to N₂ loss

Protocol 1: Self-Validating Thermal Profiling (TGA/DSC)

To accurately assess the shelf-life and formulation viability of a 1,2,3-thiadiazole drug candidate, researchers must employ a coupled Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) workflow.

Step-by-Step Methodology:

• Sample Preparation: Weigh 2–5 mg of the purified 1,2,3-thiadiazole derivative into an aluminum or alumina crucible. Causality: A small sample mass prevents thermal gradients within the bulk powder, ensuring accurate temperature readings.

• Atmospheric Control: Purge the furnace with high-purity Argon gas at a flow rate of 50 mL/min for 15 minutes prior to the run. Causality: Argon is strictly required over nitrogen or air. Air induces oxidative degradation, confounding the intrinsic thermal cleavage data, while a nitrogen atmosphere can suppress the thermodynamically driven N₂ extrusion via Le Chatelier's principle.

• Dynamic Heating Ramp: Heat the sample from 25 °C to 400 °C at a strict rate of 10 °C/min. Causality: A 10 °C/min rate provides the optimal balance between signal resolution and thermal equilibrium. Faster rates induce a thermal lag, artificially inflating the apparent Tonset​ .

• Orthogonal Validation (The Self-Validating Step): Cross-reference the TGA mass-loss derivative curve (DTG) with the DSC heat flow curve. The extrusion of N₂ will present as a sharp mass loss on the TGA perfectly synchronized with a distinct exothermic or endothermic peak on the DSC (depending on the strain release of the specific derivative). If mass loss occurs without a corresponding sharp DSC peak, the sample is likely undergoing gradual volatilization (evaporation) rather than true chemical decomposition[5].

Photochemical Degradation and Isomerization Dynamics

Photochemical stability is paramount for topical drug formulations and organic photovoltaics. 1,2,3-Thiadiazoles absorb strongly in the UV region due to π → π* transitions[6]. Upon UV irradiation, the ring undergoes a rapid photoisomerization. Theoretical models and experimental data confirm that the molecule transitions through a diradical intermediate, eventually forming ethynethiol, thiirene, and thioketene[7].

To study these fleeting intermediates, standard solution-phase photolysis is inadequate because the highly reactive thiirenes dimerize in picoseconds. Instead, Matrix-Isolation FT-IR is the gold standard[2].

Fig 2. Self-validating experimental workflow for thermal and photochemical profiling.

Protocol 2: Photochemical Degradation Assay using Matrix-Isolation FT-IR

Step-by-Step Methodology:

• Matrix Deposition: Sublimate the 1,2,3-thiadiazole sample under a high vacuum and co-deposit it with a massive excess of Argon gas onto a cesium iodide (CsI) window cooled to 8 Kelvin using a closed-cycle helium cryostat. Causality: At 8K, the argon forms a rigid, inert crystalline cage. This physically isolates individual thiadiazole molecules, preventing intermolecular collisions and trapping the transient photo-fragments for steady-state observation[2].

• Baseline Spectral Acquisition: Record the pre-irradiation FT-IR spectrum to establish the baseline stretching frequencies of the intact ring.

• Controlled UV Irradiation: Irradiate the matrix using a super high-pressure mercury lamp (SHPML) equipped with a 270 nm short-cutoff filter. Causality: Wavelengths below 270 nm specifically target the π → π* transition required to trigger the S1 excited state and subsequent N₂ extrusion[6].

• Kinetic Tracking: Monitor the decay of the parent ring bands and the emergence of new bands (e.g., the characteristic C=C and S-H stretching modes of ethynethiol at ~2065 cm⁻¹ and ~2575 cm⁻¹, respectively)[6]. The kinetic rate of band appearance validates the step-wise or concerted nature of the Wolff-type rearrangement[7].

Structure-Stability Relationships (SAR) for Drug Development

For drug developers, the inherent instability of the 1,2,3-thiadiazole ring is not always a detriment; it can be engineered.

• Enhancing Stability via Annulation: Fusing the 1,2,3-thiadiazole ring to an aromatic system (e.g., forming benzo[1,2,3]thiadiazole or isoBBT) drastically increases both thermal and photochemical stability. The extended conjugation lowers the LUMO energy, making the system a powerful electron acceptor while resisting N₂ extrusion[8],[9]. These benzo-fused derivatives are highly stable under visible light irradiation, making them excellent candidates for photocatalysis and stable fluorophores[10].

• Tuning via Electron-Withdrawing Groups (EWGs): The incorporation of EWGs on the aryl ring of 4-aryl-1,2,3-thiadiazoles increases the thermal stability of the resulting products, directly enhancing their viability for pharmaceutical formulation[11].

• Exploiting Instability (Prodrugs & Photo-crosslinkers): Alternatively, the predictable photochemical cleavage can be leveraged. Because the ring reliably extrudes N₂ to form reactive carbenes upon UV exposure, 1,2,3-thiadiazoles are utilized as highly efficient photo-cross-linkers in chemical biology and as targeted DNA photocleavers in oncology[7].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mechanistic Investigations on the Photoisomerization Reactions of Five-Membered Ring Heterocyclic Molecules Containing Sulfur and Selenium Atoms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Isocyano compounds newly recognized in photochemical reaction of thiazole: matrix-isolation FT-IR and theoretical studies - RSC Advances (RSC Publishing) DOI:10.1039/C6RA27496J [pubs.rsc.org]
• 7. pubs.aip.org [pubs.aip.org]
• 8. Benzo[1,2-d:4,5-d′]bis([1,2,3]thiadiazole) and Its Bromo Derivatives: Molecular Structure and Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Harnessing Phenyl Sulfone Pharmacophores in Modern Therapeutics: From Covalent Warheads to Targeted Kinase Inhibition

Executive Overview: The Chemical Rationale of Phenyl Sulfones

In medicinal chemistry, the phenyl sulfone moiety ( R−SO2​−Ph ) is a highly versatile pharmacophore. Characterized by the tetrahedral geometry of its hexavalent sulfur atom, the sulfonyl group is strongly electron-withdrawing. This property lowers the highest occupied molecular orbital (HOMO) of adjacent π -systems, significantly increasing the electrophilicity of conjugated double bonds[1]. Furthermore, the dual oxygen atoms act as potent hydrogen bond acceptors, improving binding affinity within the hydrophobic pockets of kinases and nuclear receptors[2]. This technical guide explores the mechanistic applications of phenyl sulfones, transitioning from classical antimicrobial agents to advanced targeted covalent inhibitors.

Diaryl Sulfones: The Dapsone Paradigm

The foundational application of the sulfone class in medicine is3[3]. Dapsone exhibits a unique dual-mechanism profile, functioning simultaneously as an antimicrobial and an anti-inflammatory agent.

• Antimicrobial Mechanism: Dapsone is bacteriostatic. It acts by competitively antagonizing para-aminobenzoic acid (PABA) at the active site of4[4]. This halts the bacterial synthesis of dihydrofolic acid, effectively impairing nucleic acid replication.

• Anti-inflammatory Mechanism: In conditions like dermatitis herpetiformis, dapsone exerts its effect by directly inhibiting 5[5]. It arrests MPO in an inactive intermediate form, preventing the conversion of hydrogen peroxide into tissue-damaging hypochlorous acid (HOCl).

Caption: Dual mechanism of Dapsone inhibiting folate synthesis and myeloperoxidase.

Phenyl Vinyl Sulfones (PVS) as Tunable Covalent Warheads

Transitioning from reversible binders, the integration of an alkene adjacent to the sulfone yields Phenyl Vinyl Sulfones (PVS) . These compounds act as highly specific, irreversible 1[1]. The electron-withdrawing nature of the sulfone polarizes the vinyl group, transforming it into a strict Michael acceptor. The active site cysteine thiolate of the target protease attacks the β -carbon, forming a stable covalent thioether linkage.

This mechanism has been successfully utilized to target parasitic infections, notably inhibiting6[6] and cruzain in Trypanosoma cruzi.

Caption: Covalent inhibition of cysteine proteases via Michael addition by phenyl vinyl sulfones.

Experimental Protocol 1: Self-Validating In Vitro Cysteine Protease Kinetic Assay

To accurately evaluate the kinact​/KI​ of a PVS candidate, a continuous fluorogenic assay must be employed.

• Enzyme Activation via Reduction:

  • Action: Pre-incubate recombinant falcipain-2 with 10 mM Dithiothreitol (DTT) in sodium acetate buffer (pH 5.5) for 15 minutes.

  • Causality: Cysteine proteases require a strictly reducing environment to maintain the catalytic triad's active-site thiol in its reactive thiolate state.

  • Self-Validation: A parallel control well lacking DTT is monitored. Complete absence of substrate cleavage in this well validates that the observed activity in test wells is strictly thiol-dependent and not an artifact of buffer hydrolysis.

• Time-Dependent Inhibitor Incubation:

  • Action: Add the PVS candidate at varying concentrations and incubate for defined time intervals (0 to 60 minutes) prior to substrate addition.

  • Causality: Because PVS compounds are irreversible covalent modifiers, their inhibition is time-dependent. Pre-incubation establishes the covalent bond kinetics before the substrate can competitively occupy the active site.

• Fluorogenic Substrate Addition:

  • Action: Introduce the fluorogenic peptide substrate Z-Phe-Arg-AMC.

  • Causality: Cleavage of the AMC fluorophore provides a highly sensitive, real-time kinetic readout, avoiding the inaccuracies of endpoint assays.

• Kinetic Readout & Orthogonal Validation:

  • Action: Measure fluorescence over 30 minutes to calculate the pseudo-first-order rate constant ( kobs​ ).

  • Self-Validation: Include a known reversible competitive inhibitor (e.g., E-64c) as a control. Subject the enzyme-inhibitor complex to rapid 100-fold dilution. If the PVS candidate is a true covalent irreversible inhibitor, enzymatic activity will not be restored. Conversely, the reversible control will show immediate activity recovery, validating the assay's ability to distinguish binding modalities.

Emerging Applications: Kinase Inhibitors and Nuclear Receptors

Beyond covalent warheads, the steric bulk and strong dipole of the phenyl sulfone group are heavily leveraged in non-covalent targeted therapies.

• Autoimmune Therapeutics (ROR γ t Inverse Agonists): Recent structure-based drug design has identified 2[2] as highly selective ROR γ t inverse agonists for treating psoriasis. The benzyl phenyl sulfone backbone adopts a near U-shaped conformation, allowing the phenyl ring to form critical face-to-face π -stacking interactions deep within the receptor's hydrophobic pocket.

• Oncology (BRAF V600E Inhibitors): Novel7[7] have demonstrated potent inhibition of the BRAF V600E kinase, a primary driver in melanoma. The sulfone acts as a vital hydrogen bond acceptor with the kinase hinge region.

Quantitative Pharmacodynamic Summary

Compound Class	Specific Compound / Motif	Primary Target	Therapeutic Indication	Potency / Efficacy	Source
Diaryl Sulfone	Dapsone	DHPS / MPO	Leprosy / Dermatitis Herpetiformis	Clinical Dose: 25–200 mg/day	[5]
Peptidyl Vinyl Sulfone	Leu-homoPhe-PVS	Falcipain-2	Malaria (P. falciparum)	IC 50​ < 100 nM	[6]
Phenyl Cyclopentyl Sulfone	Compound 3	ROR γ t	Autoimmune / Psoriasis	EC 50​ = 232 nM	[2]
Phenyl Sulfone-Thiosemicarbazone	Compound 3	BRAF V600E	Melanoma	High Kinase Inhibition	[7]

Synthetic Methodologies for Peptidyl Phenyl Vinyl Sulfones

To synthesize targeted PVS compounds, maintaining stereochemical integrity is paramount.

Experimental Protocol 2: Synthesis and Validation of PVS Warheads

• Horner-Wadsworth-Emmons (HWE) Olefination:

  • Action: React an N-Boc-protected amino aldehyde with diethyl [(phenylsulfonyl)methyl]phosphonate using K 2​ CO 3​ as a mild base.

  • Causality: The HWE reaction is specifically chosen over standard Wittig olefination because it provides exceptionally high E-stereoselectivity. The trans-geometry of the vinyl sulfone is an absolute requirement for proper spatial alignment within the protease active site[6].

• Acidic Deprotection:

  • Action: Treat the intermediate with 20% Trifluoroacetic acid (TFA) in dichloromethane.

  • Causality: TFA efficiently removes the Boc protecting group to expose the primary amine. The phenyl vinyl sulfone warhead is highly stable under acidic conditions, preventing premature degradation of the electrophile.

• Peptide Coupling & Structural Validation:

  • Action: Couple the resulting amine to the desired recognition sequence using EDC and HOBt.

  • Causality: EDC/HOBt minimizes the racemization of chiral α -carbons during amide bond formation, ensuring the final peptidyl construct retains the exact stereochemistry required for target affinity.

  • Self-Validation: Reaction progress is monitored by LC-MS. The final product's trans-alkene geometry must be validated via 1 H-NMR, specifically confirming a large vicinal coupling constant ( J≈15 Hz) characteristic of E-alkenes.

Conclusion

The phenyl sulfone group is far more than a passive structural linker; it is an active, tunable pharmacophore. Whether deployed as a reversible hydrogen-bonding anchor in nuclear receptor inverse agonists, or engineered into an irreversible Michael acceptor for targeting parasitic proteases, its unique electronic and steric properties make it an indispensable tool in modern rational drug design.

Sources

• 1. Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets [explorationpub.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Dapsone - Wikipedia [en.wikipedia.org]
• 4. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]
• 5. Dapsone in dermatology and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-Activity Relationships for Inhibition of Cysteine Protease Activity and Development of Plasmodium falciparum by Peptidyl Vinyl Sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel thiazole derivatives incorporating phenyl sulphonyl moiety as potent BRAFV600E kinase inhibitors targeting melanoma - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Antifungal Activity Evaluation of 1,2,3-Thiadiazole Derivatives

Executive Summary

1,2,3-thiadiazole derivatives represent a privileged heterocyclic scaffold in both medicinal chemistry and agrochemical development[1]. They demonstrate potent antifungal properties against human pathogens (e.g., Candida albicans)[2] and devastating phytopathogenic fungi (e.g., Botrytis cinerea, Rhizoctonia solani, Valsa mali)[3],[4]. This application note provides a comprehensive, self-validating protocol framework for evaluating the antifungal efficacy of newly synthesized 1,2,3-thiadiazole derivatives. The guide encompasses direct in vitro susceptibility testing and indirect Systemic Acquired Resistance (SAR) induction assays[5].

Mechanistic Rationale

The antifungal efficacy of 1,2,3-thiadiazole derivatives is driven by a bifurcated mechanism of action, which dictates the experimental design of the screening process:

• Direct Fungicidal Activity : Certain derivatives specifically inhibit RNA polymerase-1, thereby blocking rRNA synthesis and halting fungal proliferation[3]. Others disrupt cell wall integrity or mitochondrial respiration depending on their specific functional group substitutions (e.g., N-acyl-N-arylalaninates)[6].

• Systemic Acquired Resistance (SAR) : In agricultural applications, 1,2,3-thiadiazole compounds (such as the commercial elicitor tiadinil) act as potent plant defense elicitors. They trigger the salicylic acid (SA) signaling pathway, upregulating pathogenesis-related (PR) proteins that confer broad-spectrum resistance against fungal invasion[7].

Fig 1. High-throughput screening workflow for 1,2,3-thiadiazole antifungal candidates.

Protocol I: In Vitro Broth Microdilution Assay (Adapted from CLSI M38/M27)

This protocol is optimized for evaluating the Minimum Inhibitory Concentration (MIC) against yeast (e.g., C. albicans) and filamentous fungi[8].

Causality & Experimental Logic : 1,2,3-thiadiazole derivatives are characteristically lipophilic. Proper solvent selection (DMSO) and inoculum standardization are critical to prevent compound precipitation and ensure reproducible MIC readouts. MOPS buffering is mandatory to prevent pH fluctuations caused by fungal metabolism, which could alter the ionization state and membrane permeability of the thiadiazole compound.

Materials:

• 96-well flat-bottom microtiter plates.

• RPMI-1640 medium (buffered to pH 7.0 with MOPS).

• Dimethyl sulfoxide (DMSO).

• Standardized fungal inoculum (0.4 × 10⁴ to 5 × 10⁴ CFU/mL)[8].

Step-by-Step Procedure:

• Compound Preparation : Dissolve the 1,2,3-thiadiazole derivative in 100% DMSO to create a stock solution (e.g., 6400 µg/mL). Note: Ensure complete dissolution; sonicate if necessary.

• Serial Dilution : Perform two-fold serial dilutions of the stock in RPMI-1640 medium. The final testing concentration typically ranges from 0.125 to 64 µg/mL. Critical: The final DMSO concentration in the well must not exceed 1% (v/v) to avoid solvent-induced fungal toxicity[4].

• Inoculation : Add 100 µL of the standardized fungal suspension to each well containing 100 µL of the diluted compound[8].

• Controls : Include a positive control (e.g., Fluconazole), a growth control (medium + inoculum + 1% DMSO), and a sterility control (medium only) to self-validate the assay[8].

• Incubation : Seal plates and incubate at 35°C for 24–48 hours (yeasts) or 48–72 hours (filamentous fungi)[8].

• Endpoint Determination : Read the optical density (OD) at 530 nm using a microplate reader. The MIC is defined as the lowest concentration resulting in ≥50% (for fungistatic) or ≥90% (for fungicidal) growth inhibition compared to the growth control[8].

Protocol II: Mycelial Growth Rate Assay (For Phytopathogens)

This method is the gold standard for evaluating agricultural fungicides against filamentous phytopathogens like Valsa mali or Sclerotinia sclerotiorum[3],[4].

Causality & Experimental Logic : Measuring radial hyphal extension provides a direct macroscopic assessment of how effectively the thiadiazole derivative halts tissue invasion, which is the primary pathology in crop diseases[4].

Materials:

• Potato Dextrose Agar (PDA) medium.

• 5 mm sterile cork borer.

• Phytopathogenic fungal strains (actively growing margins).

Step-by-Step Procedure:

• Media Preparation : Dissolve the 1,2,3-thiadiazole compound in DMSO and mix with molten PDA (cooled to ~50°C) to achieve final concentrations (e.g., 1.56, 3.13, 6.25, 12.5, 25, and 50 µg/mL)[4]. Pour into 90 mm Petri dishes.

• Inoculation : Using a sterile cork borer, excise a 5 mm mycelial plug from the actively growing edge of a 3-day-old fungal colony. Place the plug inverted (mycelium facing down) in the exact center of the drug-containing PDA plate.

• Incubation : Incubate the plates in the dark at 25°C. Rationale: Darkness prevents potential photodegradation of the thiadiazole ring and mimics internal plant tissue conditions.

• Measurement : Once the blank control colony reaches the edge of the plate, measure the colony diameters of all plates using a digital caliper.

• Calculation : Calculate the inhibition rate (%) = [(Dc - Dt) / (Dc - 5)] × 100, where Dc is the control diameter and Dt is the treatment diameter. Calculate the Half-Maximal Effective Concentration (EC₅₀) using probit analysis[6].

Data Presentation: Quantitative Analysis

Below is a standardized framework for summarizing quantitative screening data of 1,2,3-thiadiazole derivatives, benchmarking novel compounds against established clinical and agricultural standards.

Table 1: Representative Antifungal Activity Profile of 1,2,3-Thiadiazole Derivatives

Compound Class	Target Pathogen	Assay Method	Reference Standard	MIC / EC₅₀ (µg/mL)	Mechanism / Notes
N-acyl-N-arylalaninates	Sclerotinia sclerotiorum	Mycelial Growth	Fludioxonil	EC₅₀: 0.1 - 12.5	RNA Polymerase-1 Inhibition[3]
1,2,3-Selenadiazole analogs	Candida albicans	Broth Microdilution	5-Fluorouracil	MIC: 4.0 - 16.0	Disruption of cell membrane[2]
Thiazole-Thiadiazole hybrids	Puccinia triticina	In Vivo Pot Test	Tiadinil	>80% Inhibition	SAR Induction (Elicitor)[7]
Triazole-Thiadiazole hybrids	Valsa mali	Mycelial Growth	Fluconazole	EC₅₀: 0.5 - 1.3	Cell wall degradation[4]

Protocol III: Mechanistic Validation (Systemic Acquired Resistance)

To confirm if a 1,2,3-thiadiazole derivative acts as an elicitor[5], researchers must validate the induction of host-defense pathways.

Step-by-Step Procedure:

• Foliar Application : Spray the host plant (e.g., tobacco or wheat) with the compound formulated in a surfactant solution (50-200 µg/mL)[3].

• Challenge Inoculation : After 3-5 days, inoculate the leaves with the fungal pathogen.

• Biochemical Assay : Harvest leaf tissue and quantify the accumulation of Salicylic Acid (SA) via HPLC. Concurrently, measure the enzymatic activity of Phenylalanine ammonia-lyase (PAL) and Peroxidase (POD) using colorimetric assays. Rationale: Elevated PAL and POD are definitive biomarkers of SAR activation, proving the compound works via host-mediated defense rather than direct toxicity.

Fig 2. Dual mechanism of action of 1,2,3-thiadiazoles: Direct inhibition & SAR induction.

References

• Title: Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates Source: MDPI Molecules (2023) URL: [Link]

• Title: Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance Source: ACS Journal of Agricultural and Food Chemistry (2009) URL: [Link]

• Title: Synthesis, antimicrobial and in vitro antitumor activities of a series of 1,2,3-thiadiazole and 1,2,3-selenadiazole derivatives Source: Dove Medical Press - Drug Design, Development and Therapy (2015) URL: [Link]

• Title: Design and Synthesis of Antifungal Candidates Containing Triazole Scaffold from Natural Rosin against Valsa mali for Crop Protection Source: ACS Journal of Agricultural and Food Chemistry (2023) URL: [Link]

Sources

• 1. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates | MDPI [mdpi.com]
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Application Note: In Vitro Assays for Evaluating the Fungicidal Efficacy of Thiadiazole Compounds

Overview & Mechanistic Rationale

Thiadiazole derivatives, particularly 1,3,4-thiadiazoles, have emerged as highly potent scaffolds in antifungal drug discovery. Characterized by a toxophoric N–C–S moiety and a mesoionic system, these compounds exhibit balanced lipophilicity and hydrogen-bonding capacity, facilitating superior fungal membrane permeability[1].

Unlike traditional azoles that solely target cytochrome P450 14-α-demethylase (CYP51), novel thiadiazole derivatives demonstrate multi-target fungicidal mechanisms. They actively inhibit ergosterol biosynthesis[2], disrupt cell wall biogenesis by altering chitin and β(1→3) glucan distribution[3], and induce endogenous reactive oxygen species (ROS) that lead to fatal membrane lipid peroxidation[4].

Dual fungicidal mechanisms of 1,3,4-thiadiazoles targeting ergosterol and ROS pathways.

To accurately evaluate the efficacy of these compounds, researchers must employ robust, self-validating in vitro assays. This guide details the optimized protocols for determining the Minimum Inhibitory Concentration (MIC), Minimum Fungicidal Concentration (MFC), and mechanistically validating ergosterol depletion, adhering to modified Clinical and Laboratory Standards Institute (CLSI) guidelines[3][5].

Experimental Design: Building a Self-Validating System

A self-validating assay must internally prove that the observed fungal death is caused by the test compound and not by experimental artifacts. The causality behind our experimental choices is as follows:

• Media Optimization (RPMI 1640 + MOPS): RPMI 1640 medium without sodium bicarbonate is utilized and buffered to pH 7.0 with 0.165 M MOPS[3][6]. Causality: Bicarbonate buffers unpredictably under ambient CO₂. MOPS maintains a strict pH of 7.0, which is critical because pH fluctuations drastically alter the ionization state of the thiadiazole ring, artificially skewing cellular uptake data[5].

• Nutrient Supplementation: For yeasts, the medium is supplemented with 2% glucose[3]. Causality: This optimizes the growth kinetics of Candida species, ensuring that any observed growth inhibition is strictly due to the fungicidal action of the compound, rather than nutrient starvation.

• Solvent Control: Thiadiazoles are often hydrophobic, requiring DMSO for solubilization. Causality: The final DMSO concentration in the assay must never exceed 1% (ideally ≤0.5%) to prevent baseline solvent toxicity from confounding the MIC[3][5].

• Internal Controls: Every plate must include a positive control (e.g., Fluconazole) to validate strain susceptibility, a growth control (medium + inoculum + DMSO) to prove inoculum viability, and a sterility control (medium only) to rule out contamination[7][8].

Standardized in vitro workflow for determining MIC and MFC of thiadiazole compounds.

Step-by-Step Methodologies

Protocol 1: Broth Microdilution Assay (CLSI M27/M38 Modified)

Purpose: To determine the MIC of thiadiazole compounds against yeasts and filamentous fungi.

• Inoculum Preparation:

  • Subculture the fungal strain (e.g., Candida albicans or Aspergillus fumigatus) on Sabouraud Dextrose Agar (SDA) for 24–48 hours (yeasts) or 7–10 days (molds)[5].

  • Suspending colonies/spores in sterile 0.85% saline. Adjust turbidity to a 0.5 McFarland standard using a spectrophotometer at 530 nm (yielding approx. 1×106 to 5×106 CFU/mL)[3][6].

  • Dilute the suspension in MOPS-buffered RPMI 1640 to achieve a final well concentration of 0.5×103 to 2.5×103 CFU/mL for yeasts, or 0.4×104 to 5×104 CFU/mL for molds[3].

• Compound Dilution:

  • Dissolve the thiadiazole derivative in 100% DMSO to create a stock solution (e.g., 10 mg/mL).

  • Perform two-fold serial dilutions in RPMI 1640 medium to achieve a test range (typically 0.5 to 128 μg/mL)[3].

• Plate Inoculation & Incubation:

  • In a 96-well flat-bottom microplate, dispense 100 μL of the diluted compound and 100 μL of the fungal inoculum per well.

  • Inoculate the designated control wells (Sterility, Growth, Solvent, and Reference Drug).

  • Incubate the sealed plates at 35°C for 24–48 hours (yeasts) or 48–72 hours (molds)[5][8].

• Endpoint Reading:

  • Visually assess the wells or use a microplate reader at 530 nm. The MIC is defined as the lowest concentration that results in ≥50% (MIC₅₀) or 100% (MIC₁₀₀) growth inhibition compared to the drug-free growth control[3].

Protocol 2: Minimum Fungicidal Concentration (MFC) Assay

Purpose: To differentiate between the fungistatic (growth-inhibiting) and fungicidal (killing) activity of the thiadiazole derivative.

• Subculturing: Following the MIC reading, gently agitate the 96-well plate to resuspend any settled cells.

• Plating: Aspirate 20 μL from all wells showing no visible growth (at and above the MIC) and from the growth control well. Spread the aliquots evenly onto drug-free SDA plates[3].

• Incubation: Incubate the plates at 35°C for 24–48 hours.

• Interpretation: The MFC is defined as the lowest compound concentration that yields fewer than 3 colonies on the agar plate. Causality: This specific threshold represents a ≥99.9% killing of the original initial inoculum, definitively proving fungicidal rather than fungistatic action[3][5].

Protocol 3: Ergosterol Quantification (Mechanism Validation)

Purpose: To confirm if the thiadiazole compound actively inhibits CYP51, leading to ergosterol depletion in the fungal membrane.

• Treatment: Treat a standardized fungal suspension with the thiadiazole compound at sub-MIC concentrations (e.g., MIC₅₀) and incubate for 18 hours.

• Saponification: Harvest the fungal cells by centrifugation, wash them, and resuspend in 25% alcoholic potassium hydroxide. Incubate at 85°C for 1 hour. Causality: Saponification is required to break down the complex lipid bilayer and release sterols from the cell membrane[2].

• Extraction: Extract the sterol fraction by adding a mixture of sterile water and n-heptane, vortexing vigorously.

• LC-MS/MS Analysis: Isolate the heptane layer and analyze it using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify ergosterol levels relative to the untreated control[2]. A significant quantitative reduction confirms CYP51 inhibition.

Quantitative Benchmarks for Thiadiazole Efficacy

The following table summarizes the expected in vitro antifungal activities of various synthesized 1,3,4-thiadiazole derivatives against standard fungal species, providing a benchmark for assay validation.

Compound Class	Target Organism	MIC Range	Reference Drug
5-substituted 4-(1,3,4-thiadiazol-2-yl) benzene-1,3-diols	Candida albicans	8 – 96 μg/mL	Fluconazole[3]
Nitroheteroaryl-1,3,4-thiadiazoles	Aspergillus fumigatus	125 – 4000 μM	Itraconazole[5]
Flavonol-1,3,4-thiadiazole hybrids	Botrytis cinerea	2.4 – 10 μg/mL	Azoxystrobin[4]
1,2,4-triazolylmercaptomethyl-1,3,4-thiadiazoles	Microsporum gypseum	4 – 8 μg/mL	Amphotericin B[6]

References

• Antifungal effects of a 1,3,4-thiadiazole derivative determined by cytochemical and vibrational spectroscopic studies - PMC (NIH)[Link]

• synthesis and evaluation as anti-Candida albicans 1,3,4-Thiadiazole and 1,2,4-triazole-3(4H)-thione bearing salicylate moiety - SciELO[Link]

• Antifungal Activity, Cytotoxicity and Mechanism of Action of Nitroheteroaryl-1,3,4-thiadiazole Containing N-benzyl and N-methoxyethyl Substitution Against Aspergillus fumigatus - MJIMA [Link]

• Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives - MDPI[Link]

• Novel Flavonol Derivatives Containing 1,3,4-Thiadiazole as Potential Antifungal Agents: Design, Synthesis, and Biological Evaluation - ACS Omega[Link]

• Synthesis, structure, and antifungal evaluation of some novel 1,2,4-triazolylmercaptoacetylthiosemicarbazide and 1,2,4-triazolylmercaptomethyl-1,3,4-thiadiazole analogs - Taylor & Francis[Link]

• Synthesis and Evaluation of New 1,3,4-Thiadiazole Derivatives as Potent Antifungal Agents - PMC (NIH)[Link]

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• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Notes &amp; Protocols for Field Testing of 1,2,3-Thiadiazole-Based Fungicides

Abstract

The 1,2,3-thiadiazole scaffold is a cornerstone in modern agrochemical research, with prominent derivatives functioning not as direct-acting fungicides, but as sophisticated 'plant activators'. These compounds, such as Acibenzolar-S-methyl (ASM) and Tiadinil, operate by inducing Systemic Acquired Resistance (SAR), a plant's innate defense mechanism, offering broad-spectrum, durable protection against a variety of pathogens. This unique mode of action necessitates a field testing protocol that deviates from traditional fungicidal evaluations. Standard protocols focused on direct pathogen eradication are insufficient; instead, trials must be designed to assess the potentiation of the host plant's immune response. This document provides a comprehensive guide for researchers and drug development professionals on the robust field evaluation of 1,2,3-thiadiazole-based plant activators, emphasizing experimental design, application strategies, and data interpretation tailored to the SAR mechanism.

The Scientific Foundation: Understanding Systemic Acquired Resistance (SAR)

Unlike conventional fungicides that directly inhibit or kill fungal pathogens, many 1,2,3-thiadiazole derivatives act as elicitors. They mimic the plant's natural signaling molecules, priming the entire plant for a more rapid and robust defense response upon pathogen attack. The commercial success of compounds like Acibenzolar-S-methyl (marketed as Bion® or Actigard®) is a testament to the efficacy of this approach.

The core mechanism involves the salicylic acid (SA) signaling pathway. The thiadiazole compound is metabolized within the plant into an active form, which triggers a cascade of downstream events culminating in the expression of Pathogenesis-Related (PR) genes. These genes encode proteins that strengthen cell walls, possess antimicrobial properties, and enhance signaling, effectively creating a state of heightened alert throughout the plant. This indirect mode of action is a critical consideration for field trial design, as the performance of these compounds is intrinsically linked to the host plant's genetics and physiological state.

Visualizing the SAR Pathway

The following diagram illustrates the simplified signaling cascade initiated by a 1,2,3-thiadiazole-based plant activator.

Caption: Simplified signaling pathway of SAR induced by a 1,2,3-thiadiazole derivative.

Field Trial Design: A Framework for Reliability

The variability of results for plant activators in field conditions compared to controlled environments is a known challenge. Therefore, a meticulously designed field trial is paramount to generating conclusive and reproducible data. The Randomized Complete Block Design (RCBD) is the standard and recommended design to account for field variability such as soil gradients or differences in microclimate.

Core Principles of Trial Design

• Replication: Each treatment should be replicated a minimum of 4-6 times to ensure statistical power. This allows for the differentiation of treatment effects from random experimental error.

• Randomization: The placement of treatments within each block must be random to prevent systematic bias.

• Blocking: The experimental area should be divided into blocks, where conditions within each block are as uniform as possible.

• Inclusion of Controls: A robust trial must include both a negative (untreated) control and a positive control (a standard, registered fungicide for the target disease). This allows for the assessment of disease pressure and provides a benchmark for efficacy.

Plot Establishment and Management

• Site Selection: Choose a site with a known history of the target disease and uniform soil type. Avoid field edges or areas with unusual topography.

• Plot Size: Plot dimensions should be large enough to minimize edge effects and allow for representative sampling and yield assessment. A typical size might be 4 rows x 10 meters.

• Buffer Zones: Treated plots must be separated by buffer zones or untreated rows to prevent spray drift between treatments.

• Agronomic Practices: All other agricultural practices (fertilization, irrigation, insect control) should be applied uniformly across all plots according to local best practices.

Experimental Protocols

Protocol 1: Fungicide Application

The timing and method of application are critical for SAR inducers. Since the goal is to activate plant defenses before infection, applications must be preventive.

Objective: To apply the 1,2,3-thiadiazole fungicide and control treatments in a uniform and reproducible manner.

Materials:

• Calibrated sprayer (e.g., CO2-pressurized backpack sprayer)

• Personal Protective Equipment (PPE)

• 1,2,3-thiadiazole test compound formulation

• Standard commercial fungicide (positive control)

• Water source

• Measuring cylinders and containers

Procedure:

• Calibration: Calibrate the sprayer before each application day to ensure the desired volume of spray solution is delivered per unit area (e.g., Liters/hectare). This is crucial for accurate dosage.

• Preparation of Spray Solutions: Prepare the spray solutions for each treatment immediately before application. Calculate the required amount of product based on the plot size and the target application rate (see Table 1).

• Application Timing: The first application should be made based on the disease forecast model for the region or at a specific crop growth stage known to be vulnerable, but before the onset of visible disease symptoms. Subsequent applications should follow a predetermined interval (e.g., 7 or 14 days), as specified in the trial protocol.

• Application Technique:

  • Monitor weather conditions. Do not spray in windy conditions (>15 km/h) to avoid drift.

  • Maintain a consistent boom height (typically 50 cm / 20 inches above the crop canopy) and walking speed to ensure uniform coverage.

  • Spray each plot thoroughly, ensuring complete coverage of the foliage.

  • To prevent cross-contamination, spray plots in a logical order, starting with the untreated control (if a water-only spray is used for vehicle control), followed by the experimental treatments, and finally the standard fungicide. Thoroughly rinse the sprayer between different treatments.

Protocol 2: Disease and Phytotoxicity Assessment

Regular and systematic assessment is required to quantify the level of disease control.

Objective: To quantitatively assess disease severity and any potential phytotoxicity caused by the treatments.

Materials:

• Disease assessment keys or diagrams

• Data collection sheets or electronic device

• Marking flags

Procedure:

• Scouting: Begin scouting for disease in the untreated control and buffer areas shortly after the first application.

• Assessment Timing: Conduct the first disease assessment when symptoms are clearly established in the untreated plots (typically 5-10% severity). Subsequent assessments should be performed at regular intervals (e.g., every 7-14 days) until the crop reaches maturity or the end of the epidemic.

• Sampling: Within each plot, randomly select a predetermined number of plants or leaves for assessment (e.g., 20 leaves from the middle rows). Sample from the same relative position within the canopy at each assessment date.

• Disease Severity Rating:

  • Use a standardized disease rating scale (e.g., a 0-9 scale or percentage area affected) to score the severity of the disease on each sampled leaf or plant.

  • The mean severity for each plot is then calculated.

  • The Area Under the Disease Progress Curve (AUDPC) can be calculated from sequential severity ratings to provide an integrated measure of disease development over time.

• Phytotoxicity Assessment: At 3-5 days after each application, visually inspect the plots for any signs of phytotoxicity, such as chlorosis, necrosis, or stunting. Rate any observed damage on a 0-100% scale, where 0 is no damage and 100 is complete plant death.

Data Collection and Presentation

All collected data must be organized systematically. Summarizing key parameters in tables allows for clear interpretation and comparison between treatments.

Table 1: Example Treatment and Application Schedule

Treatment ID	Active Ingredient	Product Rate (g a.i./ha)	Application Volume (L/ha)	Application Interval (days)	Target Growth Stage
T1	Untreated Control	N/A	N/A	N/A	N/A
T2	1,2,3-Thiadiazole (Test)	25	200	14	V10 - R2
T3	1,2,3-Thiadiazole (Test)	50	200	14	V10 - R2
T4	Standard Fungicide (Control)	Label Rate	200	14	V10 - R2

Table 2: Example Disease Severity and Yield Data

Treatment ID	Final Disease Severity (%)	AUDPC	Marketable Yield (t/ha)	Yield Increase over Control (%)
T1	45.2 a	680 a	8.5 c	-
T2	21.7 b	315 b	10.2 b	20.0%
T3	15.8 c	225 c	10.9 a	28.2%
T4	12.5 c	190 c	11.1 a	30.6%
Values in a column followed by the same letter are not significantly different (P > 0.05) according to a suitable statistical test (e.g., Tukey's HSD).

Statistical Analysis and Interpretation

• Analysis of Variance (ANOVA): Use ANOVA to determine if there are statistically significant differences among the treatment means for parameters like disease severity, AUDPC, and yield. The analysis should be appropriate for the experimental design (e.g., RCBD).

• Mean Separation Tests: If the ANOVA shows a significant treatment effect, use a mean separation test (e.g., Tukey's HSD, Duncan's Multiple Range Test) to determine which specific treatment means are different from each other.

• Efficacy Calculation: Fungicide efficacy can be calculated using Abbott's formula or a similar method to express disease control relative to the untreated plot.

Workflow and Decision Logic

The entire field testing process follows a logical sequence from planning to reporting.

Caption: High-level workflow for conducting a 1,2,3-thiadiazole fungicide field trial.

Regulatory Considerations

All field trials involving experimental pesticides must be conducted in accordance with national regulatory guidelines. In the United States, this falls under the purview of the Environmental Protection Agency (EPA) under the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA). In Europe, the European Food Safety Authority (EFSA) provides guidance. These guidelines dictate data requirements for efficacy, crop safety, and environmental fate. Adherence to these standards is essential for the eventual registration and commercialization of the product.

References

• The Journal of Agricultural Science. (2009). Practical application of induced resistance to plant diseases: an appraisal of effectiveness under field conditions.

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Application Notes and Protocols for 4-Methyl-1,2,3-thiadiazol-5-yl Phenyl Sulfone as a Novel Plant Activator

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation and application of 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone as a potential plant activator. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies necessary to characterize its efficacy in inducing plant defense mechanisms.

Introduction: The Role of Plant Activators in Sustainable Agriculture

Plant activators are synthetic or naturally occurring compounds that enhance a plant's inherent defense systems against a wide array of pathogens. This phenomenon, known as Systemic Acquired Resistance (SAR), provides broad-spectrum and durable protection.[1] Unlike traditional pesticides that directly target pathogens, plant activators "prime" the plant's immune system, leading to a more rapid and robust defense response upon pathogen attack.[1]

The 1,2,3-thiadiazole scaffold is a five-membered heterocyclic ring system that has been a subject of extensive research due to its diverse biological activities.[2][3] Notably, compounds containing this moiety have been developed as commercial plant activators, such as Acibenzolar-S-methyl (BTH), which effectively induces SAR.[1][4] This document focuses on a novel compound, 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone, and provides a systematic approach to validate its potential as a new plant activator.

Scientific Rationale and Proposed Mechanism of Action

The core principle behind evaluating a potential plant activator is to differentiate true host defense induction from direct antimicrobial activity.[1] Therefore, the experimental workflow is designed to first assess any direct effects on pathogen growth in vitro. Subsequently, in vivo assays on whole plants are conducted to determine disease protection efficacy. Finally, molecular studies can elucidate the underlying mechanism of action.

While the precise mechanism for 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone is yet to be determined, it is hypothesized to function by triggering a signaling cascade that leads to the expression of defense-related genes. This is often associated with the accumulation of signaling molecules like salicylic acid and the production of pathogenesis-related (PR) proteins, which contribute to a heightened state of resistance throughout the plant.

Caption: Hypothetical signaling pathway for plant defense induction.

Experimental Workflow and Protocols

The evaluation of 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone as a plant activator follows a phased approach, beginning with preliminary screening and progressing to detailed mechanism-of-action studies.

Caption: Overall workflow for evaluating a novel plant activator.[1]

Protocol 1: In Vitro Antifungal Activity Assay

Objective: To determine if 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone has direct fungicidal or fungistatic properties. This is a critical step to confirm that any observed disease protection in whole plants is due to the induction of host defenses rather than direct pathogen inhibition.[1]

Materials:

• 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone

• Fungal pathogen (e.g., Botrytis cinerea, Rhizoctonia solani)[1][5]

• Potato Dextrose Agar (PDA)

• Dimethyl sulfoxide (DMSO)

• Sterile Petri dishes

• Commercial fungicide (positive control)

• Sterile cork borer (5 mm)

Methodology:

• Pathogen Culture: Culture the selected fungal pathogen on PDA plates until the mycelia cover the plate.[1]

• Media Preparation: Prepare fresh PDA and autoclave. Allow it to cool to approximately 50-60°C.[1]

• Compound Incorporation:

  • Prepare a stock solution of 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone in DMSO.

  • Add the test compound to the molten PDA to achieve final concentrations (e.g., 10, 50, 100, 200 µg/mL).[1]

  • Include a solvent-only control (DMSO) and a positive control (commercial fungicide).[1]

• Plating: Pour the PDA-compound mixtures into sterile Petri dishes and allow them to solidify.[1]

• Inoculation: Place a 5 mm mycelial plug, taken from the edge of an actively growing pathogen culture, in the center of each prepared plate.[1]

• Incubation: Incubate the plates at the optimal temperature for the specific pathogen (e.g., 25°C) for several days.

• Data Collection: Measure the diameter of the fungal colony daily. Calculate the percentage of growth inhibition compared to the solvent-only control.

Protocol 2: Whole-Plant Pathogen Challenge

Objective: To evaluate the in vivo efficacy of 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone in protecting plants from pathogen infection.

Materials:

• Test plants (e.g., cucumber, tomato, or Arabidopsis thaliana)

• 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone

• Surfactant (e.g., Tween 20)

• Pathogen spore suspension (e.g., Colletotrichum lagenarium at 1 x 10^5 spores/mL)[1]

• Positive control plant activator (e.g., BTH)[1]

• Growth chambers with controlled environment

Methodology:

• Plant Growth: Grow plants to a suitable developmental stage (e.g., 3-4 true leaves).

• Compound Application:

  • Prepare solutions of the test compound at various concentrations (e.g., 50, 100, 200 µg/mL) with a surfactant.[1]

  • Apply the solutions to the leaves via foliar spray until runoff.[1]

  • Include a mock treatment (water/surfactant only) and a positive control (BTH).[1]

• Induction Period: Allow the plants to rest for an induction period, typically 3-7 days, for the activation of defense pathways.[1]

• Pathogen Inoculation: Spray the pathogen spore suspension onto the leaves of both treated and mock-treated plants.[1]

• Incubation: Place the plants in a high-humidity environment for 24-48 hours to facilitate infection, then move them to standard growth conditions.

• Disease Scoring: After a set period (e.g., 7-10 days), score the disease severity based on a predefined scale (e.g., percentage of leaf area with lesions).

Protocol 3: Defense Gene Expression Analysis (qRT-PCR)

Objective: To determine if treatment with 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone induces the expression of known defense-related genes.

Materials:

• Treated and mock-treated plant leaf tissue

• Liquid nitrogen

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for defense-related genes (e.g., PR-1, PR-2) and a housekeeping gene (e.g., Actin)

Methodology:

• Sample Collection: Collect leaf samples from treated and mock-treated plants at various time points after application (e.g., 0, 24, 48, 72 hours). Immediately freeze in liquid nitrogen.

• RNA Extraction and cDNA Synthesis: Extract total RNA from the samples and synthesize cDNA according to the manufacturer's protocols.

• Quantitative RT-PCR: Perform qPCR using primers for the target defense genes and the housekeeping gene for normalization.

• Data Analysis: Calculate the relative fold change in gene expression in treated samples compared to mock-treated samples using the 2-ΔΔCt method.

Data Presentation and Interpretation

Quantitative data from the experimental protocols should be summarized in tables for clear comparison and analysis.

Table 1: In Vitro Antifungal Activity

Compound Concentration (µg/mL)	Mycelial Growth Inhibition (%)
10	5.2 ± 1.1
50	8.9 ± 2.3
100	12.5 ± 3.0
200	15.1 ± 3.5
Fungicide Control (50 µg/mL)	100 ± 0.0

Interpretation: Low mycelial growth inhibition at high concentrations suggests the compound is not a potent direct fungicide, a key characteristic of a plant activator.

Table 2: Whole-Plant Disease Protection

Treatment	Disease Severity Index (0-5)	Protection Efficacy (%)
Mock (Water + Surfactant)	4.5 ± 0.4	0
4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone (100 µg/mL)	1.2 ± 0.2	73.3
BTH (50 µg/mL)	1.0 ± 0.3	77.8

Interpretation: Significant reduction in disease severity comparable to the positive control (BTH) indicates strong in vivo efficacy.

Table 3: Relative Expression of PR-1 Gene

Time After Treatment (hours)	Relative Fold Change in PR-1 Expression
0	1.0
24	15.7 ± 2.1
48	35.2 ± 4.5
72	20.1 ± 3.8

Interpretation: A significant and transient upregulation of the defense marker gene PR-1 provides strong evidence for the induction of the SAR pathway.

Conclusion and Future Directions

The protocols outlined in these application notes provide a robust framework for the comprehensive evaluation of 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone as a plant activator. A successful outcome from these experiments—demonstrating low direct antimicrobial activity, significant in vivo disease protection, and induction of host defense markers—would strongly support its development as a novel tool for sustainable crop protection.

Future research should focus on elucidating the precise molecular target of the compound, understanding its interaction with other plant hormone signaling pathways, and evaluating its efficacy against a broader range of pathogens and on different crop species under field conditions.

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Application Notes and Protocols for High-Throughput Screening of Thiadiazole Derivatives for Antiviral Activity

Abstract

The formidable challenge of emerging viral diseases and the development of drug resistance necessitates the continuous discovery of novel antiviral agents. Heterocyclic compounds, particularly those containing the thiadiazole scaffold, have garnered significant attention due to their broad-spectrum biological activities. Thiadiazole derivatives have been reported to exhibit potent inhibitory effects against a wide range of viruses, including influenza viruses, coronaviruses, HIV, and dengue virus, by targeting various stages of the viral life cycle.[1][2][3][4] High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of large chemical libraries to identify promising lead compounds.[5] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design, development, and execution of a robust HTS campaign to identify and validate novel thiadiazole-based antiviral compounds.

Introduction: The Rationale for Targeting Viruses with Thiadiazole Derivatives

The 1,3,4-thiadiazole ring is a privileged scaffold in medicinal chemistry. Its bioisosteric similarity to pyrimidines allows it to interact with biological targets, and its aromatic nature, combined with the presence of sulfur and nitrogen atoms, facilitates diverse non-covalent interactions with enzyme active sites and protein surfaces.[2] These properties have led to the development of thiadiazole derivatives with potent activities against numerous viruses.[1][4][6] For instance, certain derivatives have shown inhibitory activity against Herpes Simplex Virus (HSV), Human Immunodeficiency Virus (HIV), and Human Cytomegalovirus (HCMV).[2][4] The core objective of an HTS campaign is to efficiently sift through a library of such derivatives to pinpoint molecules that can inhibit viral replication in a cellular context, providing a critical starting point for the drug development pipeline.[5][7]

The Strategic Pillar: Assay Development and Validation

A successful HTS campaign is built upon a robust, reliable, and reproducible assay. The choice of assay format is dictated by the specific virus and its interaction with the host cell. The most common and effective primary screening assays are cell-based, as they provide a more physiologically relevant context by assessing a compound's ability to inhibit viral replication within a living system.[8]

Assay Principle: Cytopathic Effect (CPE) Inhibition

Many viruses cause observable damage to host cells, a phenomenon known as the cytopathic effect (CPE), which often culminates in cell death (lysis).[9] A CPE inhibition assay is a foundational method in antiviral screening that measures the ability of a test compound to protect host cells from virus-induced death.[9][10] In this format:

• Uninfected Cells (Negative Control): Remain viable and metabolically active.

• Virus-Infected, Untreated Cells (Positive Control): Undergo cell death, leading to a loss of metabolic activity.

• Virus-Infected, Compound-Treated Cells: If the compound is an effective antiviral, it will inhibit viral replication, prevent CPE, and preserve cell viability.

The health of the cell monolayer is typically quantified using a simple, automatable readout that measures ATP content, a key indicator of metabolically active cells.[11] A luminescent ATP detection assay, such as CellTiter-Glo®, is highly sensitive and well-suited for HTS due to its simple "add-mix-measure" protocol and robust signal.[11][12]

Critical Components for Assay Development

Component	Selection Rationale & Key Considerations
Host Cell Line	Must be highly permissive to the target virus and exhibit clear, reproducible CPE upon infection. The choice is virus-specific (e.g., Vero E6 for SARS-CoV-2, MDCK for Influenza, Huh7 for Dengue).[12][13] Cell lines should be sourced from a reliable repository (e.g., ATCC) and maintained under consistent culture conditions.
Virus Strain	Use a well-characterized laboratory-adapted strain that produces consistent CPE. The viral stock must be titered accurately to determine the infectious units per volume (e.g., PFU/mL or TCID₅₀/mL).
Compound Library	A library of thiadiazole derivatives with diverse substitutions should be prepared. Compounds are typically dissolved in 100% DMSO to create high-concentration stock plates and then serially diluted for screening.

Protocol: Assay Optimization

Optimization is crucial to create a large enough "assay window" between the positive and negative controls for reliable hit identification.

Step 1: Determine Optimal Cell Seeding Density

• Prepare a 96- or 384-well clear-bottom plate.

• Seed a range of cell densities (e.g., from 2,000 to 20,000 cells/well).

• Incubate for 24-48 hours.

• Measure cell viability using an ATP-based assay (e.g., CellTiter-Glo®).

• Goal: Identify the cell density that results in a sub-confluent monolayer at the time of infection and falls within the linear range of the viability assay.[12]

Step 2: Virus Titer Optimization (Multiplicity of Infection - MOI)

• Seed cells at the optimal density determined in Step 1.

• Infect cells with a serial dilution of the virus stock to achieve a range of MOIs (the ratio of infectious virus particles to cells).

• Incubate for a period sufficient to cause significant CPE (e.g., 48-72 hours).[14]

• Measure cell viability.

• Goal: Determine the MOI that causes 80-90% cell death at the assay endpoint. This provides a maximal signal window for detecting inhibitory compounds.[13]

Step 3: Final Validation with the Z'-Factor The Z'-factor is the gold standard for quantifying the quality of an HTS assay.[15][16] It measures the statistical separation between the positive and negative controls, accounting for both the dynamic range and data variation.[17][18]

• Formula: Z' = 1 - [3 * (SD_positive_controls + SD_negative_controls)] / |Mean_positive_controls - Mean_negative_controls|

To calculate it:

• Prepare several assay plates. Dedicate half the wells on each plate to negative controls (cells + media only) and the other half to positive controls (cells + virus at the optimized MOI).

• Incubate and process the plates as you would for the screen.

• Calculate the mean and standard deviation (SD) for both control groups.

• Calculate the Z'-factor.

Z'-Factor Value	Assay Quality	Interpretation for Screening
> 0.5	Excellent	The assay is robust and highly suitable for HTS.[15][17][18]
0 to 0.5	Marginal	The assay may be usable, but hit confirmation will be critical.[15][19]
< 0	Unacceptable	The assay is not suitable for screening and requires significant optimization.[17][19]

The High-Throughput Screening Workflow

The following diagram and protocol outline the systematic process for screening a thiadiazole library, from initial compound plating to primary hit identification.

Caption: Fig. 1: HTS Workflow for Antiviral Discovery.

Protocol: Primary HTS of Thiadiazole Library

Materials:

• Optimized host cell line and virus strain

• Thiadiazole compound library (10 mM in DMSO)

• Assay-ready plates (384-well, solid white for luminescence)

• Cell culture medium, serum, and supplements

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• Automated liquid handlers and plate readers

Procedure:

• Compound Plating: Using an acoustic liquid handler, dispense nanoliter volumes of the thiadiazole library compounds into the 384-well assay plates to achieve a final screening concentration (e.g., 10 µM). Also, plate a known antiviral drug as a positive control and DMSO as a vehicle control.

• Cell Seeding: Dispense the host cells at their pre-determined optimal density into each well of the compound-containing plates.

• Virus Infection: Add the virus at the optimized MOI to all wells except for the uninfected cell controls.

• Incubation: Seal the plates and incubate at 37°C with 5% CO₂ for the pre-determined duration (e.g., 72 hours).

• Data Acquisition: a. Equilibrate the plates and the CellTiter-Glo® reagent to room temperature. b. Add the CellTiter-Glo® reagent to all wells. c. Mix on an orbital shaker for 2 minutes to induce cell lysis. d. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[11] e. Read the luminescence on a plate reader.

Data Analysis, Hit Confirmation, and Counter-Screening

Raw data from the plate reader must be processed to identify genuine "hits." This multi-step process is designed to eliminate false positives and prioritize the most promising compounds.

Primary Data Analysis

• Normalization: The activity of each compound is typically expressed as a percentage of inhibition or percentage of viability, normalized to the intra-plate controls.

  • Percent Viability (%) = [(Signal_compound - Mean_positive_control) / (Mean_negative_control - Mean_positive_control)] * 100

• Hit Selection: A primary hit is defined as a compound that meets a pre-defined activity threshold. A common threshold is a percent viability greater than three standard deviations above the mean of the vehicle (DMSO) control wells. For example, any compound yielding >50% cell viability might be considered a hit.

The Self-Validating System: Confirmation and Counter-Screening

A single active result is not sufficient. The trustworthiness of the entire process relies on rigorous validation to ensure the observed effect is real, dose-dependent, and not due to toxicity.[20]

Caption: Fig. 2: Hit Confirmation and Validation.

Protocol: Dose-Response and Cytotoxicity Testing

• Dose-Response (EC₅₀):

  • For each primary hit, create a 10-point, 3-fold serial dilution series.

  • Test these concentrations in the primary CPE inhibition assay, in triplicate.

  • Plot the percent viability against the log of the compound concentration and fit a four-parameter logistic curve to determine the 50% effective concentration (EC₅₀) —the concentration at which the compound produces 50% of its maximal effect.

• Cytotoxicity Counter-Screen (CC₅₀):

  • It is critical to determine if the observed antiviral activity is simply due to the compound killing the host cells.

  • Perform an identical dose-response experiment as above, but without adding the virus .

  • Use the same ATP-based viability assay (e.g., CellTiter-Glo®) or an alternative like an MTT assay.[21][22]

  • This will determine the 50% cytotoxic concentration (CC₅₀) —the concentration at which the compound kills 50% of the cells.

• Calculate the Selectivity Index (SI):

  • SI = CC₅₀ / EC₅₀

  • The SI is a critical measure of a compound's therapeutic window. A higher SI value indicates that the compound is effective against the virus at concentrations far below those at which it is toxic to the host cell. A compound with an SI > 10 is generally considered a promising candidate for further development.

Conclusion and Next Steps

This application note outlines a robust, validated framework for the high-throughput screening of thiadiazole derivatives to identify novel antiviral agents. By following a systematic approach of assay development, rigorous validation using the Z'-factor, and a tiered hit confirmation strategy, researchers can confidently identify and prioritize compounds with genuine, selective antiviral activity. Validated leads from this workflow serve as the foundation for the next stages of the drug discovery pipeline, including mechanism of action studies, structure-activity relationship (SAR) optimization, and evaluation in more complex preclinical models.[23][24]

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Application Notes &amp; Protocols: Formulation of Phenyl Sulfone Derivatives for Agricultural Use

Abstract: Phenyl sulfone derivatives represent a significant class of molecules in agrochemical research, with demonstrated efficacy as herbicides, fungicides, and insecticides.[1][2][3] The transition from a promising active ingredient (AI) to a commercially viable, effective, and stable product is entirely dependent on the science of formulation. This guide provides an in-depth exploration of the critical principles and detailed methodologies for formulating phenyl sulfone derivatives for agricultural applications. We will dissect the causal relationships behind formulation choices, present validated protocols for common formulation types, and outline the necessary quality control and stability testing to ensure a robust final product.

Foundational Principles: From Molecule to Product

The formulation of an agrochemical is a multifaceted challenge that aims to deliver the active ingredient to the target pest efficiently, safely, and economically. The intrinsic physicochemical properties of the specific phenyl sulfone derivative dictate the formulation strategy. Key properties to characterize before development include:

• Solubility: In water and a range of organic solvents (polar and non-polar).

• Melting Point: Determines suitability for liquid or solid formulations.

• Chemical Stability: Susceptibility to hydrolysis, photolysis, and oxidation.

• Physical State: Crystalline or amorphous solid, oil, etc.

These characteristics are the primary determinants for selecting an appropriate formulation type, a decision process visualized below.

Figure 2: Workflow for Suspension Concentrate (SC) formulation and validation.

Wettable Powders (WP): The Solid Approach

Wettable Powders are dry formulations that are mixed with water by the end-user to form a sprayable suspension. [4]They are advantageous for active ingredients that are sensitive to solvents or water during long-term storage.

4.1 Causality Behind Component Selection The key is to create a powder that disperses rapidly and completely in water without forming lumps.

• Carrier/Filler: An inert, porous material (e.g., silica, kaolin clay) that acts as a diluent and aids in the grinding process.

• Wetting Agent: Crucial for overcoming the hydrophobicity of the AI and carrier, allowing water to penetrate the powder aggregates. [4][5]* Dispersing Agent: Prevents the suspended particles from flocculating in the spray tank.

• Anti-caking Agent: Prevents the powder from compacting during storage.

Table 3: Example Recipe for a Phenyl Sulfone 75% WP Formulation

Component	Function	Typical Concentration (% w/w)
Phenyl Sulfone Derivative (95% Tech.)	Active Ingredient	79.0
Lignosulfonate	Dispersing Agent	8.0
Sodium Lauryl Sulfate	Wetting Agent	3.0

| Precipitated Silica | Grinding Aid / Anti-caking | 10.0 |

4.2 Protocol: Preparation and Evaluation of a WP Formulation

Objective: To prepare a 75% Wettable Powder that wets and suspends effectively.

Materials & Equipment:

• Technical grade phenyl sulfone AI

• Carriers, surfactants, etc.

• Blender (e.g., ribbon blender)

• Air mill or jet mill

• Standard laboratory glassware

Procedure:

• Pre-blending: Combine the technical AI, wetting agent, dispersing agent, and carrier in a blender. Mix until visually homogenous.

• Milling: Pass the pre-blend through an air mill (or similar impact mill) to reduce the particle size to the desired range (typically D90 < 20 µm). This step is critical for good suspensibility.

• Post-blending: Blend the milled powder again to ensure final homogeneity.

• Quality Control & Stability Testing:

  • Wettability (CIPAC MT 53): Measure the time it takes for a known amount of powder to become completely wet when dropped into water. A time of < 1 minute is generally desired.

  • Suspensibility (CIPAC MT 184): As described for SCs.

  • Dustiness: Evaluate the amount of dust generated during handling, which is a key safety parameter.

  • Accelerated Storage: Store at 54°C for 14 days and re-test the above physical properties and AI content. Pay close attention to any signs of caking or loss of wettability. [6]

Regulatory and Concluding Remarks

The development of any agricultural formulation must be conducted in the context of global regulatory frameworks. In the United States, the Environmental Protection Agency (EPA) governs the registration of pesticides under the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA). [7]All ingredients, including "inert" components like solvents and surfactants, must be approved for use. [8][9]Data on product chemistry, stability, and toxicology are required for registration. [9][10] The choice of formulation for a phenyl sulfone derivative is a critical scientific decision that directly impacts its stability, biological efficacy, and commercial success. By systematically characterizing the active ingredient, understanding the function of each formulation component, and applying rigorous, validated protocols for preparation and stability testing, researchers can successfully translate a promising molecule into a valuable agricultural tool.

References

• Synthesis and Antifungal Activity of Novel Sulfone Derivatives Containing 1,3,4-Oxadiazole Moieties. National Center for Biotechnology Information. [Link]

• Derivatives of phenyl tribromomethyl sulfone as novel compounds with potential pesticidal activity. National Center for Biotechnology Information. [Link]

• CN102924347A - Preparation method of phenyl methyl sulphone derivatives.

• Phenyl Sulfones: A Route to a Diverse Family of Trisubstituted Cyclohexenes from Three Independent Nucleophilic Additions. National Center for Biotechnology Information. [Link]

• Seven Critical Agrochemical Formulation Challenges (And How We're Solving Them). Battelle. [Link]

• Synthesis and Antifungal Activity of Novel Sulfone Derivatives Containing 1,3,4-Oxadiazole Moieties. ResearchGate. [Link]

• Generation of storage stability data for agricultural chemical products. Australian Pesticides and Veterinary Medicines Authority. [Link]

• CN1314785A - Herbicidal compositions containing substituted phenylsulfonylureas for controlling weeds in paddy fields.

• Regulatory and Guidance Information by Topic: Pesticides. US EPA. [Link]

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• Formulating emulsifiable concentrate (EC). Croda Agriculture. [Link]

• MXPA00005918A - A method to produce pesticide suspension concentrates.
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• Suspension concentrate (SC) guide. Croda Agriculture. [Link]

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• Adjuvants in fungicide formulations can be skin sensitizers and cause different types of cell stress responses. National Center for Biotechnology Information. [Link]

• Designing an optimal and scalable protocol for formulating a 40% emulsifiable concentrate for a systemic insecticide. Aragen Life Sciences. [Link]

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• CN102639493A - A kind of method for preparing sulfone monomer.

• Storage stability of residues. Food and Agriculture Organization of the United Nations. [Link]

• US20140221595A1 - High purity diphenyl sulfone, preparation and use thereof for the preparation of a poly(aryletherketone).
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• Stability Study and Handling Recommendations for Multiresidue Pesticide Mixes under Diverse Storage Conditions for LC–MS/MS and GC–MS/MS. National Center for Biotechnology Information. [Link]

• Fermentation Conditions and Wettable Powder Formulation of Biocontrol Agent Bacillus atrophaeus YL84 in Control of Pear Valsa Canker. MDPI. [Link]

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Application Note: A Validated Protocol for In Vitro Mycelial Growth Inhibition Assay to Screen Novel Fungicides

For: Researchers, scientists, and drug development professionals in mycology and plant pathology.

Abstract

The increasing demand for novel fungicides to combat emerging plant pathogens and overcome resistance necessitates robust and standardized screening methodologies. The mycelial growth inhibition assay is a foundational in vitro technique for determining the fungistatic or fungicidal potential of new chemical entities. This document provides a comprehensive, step-by-step protocol for conducting this assay using the poisoned food technique. It emphasizes critical control points, explains the rationale behind procedural steps, and offers guidance on data analysis and interpretation, ensuring the generation of reliable and reproducible results for the preliminary evaluation of fungicide efficacy.

Introduction: The Principle of Mycelial Growth Inhibition

The mycelial growth inhibition assay is a widely used method to evaluate the intrinsic ability of a chemical compound to suppress the vegetative growth of a filamentous fungus. The core principle lies in introducing a known concentration of the test compound into a suitable solid growth medium, upon which the target fungus is inoculated. By measuring and comparing the radial growth of the fungal colony on the treated (poisoned) medium to its growth on an untreated control medium, one can quantify the compound's inhibitory effect.[1][2][3] This assay serves as a primary screen in the fungicide discovery pipeline, allowing for the rapid assessment of a large number of candidates and the determination of key efficacy parameters like the Effective Concentration 50% (EC50).[4][5][6]

The "poisoned food technique" is the most common application of this principle, where the fungicide is directly incorporated into the molten agar medium before it solidifies.[7][8] This ensures a uniform distribution of the test compound, providing a consistent exposure to the growing mycelium.

Materials and Reagents

2.1. Fungal Cultures:

• Pure, actively growing cultures of the target filamentous fungi (e.g., Fusarium spp., Alternaria spp., Rhizoctonia solani).[1][2][3] Cultures should be maintained on a suitable medium like Potato Dextrose Agar (PDA) and should be in the exponential growth phase (typically 5-7 days old) for optimal vigor.[1][9]

2.2. Culture Media:

• Potato Dextrose Agar (PDA): A common, nutritionally rich medium suitable for a broad range of fungi.[10][11][12]

  • Preparation from commercial powder: Suspend 39 g of PDA powder in 1 L of distilled water. Heat to boiling to dissolve completely.[10][11][12]

  • Preparation from raw materials: Boil 200 g of sliced, unpeeled potatoes in 1 L of water for 30 minutes. Filter the infusion through cheesecloth. Add 20 g of dextrose and 15 g of agar to the infusion. Adjust the final volume to 1 L.[10]

• Sterilization: Autoclave the prepared medium at 121°C (15 psi) for 15 minutes.[10][11][12]

2.3. Test Compounds (Novel Fungicides):

• Technical grade or purified novel chemical compounds.

• A positive control fungicide with a known mode of action and efficacy against the test fungus (e.g., Carbendazim, Tebuconazole).[1]

• A negative control (solvent used to dissolve the test compounds).

2.4. Solvents:

• Dimethyl sulfoxide (DMSO): A common solvent for dissolving a wide range of organic compounds.[7][13]

• Acetone or Ethanol: Alternative solvents.[14]

• Sterile distilled water.

Causality Behind Solvent Choice: The chosen solvent must effectively dissolve the test compound without exhibiting significant antifungal activity itself at the final concentration used in the assay.[13] DMSO is widely used, but it's crucial to run a solvent-only control, as even low concentrations can sometimes affect fungal growth or interact with the test compound.[15] The final concentration of the organic solvent in the medium should ideally be kept below 1% (v/v).

2.5. Equipment and Consumables:

• Laminar flow hood (biological safety cabinet)

• Autoclave

• Incubator set to the optimal temperature for the target fungus (e.g., 25-28°C).[9]

• Water bath

• Vortex mixer

• Micropipettes and sterile tips

• Sterile Petri dishes (90 mm diameter)

• Sterile cork borer (5-6 mm diameter).[9][16]

• Sterile conical flasks

• Digital calipers or ruler

• Parafilm or laboratory sealing film

Experimental Protocol: Step-by-Step Methodology

This protocol is based on the poisoned food technique. It is designed to be a self-validating system through the inclusion of rigorous controls.

3.1. Preparation of Fungicide Stock and Working Solutions

• Stock Solution: Prepare a high-concentration stock solution of each novel fungicide and the positive control (e.g., 10 mg/mL or 10,000 ppm) by dissolving a precisely weighed amount in a minimal volume of a suitable solvent (e.g., DMSO).[6]

• Serial Dilutions: From the stock solution, prepare a series of working solutions through serial dilution to achieve the desired final test concentrations in the agar plates. A common range for initial screening is 0.1, 1, 10, 50, and 100 µg/mL.[9] The dilutions should be calculated to account for the final volume of the agar in the Petri dish.

3.2. Preparation of "Poisoned" Agar Plates

• Media Preparation: Prepare PDA medium as described in section 2.2 and sterilize by autoclaving.

• Cooling: Place the molten agar in a water bath and cool to a temperature of 45-50°C.[6]

  • Expert Insight: This temperature is critical. If the agar is too hot, it may degrade heat-labile test compounds. If it is too cool, it will begin to solidify prematurely, preventing homogenous mixing of the fungicide.

• Amending the Medium: Under aseptic conditions in a laminar flow hood, add the calculated volume of the fungicide working solution to the molten agar to achieve the desired final concentration. For example, to achieve a 10 µg/mL final concentration in 100 mL of agar, add 100 µL of a 1000 µg/mL working solution. Swirl the flask gently but thoroughly to ensure even distribution.[1]

• Pouring Plates: Dispense a consistent volume (e.g., 20 mL) of the amended agar into each sterile Petri dish. Allow the plates to solidify completely on a level surface.

• Control Plates:

  • Negative (Solvent) Control: Prepare a set of plates containing only the solvent at the same final concentration used for the test compounds. This is essential to confirm that the solvent itself does not inhibit fungal growth.[15]

  • Absolute Control: Prepare a set of plates with PDA medium only (no solvent or fungicide). This represents 100% or baseline growth.[9]

  • Positive Control: Prepare plates with the known effective fungicide. This validates the assay's ability to detect growth inhibition.

3.3. Inoculation

• Inoculum Preparation: Using a sterile cork borer, cut 5 mm diameter plugs of mycelium from the actively growing edge of a 5-7 day old fungal culture plate.[9]

  • Trustworthiness: Taking the plug from the leading edge ensures that the inoculum consists of young, vigorous, and undifferentiated hyphae, leading to more consistent and reproducible growth rates.

• Inoculation: Aseptically transfer one mycelial plug to the center of each prepared agar plate (test, positive control, and negative controls), placing it with the mycelial side facing down onto the agar surface.[16]

• Replication: Prepare at least three replicate plates for each concentration and each control.[9]

3.4. Incubation

• Sealing: Seal the inoculated plates with Parafilm to prevent dehydration and contamination.

• Incubation Conditions: Incubate the plates in an inverted position at the optimal temperature for the target fungus (e.g., 25-28°C) in the dark.[7][9] Incubation in the dark prevents UV-induced degradation of compounds and avoids light-induced sporulation in some fungi, which can interfere with mycelial growth measurements.

• Incubation Period: Incubate the plates until the fungal colony in the absolute control plates has reached approximately 70-80% of the plate diameter (typically 5-7 days).[6]

Data Collection and Analysis

4.1. Measurement of Mycelial Growth

• At the end of the incubation period, measure the diameter of the fungal colony in two perpendicular directions for each plate.[6]

• Calculate the average diameter for each replicate.

• Subtract the diameter of the initial inoculum plug (5 mm) from the average diameter to get the net radial growth.

4.2. Calculation of Mycelial Growth Inhibition

Calculate the percentage of mycelial growth inhibition (MGI) for each concentration using the following formula:[9][17][18]

MGI (%) = [(dc - dt) / dc] x 100

Where:

• dc = Average diameter of the fungal colony in the negative (solvent) control plates.

• dt = Average diameter of the fungal colony in the treated plates.

4.3. Determination of EC50

The EC50 (Effective Concentration 50%) is the concentration of the fungicide that causes a 50% inhibition of mycelial growth.[4][5]

• Plot the percentage of mycelial growth inhibition against the logarithm of the fungicide concentration.

• Use a statistical software package (e.g., SPSS, R, GraphPad Prism) to perform a Probit or Logit regression analysis to determine the EC50 value from the resulting dose-response curve.[9]

Data Presentation and Interpretation

Results should be summarized in a clear, tabular format.

Table 1: Example Data Summary for Mycelial Growth Inhibition of a Novel Fungicide against Fusarium oxysporum

Fungicide Conc. (µg/mL)	Mean Colony Diameter (mm) ± SD	Percent Growth Inhibition (%)
0 (Control)	85.2 ± 2.1	0
0 (Solvent)	84.9 ± 1.8	0.35
1	72.4 ± 2.5	14.7
10	45.1 ± 1.5	46.9
50	18.6 ± 1.1	78.1
100	5.0 ± 0.0	94.1
Positive Control	5.0 ± 0.0	94.1
EC50 (µg/mL)	\multicolumn{2}{	c

Interpretation:

• A low EC50 value indicates high antifungal activity.[19]

• Compare the EC50 values of novel compounds to that of the positive control to gauge relative potency.

• A steep slope in the dose-response curve suggests that a small increase in concentration leads to a large increase in inhibition.

• Observe the plates for any morphological changes in the mycelium (e.g., increased branching, discoloration, lysis) as this can provide qualitative insights into the mode of action.

Visualizations

Diagram 1: Experimental Workflow for Mycelial Growth Inhibition Assay

Caption: Workflow of the poisoned food technique for mycelial growth inhibition.

Diagram 2: Logic of Controls in the Assay

Caption: Relationship between controls for validating assay results.

References

• Bio-protocol. (n.d.). In Vitro Tests of Mycelial Growth Inhibition. Retrieved from [Link]

• Gong, Y., et al. (2023). Effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing. PeerJ. Retrieved from [Link]

• Takahashi, H., et al. (2018). Quantitative Monitoring of Mycelial Growth of Aspergillus fumigatus in Liquid Culture by Optical Density. Applied and Environmental Microbiology. Retrieved from [Link]

• Pfaller, M. A., et al. (2002). Inoculum Standardization for Antifungal Susceptibility Testing of Filamentous Fungi Pathogenic for Humans. Journal of Clinical Microbiology. Retrieved from [Link]

• Girma, B., et al. (2016). Antifungal Activity of Essential Oil of Eucalyptus camaldulensis Dehnh. against Selected Fusarium spp. International Journal of Microbiology. Retrieved from [Link]

• Feurtey, A., et al. (2020). A new method to measure EC50 reveals cultivar-specific fungicide resistance and very high diversity within experimental field populations of Zymoseptoria tritici. Pest Management Science. Retrieved from [Link]

• MicrobiologyInfo.com. (2022). Potato Dextrose Agar (PDA)- Principle, Uses, Composition, Procedure and Colony Characteristics. Retrieved from [Link]

• ResearchGate. (n.d.). List of fungicides used in poisoned food technique in vitro. Retrieved from [Link]

• Müsken, M., et al. (2021). Out of control: The need for standardised solvent approaches and data reporting in antibiofilm assays incorporating dimethyl-sulfoxide (DMSO). Journal of Microbiological Methods. Retrieved from [Link]

• Santos, D. A., & Hamdan, J. S. (2005). Establishing a Method of Inoculum Preparation for Susceptibility Testing of Trichophyton rubrum and Trichophyton mentagrophytes. Journal of Clinical Microbiology. Retrieved from [Link]

• Vasileva, B., et al. (2023). Molecular Identification, Mycelial Growth Kinetics, and Antimicrobial Potential of Newly Isolated Medicinal Mushroom Fomitopsis pinicola from Bulgaria. Journal of Fungi. Retrieved from [Link]

• ResearchGate. (2023). Comparative Analysis of Solvent Extraction Techniques for Isolation of Antifungal Phytoconstituents from Saussurea lappa. Retrieved from [Link]

• ResearchGate. (n.d.). Mean EC50 (the effective concentration at which the fungal growth is inhibited by 50%) values for in vitro isolate sensitivity. Retrieved from [Link]

• Nepal Journals Online. (2022). IN VITRO EVALUATION OF DIFFERENT CHEMICAL FUNGICIDES FOR THE CONTROL OF Rhizoctonia solani KUHN. Retrieved from [Link]

• ASM Journals. (2022). Quantitative High-Throughput Screening Methods Designed for Identification of Bacterial Biocontrol Strains with Antifungal Properties. Microbiology Spectrum. Retrieved from [Link]

• Pierce, C. G., & Lionakis, M. S. (2021). Antifungal Susceptibility Testing: Current Approaches. Current Fungal Infection Reports. Retrieved from [Link]

• Gold Standard Diagnostics. (2022). Potato Dextrose Agar - Instructions for Use. Retrieved from [Link]

• CORE. (n.d.). In vitro antifungal activity of some plant extracts against Fusarium oxysporum f. sp. lycopersici. Retrieved from [Link]

• ResearchGate. (n.d.). Mycelial growth inhibition (MGI) of test botanical extracts. Retrieved from [Link]

• Frontiers. (n.d.). Inhibition of Fungal Growth and Induction of a Novel Volatilome in Response to Chromobacterium vaccinii Volatile Organic Compounds. Retrieved from [Link]

• protocols.io. (2023). Measuring fungal anti-E. coli activity using the zone of inhibition ZOI) assay. Retrieved from [Link]

• HiMedia Laboratories. (n.d.). Potato Dextrose Agar - Technical Data. Retrieved from [Link]

• Becerra-Cornejo, T., et al. (2020). Growth Inhibition of Phytopathogenic Fungi and Oomycetes by Basidiomycete Irpex lacteus and Identification of its Antimicrobial Extracellular Metabolites. Southwestern Entomologist. Retrieved from [Link]

• ResearchGate. (2016). Resistance of animal fungal pathogens to solvents used in bioassays. Retrieved from [Link]

• Journal of Medicinal Plants Research. (n.d.). Antifungal activity evaluation of different extracts of Bergenia stracheyi. Retrieved from [Link]

• MDPI. (2023). A Rapid Method for Measuring In Vitro Growth in Entomopathogenic Fungi. Retrieved from [Link]

• CDC. (2024). Antifungal Susceptibility Testing of Yeasts using Gradient Diffusion Strips. Retrieved from [Link]

• Hardy Diagnostics. (n.d.). CRITERION Potato Dextrose Agar (PDA). Retrieved from [Link]

• APS Journals. (n.d.). Spiral Gradient Dilution, a Rapid Method for Determining Growth Responses and 50% Effective Concentration Values in Fungus-Fungi. Retrieved from [Link]

• Fungal Infection Trust. (2021). Antifungal susceptibility testing in Aspergillus spp. according to EUCAST methodology. Retrieved from [Link]

• Heil, E. L., & Farmaki, J. (2021). A Practical Guide to Antifungal Susceptibility Testing. Journal of Clinical Microbiology. Retrieved from [Link]

• SciELO. (2016). Relationship between IC50 determined in vitro/in vivo and the fungicide rate used in the Field. Retrieved from [Link]

• Dalynn Biologicals. (n.d.). POTATO DEXTROSE AGAR. Retrieved from [Link]

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Application Notes and Protocols for 1,2,3-Thiadiazole Sulfone Derivatives in Medicinal Chemistry

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 1,2,3-thiadiazole sulfone derivatives in medicinal chemistry. This document details the synthesis, biological evaluation, and potential therapeutic applications of this class of compounds, with a focus on their antimicrobial and antiviral properties.

Introduction: The Versatility of the Thiadiazole Scaffold

The thiadiazole ring is a privileged five-membered heterocyclic scaffold in medicinal chemistry, owing to its diverse pharmacological activities.[1] Its unique electronic properties, including aromaticity and the ability to participate in hydrogen bonding, contribute to its capacity to interact with various biological targets.[1] The incorporation of a sulfone moiety into the thiadiazole core can significantly enhance its biological profile, modulating properties such as metabolic stability and target affinity.[2][3] Derivatives of 1,2,3-thiadiazole, in particular, have demonstrated a broad spectrum of activities, including anticancer, antiviral, antimicrobial, insecticidal, and herbicidal effects.[4][5][6]

This guide focuses on a series of novel sulfone derivatives containing a 1,2,3-thiadiazole moiety, which have shown promising antifungal and antiviral activities.[7]

Synthesis of 1,2,3-Thiadiazole Sulfone Derivatives

The synthesis of 1,2,3-thiadiazole sulfone derivatives can be achieved through a multi-step process, a common and versatile method being the Hurd-Mori reaction for the formation of the 1,2,3-thiadiazole ring.[8][9] This involves the cyclization of hydrazones with thionyl chloride.[8]

General Synthetic Pathway

A representative synthetic route to obtain 1,2,3-thiadiazole sulfone derivatives involves the initial synthesis of a thioether precursor, followed by oxidation to the corresponding sulfone.[7]

Caption: General synthetic workflow for 1,2,3-thiadiazole sulfone derivatives.

Detailed Synthetic Protocol

The following protocol is a representative example for the synthesis of a series of thioether/sulfone compounds containing a 1,2,3-thiadiazole moiety.[7]

Step 1: Synthesis of the 1,2,3-Thiadiazole Intermediate

• To a solution of the appropriate hydrazone in a suitable solvent (e.g., dichloromethane), add thionyl chloride dropwise at 0 °C.

• Stir the reaction mixture at room temperature for several hours until the reaction is complete (monitored by TLC).

• Quench the reaction with a saturated solution of sodium bicarbonate.

• Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the 1,2,3-thiadiazole intermediate.

Step 2: Synthesis of the Thioether Derivative

• Dissolve the 1,2,3-thiadiazole intermediate in a suitable solvent (e.g., ethanol).

• Add the appropriate thiol and a base (e.g., potassium carbonate).

• Reflux the mixture for several hours until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the residue by column chromatography to yield the thioether derivative.

Step 3: Oxidation to the Sulfone Derivative

• Dissolve the thioether derivative in a suitable solvent (e.g., acetic acid).

• Add an oxidizing agent, such as hydrogen peroxide, dropwise at room temperature.

• Stir the mixture for several hours.

• Pour the reaction mixture into ice water and collect the precipitate by filtration.

• Recrystallize the solid from a suitable solvent to obtain the pure sulfone product.

Biological Activities and Applications

Derivatives of 1,2,3-thiadiazole containing a sulfone group have shown notable biological activities, particularly as antifungal and antiviral agents.[7]

Antifungal Activity

Certain 1,2,3-thiadiazole sulfone derivatives have demonstrated moderate to good activity against various fungal strains. For instance, compound 8a from a synthesized series exhibited moderate antifungal activity against Fusarium oxysporum at a concentration of 50 μg/mL.[7]

Compound	Fungal Strain	Activity (at 50 μg/mL)
8a	Fusarium oxysporum	Moderate

Antiviral Activity

A number of 1,2,3-thiadiazole sulfone derivatives have displayed significant antiviral activity against the tobacco mosaic virus (TMV).[7] This suggests their potential as lead compounds for the development of new antiviral agents.[7]

Compound	Antiviral Activity against TMV
7a	High
7c	High
7d	High
8a	High
9a	High

Experimental Protocols for Biological Evaluation

Antifungal Activity Assay (Mycelium Growth Rate Method)

This protocol is used to assess the in vitro antifungal activity of the synthesized compounds.

Caption: Workflow for the in vitro antifungal activity assay.

Protocol:

• Prepare Potato Dextrose Agar (PDA) medium and sterilize it by autoclaving.

• Dissolve the test compound in a suitable solvent (e.g., DMSO) to prepare a stock solution.

• Add the appropriate volume of the stock solution to the molten PDA medium to achieve the desired final concentration (e.g., 50 μg/mL).

• Pour the medium into sterile Petri dishes and allow it to solidify.

• Inoculate the center of each plate with a 5 mm diameter mycelial disc of the test fungus.

• Incubate the plates at 25-28 °C for a specified period.

• Measure the diameter of the fungal colony.

• Calculate the percentage of inhibition using the following formula: Inhibition (%) = [(C - T) / C] x 100 Where C is the diameter of the colony in the control plate and T is the diameter of the colony in the treated plate.

Antiviral Activity Assay (Against Tobacco Mosaic Virus - TMV)

This protocol evaluates the in vivo antiviral activity of the compounds.

Protocol:

• Select healthy tobacco plants of the same age.

• Prepare a solution of the test compound at the desired concentration (e.g., 500 μg/mL).

• Inoculate the leaves of the tobacco plants with a suspension of TMV.

• Apply the solution of the test compound to the leaves of one group of plants (treatment group). Apply the solvent alone to another group (control group).

• Keep the plants in a greenhouse under controlled conditions.

• After a few days, count the number of local lesions on the leaves of both groups.

• Calculate the percentage of inhibition using the following formula: Inhibition (%) = [(C - T) / C] x 100 Where C is the average number of lesions in the control group and T is the average number of lesions in the treatment group.

Structure-Activity Relationship (SAR) Insights

The biological activity of 1,2,3-thiadiazole derivatives is highly dependent on the nature and position of the substituents on the core ring.[4] For the series of compounds discussed, the presence of the sulfone group is crucial for their bioactivity. Further studies are needed to fully elucidate the structure-activity relationships and to optimize the lead compounds for enhanced potency and selectivity.

Conclusion

The 1,2,3-thiadiazole sulfone scaffold represents a promising area for the discovery of new therapeutic agents. The synthetic routes are well-established, and the resulting compounds exhibit a range of interesting biological activities. The protocols outlined in this guide provide a solid foundation for researchers to synthesize and evaluate these compounds for their potential applications in medicinal chemistry.

References

• Synthesis and bioactivities of novel thioether/sulfone derivatives containing 1,2,3-thiadiazole and 1,3,4-oxadiazole/thiadiazole moiety. (2013). PubMed. [Link]

• Thiadiazole derivatives as anticancer agents. (n.d.). PMC. [Link]

• Synthesis and Antibacterial Evaluation of New Sulfone Derivatives Containing 2-Aroxymethyl-1,3,4-Oxadiazole/Thiadiazole. (2016). Semantic Scholar. [Link]

• Synthesis and Antibacterial Evaluation of New Sulfone Derivatives Containing 2-Aroxymethyl-1,3,4-Oxadiazole/Thiadiazole Moiety. (2016). PubMed. [Link]

• Sulfonamide-1,2,4-thiadiazole Derivatives as Antifungal and Antibacterial Agents: Synthesis, Biological Evaluation, Lipophilicity, and Conformational Studies. (n.d.). J-STAGE. [Link]

• (PDF) Thiadiazole derivatives as anticancer agents. (2020). ResearchGate. [Link]

• Biological Activities of Thiadiazole Derivatives: A Review. (2012). International Journal of Pharmaceutical Sciences and Drug Research.

• Anticancer Activity of Triazolo-Thiadiazole Derivatives and Inhibition of AKT1 and AKT2 Activation. (n.d.). PMC. [Link]

• Antimicrobial activity of 1, 3, 4-thiadiazole derivatives: a recent review. (2018). Journal of Drug Delivery and Therapeutics.

• Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds. (2025). MDPI. [Link]

• New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile. (2023). RSC Advances. [Link]

• Comprehensive Study on Thiadiazole-Based Anticancer Agents Inducing Cell Cycle Arrest and Apoptosis/Necrosis Through Suppression of Akt Activity in Lung Adenocarcinoma and Glioma Cells. (n.d.). PMC. [Link]

• Synthesis and antimicrobial activity of new 1,2,4-triazole and 1,3,4-thiadiazole deriv
• Review on Biological Activities of 1,3,4-Thiadiazole Derivatives. (2011). International Journal of Pharmaceutical & Biological Archives.

• Synthesis and Crystal Structure of Novel Sulfone Derivatives Containing 1,2,4-Triazole Moieties. (n.d.). PMC. [Link]

• Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. (2021). MDPI. [Link]

• Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. (2025). PMC. [Link]

• Product Class 9: 1,2,3-Thiadiazoles. (n.d.). Science of Synthesis.

• 2H-Thiazolo[4,5-d][2][7][10]triazole: synthesis, functionalization, and application in scaffold-hopping. (n.d.). RSC Publishing. [Link]

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• 3. Synthesis and Antibacterial Evaluation of New Sulfone Derivatives Containing 2-Aroxymethyl-1,3,4-Oxadiazole/Thiadiazole Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update [mdpi.com]
• 6. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and bioactivities of novel thioether/sulfone derivatives containing 1,2,3-thiadiazole and 1,3,4-oxadiazole/thiadiazole moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols: A Guide to the Synthesis of Novel Strobilurin Analogues from 1,2,3-Thiadiazole Precursors

Abstract

Strobilurin fungicides are a cornerstone of modern crop protection, renowned for their broad-spectrum activity as Quinone outside Inhibitors (QoI).[1] However, the emergence of resistant fungal strains necessitates the continuous development of new and more robust analogues.[2] This guide details the rationale and methodology for synthesizing a new class of strobilurin analogues by incorporating the 1,2,3-thiadiazole moiety, a heterocyclic scaffold known for its own diverse biological activities, including antifungal, insecticidal, and systemic acquired resistance (SAR) properties.[3][4][5] By combining the strobilurin pharmacophore with the 1,2,3-thiadiazole ring, researchers can generate novel candidates with potentially enhanced efficacy and a wider activity spectrum.[6][7] This document provides detailed synthetic protocols, mechanistic insights, and characterization data for researchers in agrochemical discovery and drug development.

Scientific Rationale: The Synergy of Two Pharmacophores

The core strategy detailed herein is based on the principle of combining bioactive substructures to create hybrid molecules with superior properties.[8]

• The Strobilurin Core: Natural strobilurins, derived from mushrooms like Strobilurus tenacellus, are characterized by the presence of a toxophoric (E)-β-methoxyacrylate group. This group is responsible for binding to the Qo site of the cytochrome bc1 complex in fungal mitochondria, disrupting the electron transport chain and halting ATP production, which is ultimately lethal to the fungus.[1] Synthetic analogues like Azoxystrobin and Kresoxim-methyl have been developed for greater stability and are now among the most important fungicides globally.[2]

• The 1,2,3-Thiadiazole Moiety: This five-membered heterocycle is a versatile pharmacophore in its own right.[5][9] Compounds containing the 1,2,3-thiadiazole ring have demonstrated significant potential as fungicides, insecticides, and, notably, as plant activators that induce systemic acquired resistance (SAR), effectively "priming" the plant's own defense mechanisms against pathogens.[3][4][8]

The central hypothesis is that by replacing a portion of the traditional strobilurin scaffold with a 1,2,3-thiadiazole ring, the resulting analogue may exhibit a dual mode of action or enhanced fungicidal potency. Research has shown that the introduction of the 1,2,3-thiadiazole group can significantly improve the fungicidal activity of the target molecules.[6][7][10]

Synthesis of Key Precursors: The 1,2,3-Thiadiazole Core

A critical step in the synthesis of these analogues is the construction of a functionalized 1,2,3-thiadiazole ring that can be readily coupled to the strobilurin backbone. The Hurd-Mori reaction is a classic and effective method for this transformation, involving the cyclization of a hydrazone with thionyl chloride.[9][11][12] The protocol below outlines the synthesis of a key intermediate, 4-methyl-1,2,3-thiadiazole-5-carbonyl chloride.[8]

Synthetic Pathway for the 1,2,3-Thiadiazole Intermediate

The following diagram illustrates the multi-step synthesis of the core precursor.

Sources

• 1. eprints.ugd.edu.mk [eprints.ugd.edu.mk]
• 2. revroum.lew.ro [revroum.lew.ro]
• 3. mdpi.com [mdpi.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of 1,2,3-Thiadiazole and Thiazole-Based Strobilurins as Potent Fungicide Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
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• 10. researchgate.net [researchgate.net]
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• 12. Expeditious synthesis of new 1,2,3-thiadiazoles and 1,2,3-selenadiazoles from 1,2-diaza-1,3-butadienes via Hurd-Mori-type reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimization of the Hurd-Mori Reaction

Welcome to the technical support center for the Hurd-Mori reaction. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this powerful synthetic tool for higher yields and purity. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the success of your experiments.

Introduction to the Hurd-Mori Reaction

The Hurd-Mori reaction is a cornerstone in heterocyclic chemistry for the synthesis of 1,2,3-thiadiazoles from hydrazone derivatives, typically N-acyl or N-tosylhydrazones, and thionyl chloride (SOCl₂)[1]. This reaction is valued for its versatility in creating a key pharmacophore present in a wide array of biologically active compounds[2]. However, achieving high yields can be challenging and is often dependent on a careful optimization of reaction conditions.

This guide will provide you with the necessary insights to navigate the intricacies of the Hurd-Mori reaction, troubleshoot common issues, and ultimately, enhance your synthetic outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the Hurd-Mori reaction, offering explanations grounded in the reaction mechanism and practical, step-by-step solutions.

Issue 1: Low or No Yield of the Desired 1,2,3-Thiadiazole

Question: I am attempting a Hurd-Mori synthesis, but my yields are consistently low, or I am not obtaining any product. What are the likely causes, and how can I address this?

Answer: Low or non-existent yields in the Hurd-Mori reaction are a common challenge and can often be traced back to a few key factors. A systematic approach to troubleshooting is recommended.

1. Purity of Starting Materials:

• Hydrazone Precursor: Ensure your hydrazone starting material is pure and completely dry. Impurities can significantly interfere with the cyclization. Recrystallization of the hydrazone may be necessary to remove any unreacted starting materials or byproducts from its synthesis.

• Thionyl Chloride (SOCl₂): Use a fresh bottle or freshly distilled thionyl chloride. Over time, SOCl₂ can decompose to sulfur dioxide (SO₂) and hydrochloric acid (HCl), which can negatively impact the reaction.

2. Electronic Nature of the Substrate:

The electronic properties of the substituents on your hydrazone precursor play a critical role in the success of the cyclization.

• Electron-Donating Groups (EDGs): Precursors with electron-donating groups, such as alkyl groups, on a ring nitrogen have been reported to give poor conversions, with yields as low as 15-25%, even under optimized conditions[3]. This is due to the increased basicity of the nitrogen atom, which can lead to undesired side reactions with the acidic reaction medium.

• Electron-Withdrawing Groups (EWGs): Conversely, the presence of an electron-withdrawing group, like a methyl carbamate or a tosyl group, on the hydrazone nitrogen is essential for efficient cyclization[3]. These groups increase the acidity of the adjacent methylene protons, facilitating the key cyclization step. Yields can be significantly improved, with reports of up to 94% with an appropriate EWG[3].

3. Reaction Temperature:

• Exothermic Addition: The addition of thionyl chloride to the hydrazone is often highly exothermic. It is crucial to control this initial phase by adding the SOCl₂ dropwise at a low temperature (e.g., 0 °C) to prevent degradation of the starting material and the formation of byproducts[3][4].

• Insufficient Temperature for Cyclization: For some substrates, room temperature may not be sufficient for the cyclization to proceed at a reasonable rate. In such cases, gentle heating or even refluxing in a suitable solvent may be necessary[3]. However, be aware that higher temperatures can also lead to product decomposition, so careful monitoring is essential.

4. Reaction Time:

Insufficient reaction time can lead to incomplete conversion. Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction appears to have stalled, a modest increase in temperature or extended reaction time may be beneficial.

Issue 2: Formation of Significant Side Products

Question: My reaction is producing the desired product, but I am also observing significant impurities. What are these side products, and how can I minimize their formation?

Answer: The formation of side products in the Hurd-Mori reaction is often linked to the reactivity of the thionyl chloride and the stability of the intermediates. Common side reactions include chlorination, aromatization, and sulfonylation[5].

Minimizing Side Product Formation:

• Temperature Control: As mentioned previously, maintaining a low temperature during the addition of thionyl chloride is critical to control the reaction's exothermicity and reduce the likelihood of side reactions[3].

• Stoichiometry: While an excess of thionyl chloride is often used to drive the reaction to completion, a very large excess can promote side reactions. Consider reducing the excess of SOCl₂ if significant byproduct formation is observed.

• Solvent Choice: The choice of solvent can influence the reaction pathway. Dichloromethane is a common choice for reactions at or below room temperature, while a higher-boiling solvent like chloroform may be used for reactions requiring heating[3]. Ensure your starting material and product are stable in the chosen solvent at the reaction temperature.

• Careful Work-up: After the reaction is complete, it is crucial to carefully quench any excess thionyl chloride. This is typically done by slowly pouring the reaction mixture into a beaker of crushed ice or a cold, saturated sodium bicarbonate solution[3].

Frequently Asked Questions (FAQs)

Q1: What is the role of the N-acyl or N-tosyl group on the hydrazone?

A1: The N-acyl or N-tosyl group is a critical component of the Hurd-Mori reaction[3]. These electron-withdrawing groups are essential for the cyclization with thionyl chloride to proceed efficiently. They play a crucial role in the mechanism by increasing the acidity of the α-methylene protons, which facilitates the cyclization step.

Q2: How do I choose the appropriate solvent for the Hurd-Mori reaction?

A2: Dichloromethane (CH₂Cl₂) and chloroform (CHCl₃) are the most commonly used solvents for the Hurd-Mori reaction[3]. The choice largely depends on the required reaction temperature. For reactions that can proceed at or below room temperature, dichloromethane is a good choice. If heating is required to drive the reaction to completion, a higher-boiling solvent like chloroform is more suitable[3]. It is important to consider the stability of your substrate and product at elevated temperatures.

Q3: Can I use other sulfur-based reagents instead of thionyl chloride?

A3: While thionyl chloride is the most common reagent, in some cases, sulfur monochloride (S₂Cl₂) or sulfur dichloride (SCl₂) can be used, though yields may be lower due to an increase in side reactions. Sulfuryl chloride (SO₂Cl₂) is not a suitable reagent as it typically leads to chlorinated products instead of the desired 1,2,3-thiadiazole[5].

Q4: How can I purify my final 1,2,3-thiadiazole product?

A4: After the aqueous work-up, the crude product is often purified by column chromatography on silica gel or by recrystallization[4]. The choice of purification method will depend on the physical properties of your product (solid or oil) and the nature of the impurities.

Experimental Protocols

The Hurd-Mori reaction is typically a two-step process: the formation of the hydrazone precursor, followed by the cyclization to the 1,2,3-thiadiazole.

Part 1: General Procedure for the Preparation of Semicarbazones from Ketones

This is a common preliminary step to generate the hydrazone precursor required for the Hurd-Mori reaction.

• Dissolution: Dissolve the starting ketone (1.0 equivalent) and semicarbazide hydrochloride (1.0-1.2 equivalents) in a suitable solvent such as absolute ethanol[4].

• Reaction: Heat the mixture to reflux for 2-5 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC)[4].

• Isolation: After the reaction is complete, remove the solvent under reduced pressure.

• Purification: Wash the resulting residue with a non-polar solvent like diethyl ether and recrystallize from an appropriate solvent, such as ethanol, to yield the pure semicarbazone[4].

Part 2: General Procedure for the Hurd-Mori Synthesis of 1,2,3-Thiadiazoles

The following is a generalized protocol for the cyclization step.

• Reaction Setup: In a well-ventilated fume hood, add the dried hydrazone precursor to an excess of thionyl chloride at room temperature with stirring. The reaction can be highly exothermic and should be cooled in an ice bath if necessary[4].

• Reaction: Stir the mixture at room temperature or with gentle heating for several hours until the reaction is complete, as indicated by TLC analysis.

• Work-up: Carefully quench the reaction mixture by slowly adding it to ice-water[4].

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Wash the combined organic layers with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography on silica gel or by recrystallization[4].

Data Presentation

Table 1: Effect of Substituents on Hurd-Mori Reaction Yield

The electronic nature of the substituent on the precursor has a significant impact on the reaction yield.

Substituent Type	Example	Reported Yield	Reference
Electron-Donating	Alkyl Group	15-25%
Electron-Withdrawing	Methyl Carbamate	94%

Visualizations

Diagram 1: Hurd-Mori Reaction Mechanism

The mechanism of the Hurd-Mori reaction is believed to proceed through the formation of an intermediate thiadiazoline-1-one, which then aromatizes to the final 1,2,3-thiadiazole product[5].

Caption: A simplified representation of the Hurd-Mori reaction pathway.

Diagram 2: Troubleshooting Workflow for Low Yield

A logical workflow for diagnosing and resolving low-yield issues in the Hurd-Mori reaction.

Sources

• 1. Hurd–Mori 1,2,3-thiadiazole synthesis - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. download.e-bookshelf.de [download.e-bookshelf.de]

Technical Support Center: 1,2,3-Thiadiazole Synthesis &amp; Troubleshooting

Welcome to the Technical Support Center for heterocyclic synthesis. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot the synthesis of 1,2,3-thiadiazoles. This guide focuses on the causality behind side product formation—such as ring-opening, chlorination, and stalled intermediates—and provides field-proven, self-validating protocols to ensure high-yield cyclizations.

Part 1: Troubleshooting Guides & FAQs

Q1: My Hurd-Mori cyclization is yielding less than 25% of the desired 1,2,3-thiadiazole, with a large amount of unreacted starting material. What is causing this? Causality & Solution: The basicity of the ring nitrogen atom in your hydrazone precursor heavily dictates the success of the cyclization. Precursors equipped with electron-donating groups (EDGs), such as simple alkyl chains, increase nitrogen basicity and hinder the necessary nucleophilic attack required for ring closure, often resulting in poor conversions (15–25% yield)[1]. Actionable Advice: Swap your alkyl protecting groups for electron-withdrawing groups (EWGs) such as methyl carbamate, tosyl, or acyl groups prior to cyclization. This reduces nitrogen basicity and can boost your yields up to 94%[1][2].

Q2: I am observing the formation of an unexpected intermediate instead of the fully aromatized 1,2,3-thiadiazole. LC-MS suggests it has an extra oxygen atom. What is this? Causality & Solution: You have likely stalled at the -1,2,3-thiadiazolin-1-one intermediate. When using certain precursors, such as ethoxycarbonylhydrazones of aliphatic diones, the reaction with thionyl chloride (SOCl₂) can fail to undergo complete elimination[3]. Actionable Advice: Do not discard the reaction mixture. This -1,2,3-thiadiazolin-1-one side product can be driven to the fully aromatized 1,2,3-thiadiazole by subsequent treatment with dry HCl in dichloromethane at room temperature[3].

Q3: My product mixture contains chlorinated impurities and sulfine derivatives. How do I prevent this? Causality & Solution: Thionyl chloride is not only a cyclizing agent but also a potent chlorinating and oxidizing agent. Excess SOCl₂ can chlorinate reactive C-H sites—particularly the methylene group adjacent to the 5-position of the thiadiazole ring—or oxidize the substrate to form sulfine derivatives[4]. Actionable Advice: Strictly control the stoichiometry of SOCl₂ (typically 1.5 to 3.0 equivalents) and avoid prolonged refluxing if your substrate contains electron-rich aromatic rings or activated methylenes.

Q4: During downstream purification, my 1,2,3-thiadiazole is degrading into thioacetic acid derivatives. Why is the ring opening? Causality & Solution: 1,2,3-Thiadiazoles are uniquely susceptible to thermal or base-catalyzed ring opening, which produces highly reactive thioketene intermediates[5]. These thioketenes will rapidly react with any available O- or N-nucleophiles (such as water, alcohols, or amines in your purification solvents) to form esters or amides of thioacetic acid[5]. Actionable Advice: Avoid high temperatures (>120°C) during distillation and limit prolonged exposure to strong nucleophiles or basic conditions unless ring-opening is your intended synthetic pathway.

Q5: I am using a "Green" metal-free synthesis (N-tosylhydrazone + elemental sulfur), but the reaction stalls with unreacted hydrazone. How do I push it to completion? Causality & Solution: The tandem reaction of enaminones or ketones with tosylhydrazine and elemental sulfur proceeds via a radical pathway[5]. If the reaction stalls, it is typically due to insufficient radical initiation or oxidant failure[6]. Actionable Advice: Ensure the presence of a catalytic amount of iodine (I₂) and DMSO, or tetrabutylammonium iodide (TBAI), and verify that the reaction temperature is strictly maintained (typically 80–100°C) to sustain the radical C-S and S-N bond formations[5][7].

Part 2: Quantitative Data on Substituent Effects

The following table summarizes the quantitative impact of N-protecting groups and conditions on the yield and side-product profile of 1,2,3-thiadiazole syntheses.

Precursor Type	N-Protecting Group	Electronic Nature	Typical Yield (%)	Primary Side Product / Issue
Pyrrolidine Hydrazone	Alkyl (e.g., Methyl)	Electron-Donating	15 - 25%	Unreacted starting material[1]
Aliphatic Hydrazone	Ethoxycarbonyl	Electron-Withdrawing	26 - 44%	-1,2,3-thiadiazolin-1-one[3]
Enaminone-derived	Tosyl	Electron-Withdrawing	65 - 80%	Radical quenching (if metal-free)[5]
Pyrrolidine Hydrazone	Methyl Carbamate	Electron-Withdrawing	85 - 94%	Minimal (Highly efficient)[1][2]

Part 3: Mechanistic Workflows

Mechanistic pathway of the Hurd-Mori reaction and common side product divergence.

Metal-free tandem synthesis of 1,2,3-thiadiazoles via N-tosylhydrazones and elemental sulfur.

Part 4: Self-Validating Experimental Protocols

Protocol 1: Optimized Hurd-Mori Synthesis of 4-Substituted 1,2,3-Thiadiazoles

Objective: Synthesize 1,2,3-thiadiazole while mitigating chlorination and incomplete cyclization[2].

Step 1: Hydrazone Formation

• Dissolve the ketone or thiolactam precursor (1.0 eq) in dry CH₂Cl₂ (0.2 M).

• Add an electron-withdrawing hydrazine derivative, such as ethyl carbazate or tosylhydrazine (1.1 eq). Stir at room temperature for 4–6 hours.

• Validation Checkpoint: Monitor via TLC and IR spectroscopy. The complete disappearance of the ketone carbonyl peak (IR ~1710 cm⁻¹) and the appearance of the hydrazone C=N stretch (~1630 cm⁻¹) validates the completion of this step.

Step 2: Controlled Cyclization

• Cool the validated hydrazone solution to 0°C under an inert argon atmosphere.

• Add freshly distilled SOCl₂ (2.0 eq) dropwise. Do not exceed 2.0 eq to prevent over-chlorination of adjacent methylenes.

• Allow the reaction to warm to room temperature, stirring for 12 hours.

• Validation Checkpoint: The evolution of HCl and SO₂ gas (observable via a bubbler) indicates that cyclization and elimination are actively occurring.

Step 3: Quenching and Aromatization

• Diagnostic Check: Analyze an aliquot via LC-MS. If the -1,2,3-thiadiazolin-1-one intermediate is detected (M+16 relative to target), bubble dry HCl gas through the CH₂Cl₂ solution for 1 hour to force complete aromatization[3].

• Quench the reaction carefully by pouring it into ice-cold saturated NaHCO₃.

• Extract with CH₂Cl₂, dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure (keeping the bath temperature <40°C to prevent thioketene ring-opening). Purify via flash chromatography.

Protocol 2: Metal-Free Synthesis via N-Tosylhydrazones

Objective: Execute a green, transition-metal-free tandem cyclization using elemental sulfur[5][7].

Step 1: Reagent Assembly

• In a sealed tube, combine the enaminone/ketone (1.0 eq), p-toluenesulfonyl hydrazide (1.2 eq), and elemental sulfur (S₈, 2.0 eq).

• Add a catalytic amount of I₂ (10 mol%) and DMSO (2.0 mL).

Step 2: Radical Cyclization

• Heat the mixture to 80°C for 8 hours.

• Validation Checkpoint: The reaction relies on a radical pathway. If TLC indicates stalled N-tosylhydrazone, the radical chain may have terminated early. Validate by adding a fresh spike of I₂ (5 mol%) and increasing the temperature to 100°C for an additional 2 hours.

• Cool to room temperature, dilute with ethyl acetate, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Sources

• 1. Synthesis of Pyrrolo[2,3-d][1,2,3]thiadiazole-6-carboxylates via the Hurd-Mori Reaction. Investigating the Effect of the N‑Protecting Group on the Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. download.e-bookshelf.de [download.e-bookshelf.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Purification of 4-Methyl-1,2,3-thiadiazol-5-yl Phenyl Sulfone

Welcome to the Technical Support Center for the isolation and purification of 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone (CAS: 339008-93-4). This guide is engineered for researchers, application scientists, and drug development professionals. It transcends basic procedural steps by detailing the physicochemical causality behind each purification technique, ensuring you can adapt these protocols to complex synthetic mixtures.

Physicochemical Profiling & Purification Strategy

Before initiating any purification workflow, it is critical to understand the molecular behavior of the target compound. 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone features two dominant functional domains: a highly polar, hydrogen-bond-accepting sulfonyl group (-SO₂-) and a lipophilic, heteroaromatic 1,2,3-thiadiazole ring[1].

This dichotomy dictates its behavior in both stationary phases and solvent matrices. The sulfonyl oxygen atoms interact strongly with the silanol groups of normal-phase silica gel, requiring a moderately polar mobile phase for elution. Conversely, the strong dipole-dipole interactions of the sulfone moiety facilitate excellent crystalline packing, making solvent-induced recrystallization a highly effective polishing step[2].

Quantitative Data Summary

Property	Value / Description	Impact on Purification Strategy
Molecular Weight	240.31 g/mol [1]	Standard pore size (60 Å) silica gel is optimal.
Functional Groups	Sulfone, 1,2,3-Thiadiazole, Phenyl	High polarity differential; prone to chelation with trace metals.
Chromatographic Behavior	Moderate to High Retention	Requires gradient elution (e.g., Petroleum Ether to Ethyl Acetate)[3].
Solubility Profile	Soluble in DCM, EtOAc, hot EtOH; Insoluble in Hexane, Water	Ideal for dual-solvent (EtOAc/Hexane) or hot-solvent (EtOH) recrystallization.

Purification Workflow Architecture

The following diagram illustrates the decision-making matrix for purifying crude reaction mixtures containing 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone.

Caption: Decision matrix and workflow for the purification of 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone.

Self-Validating Experimental Protocols

Protocol A: Gradient Flash Column Chromatography

Causality: The 1,2,3-thiadiazole ring and the sulfone group create a strong molecular dipole. When applied to a silica gel column, the compound will bind tightly to the stationary phase. A gradient system prevents peak tailing and co-elution of closely related synthetic byproducts (such as unreacted sulfonyl chlorides or thiadiazole precursors).

Step-by-Step Methodology:

• Sample Preparation (Dry Loading): Dissolve the crude mixture in a minimum volume of dichloromethane (DCM). Add silica gel (approx. 3x the mass of the crude) and evaporate the DCM under reduced pressure until a free-flowing powder is obtained. Validation: The powder should not clump; clumping indicates residual solvent or overloading, which causes band broadening.

• Column Packing: Pack a column with 200–300 mesh silica gel using Petroleum Ether (60–90 °C) as the slurry solvent.

• Loading: Carefully add the dry-loaded sample to the top of the column bed. Cap with a 1 cm layer of clean sand to prevent bed disruption.

• Gradient Elution:

  • Begin with 100% Petroleum Ether (2 column volumes) to elute highly non-polar impurities (e.g., biphenyls).

  • Transition to a 4:1 Petroleum Ether : Ethyl Acetate mixture. Monitor the eluent via TLC (UV active at 254 nm).

  • Gradually increase polarity to 2:1 Petroleum Ether : Ethyl Acetate to elute the target sulfone[3].

• Fraction Collection & Verification: Collect fractions and spot on TLC plates. Combine fractions containing the pure product (single spot) and concentrate under reduced pressure.

Protocol B: Solvent-Induced Recrystallization

Causality: Aromatic sulfones possess high lattice energies due to π-π stacking of the phenyl rings and dipole-dipole alignment of the SO₂ groups[2]. Recrystallization purifies the compound by allowing these specific intermolecular forces to build a highly ordered lattice, physically excluding impurities that do not fit the geometric or electronic parameters of the crystal[4].

Step-by-Step Methodology:

• Dissolution: Place the semi-pure sulfone in a round-bottom flask. Add a minimal amount of boiling Ethyl Acetate (good solvent) until the solid just dissolves.

• Hot Filtration (Optional): If insoluble particulates remain, perform a hot gravity filtration to remove them.

• Anti-Solvent Addition: While maintaining the solution at a gentle reflux, add hot Hexane (anti-solvent) dropwise until the solution becomes faintly cloudy (the cloud point). Add exactly one drop of Ethyl Acetate to clear the solution.

• Controlled Cooling: Remove the flask from the heat source. Allow it to cool to room temperature undisturbed. Validation: Slow cooling promotes the formation of large, pure crystals rather than precipitating a fine, impure powder.

• Harvesting: Once crystallization is complete (typically 2-4 hours), cool the flask in an ice bath for 15 minutes to maximize yield. Filter the crystals via vacuum filtration and wash with ice-cold Hexane.

Troubleshooting & FAQs

Q: During chromatography, my target compound is co-eluting with a structurally similar byproduct. How can I resolve this? A: If Petroleum Ether/Ethyl Acetate fails to provide baseline separation, the impurities likely share a similar dipole moment. Switch the mobile phase to a Toluene/Acetone or Dichloromethane/Methanol gradient. The aromatic nature of toluene can interact differently with the phenyl ring of the sulfone via π-π interactions, altering the retention factor ( Rf​ ) relative to non-aromatic impurities.

Q: When attempting recrystallization, my compound "oils out" (forms a biphasic liquid) instead of forming crystals. What is the mechanism behind this, and how do I fix it? A: "Oiling out" occurs when the target compound becomes supersaturated at a temperature that is higher than the melting point of the solute-solvent mixture. Instead of crystallizing, it separates as a dense, impure liquid phase. Fix: Reheat the mixture until the oil dissolves, then add more of the good solvent (Ethyl Acetate) to decrease the concentration. Alternatively, introduce a seed crystal of pure 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone just above the cloud point to bypass the nucleation energy barrier and force crystallization.

Q: My NMR shows trace transition metal contamination (e.g., Pd or Cu from cross-coupling steps). How do I remove it? A: The nitrogen atoms on the 1,2,3-thiadiazole ring act as excellent bidentate ligands, chelating trace metals from the reaction mixture. Standard silica gel chromatography often fails to break these chelates. Before chromatography, dissolve your crude product in an organic solvent and wash vigorously with an aqueous solution of 0.1 M EDTA or use a functionalized silica metal scavenger (e.g., SiliaMetS Thiol).

Q: Is the compound stable under acidic or basic workup conditions? A: The sulfone linkage is generally highly stable to both acidic and basic aqueous conditions[4]. However, the 1,2,3-thiadiazole ring can be sensitive to strongly nucleophilic bases (like hydroxide or alkoxides) at elevated temperatures, which can trigger ring-opening reactions. Keep workup conditions near neutral (e.g., using saturated NaHCO₃ or NH₄Cl) when possible.

References

• Fan, Z., et al. "Synthesis of 4-Methyl-1,2,3-thiadiazole Derivatives via Ugi Reaction and Their Biological Activities". Journal of Agricultural and Food Chemistry, ACS Publications. Available at:[Link]

• Fan, Z., et al. "Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance". Journal of Agricultural and Food Chemistry, ACS Publications. Available at:[Link]

• Naderi, A., et al. "Solvent-Induced Crystallization of Poly(phenylene sulfone)". Macromolecules, ACS Publications. Available at:[Link]

• US Patent Office. "Process for the formation and purification of aromatic sulfones" (US3383421A). Google Patents.

Sources

• 1. Methyl phenyl sulfone | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US3383421A - Process for the formation and purification of aromatic sulfones - Google Patents [patents.google.com]

1,2,3-Thiadiazole Stability Support Center: Troubleshooting &amp; Experimental FAQs

Welcome to the Technical Support Center for 1,2,3-thiadiazole chemistry. As a versatile scaffold in medicinal chemistry, agriculture, and materials science, the 1,2,3-thiadiazole ring presents unique stability challenges due to its adjacent nitrogen atoms. This guide is engineered for researchers and drug development professionals, providing causal explanations, self-validating experimental protocols, and structural strategies to mitigate degradation in solution.

Module 1: Photochemical Degradation & UV Stability

Q: My 1,2,3-thiadiazole candidate degrades rapidly in acetonitrile under ambient laboratory light. What is the exact mechanism, and how can I formulate around it?

A: The 1,2,3-thiadiazole ring is uniquely susceptible to photochemical degradation because it is the only thiadiazole isomer where the loss of a nitrogen molecule (N₂) can readily occur[1].

When exposed to UV or ambient light, the molecule is excited to a singlet state. The thermodynamic driving force to form stable N₂ gas causes an ultrafast rearrangement. Time-resolved spectroscopy demonstrates that molecular nitrogen extrusion occurs in less than 0.4 picoseconds, generating a highly strained, transient thiirene intermediate[2][3]. This thiirene rapidly isomerizes into a thioketene. On a millisecond timescale, these reactive species dimerize to form stable photoproducts like 1,3-dithiole or 1,3-dithietane derivatives[2].

To formulate around this, you must block the initial photoexcitation. Use actinic (amber) glassware for all stock solutions, formulate in UV-absorbing solvents if applicable, or incorporate photostabilizers (e.g., UV absorbers or excited-state quenchers) into the final vehicle.

Caption: Photochemical degradation pathway of 1,2,3-thiadiazole via N2 extrusion.

Protocol 1: Self-Validating Photochemical Quantum Yield Assessment

To quantitatively determine how sensitive your specific derivative is to light, you must calculate its quantum yield (Φ)[1].

• Sample Preparation: Dissolve the 1,2,3-thiadiazole derivative in acetonitrile to achieve an absorbance of 0.1–0.5 AU at the target irradiation wavelength (e.g., 266 nm).

• Actinometry Control: Prepare a standard chemical actinometer (e.g., potassium ferrioxalate) to accurately quantify the photon flux of your light source. This validates that degradation is measured against a known energy input, not just time.

• Irradiation: Expose both the sample and the actinometer to the light source under identical geometric, thermal, and stirring conditions.

• Monitoring: Quantify the decay of the parent compound using HPLC-UV at predefined intervals (e.g., 0, 5, 10, 30 minutes).

• Calculation: Determine the initial rate of reaction. Calculate Φ = (Moles of reactant consumed per unit time) / (Photon flux × Fraction of light absorbed). A lower Φ indicates higher photostability.

Module 2: Base-Catalyzed Ring Opening

Q: During formulation screening in basic buffers (pH > 8), my compound disappears, and LC-MS shows a mass loss of 28 Da. Why is this happening?

A: The mass loss of 28 Da corresponds to the evolution of N₂ gas, indicating base-catalyzed ring cleavage. 1,2,3-thiadiazoles that are unsubstituted at the C5 position are highly sensitive to strong bases (e.g., potassium tert-butoxide, organolithiums) and even mild basic buffers depending on the electron-withdrawing nature of the C4 substituent[4][5].

The C5 proton is relatively acidic due to the adjacent electron-withdrawing thiadiazole ring. Deprotonation at C5 initiates a cascade: the N-S bond cleaves, N₂ is extruded, and an alkalimetal alkynethiolate is formed[4]. If you are observing this in basic buffers, you must either restrict your formulation to pH 4.0–7.0 or redesign the molecule by substituting the C5 position (e.g., with a methyl or aryl group) to block this specific deprotonation pathway[5].

Caption: Base-catalyzed ring cleavage mechanism of C5-unsubstituted 1,2,3-thiadiazoles.

Protocol 2: pH-Stability Profiling with Built-in Quenching

When analyzing base-sensitive compounds, the analytical method itself can cause artifactual degradation if the sample remains basic in the autosampler.

• Buffer Preparation: Prepare aqueous buffers at pH 4.0, 6.0, 7.4, and 9.0.

• Spiking: Spike the 1,2,3-thiadiazole stock solution into the buffers to a final concentration of 100 µM. Ensure the organic co-solvent (e.g., DMSO) does not exceed 1% v/v to prevent altering the apparent pH.

• Incubation: Incubate at 37 °C in dark, sealed amber vials (to isolate pH effects from photochemical degradation).

• Active Quenching (Critical Step): Withdraw 50 µL aliquots at 0, 1, 4, 8, and 24 hours. Immediately quench samples from pH > 7.4 into 50 µL of a quenching solution (e.g., 0.2% Formic Acid in Acetonitrile) to drop the pH below 5.0. This halts the ring-opening reaction instantly.

• Analysis: Analyze via LC-MS to monitor the parent mass and identify alkynethiolate-derived degradants.

Module 3: Quantitative Stability Summary

To assist in rapid decision-making during lead optimization and formulation, the following table summarizes the primary stress conditions, their mechanistic impact on the 1,2,3-thiadiazole ring, and proven stabilization strategies.

Table 1: Quantitative Stability Profile of 1,2,3-Thiadiazoles

Stress Condition	Primary Degradation Mechanism	Key Intermediates	Typical Half-Life ( t1/2​ )	Stabilization Strategy
UV Irradiation (266 nm)	Photochemical N₂ Extrusion	Thiirene, Thioketene	< 1 hour (ambient light)	Amber vials, UV-blocking polymers, structural rigidification
Strong Base (pH > 8)	Nucleophilic Ring Cleavage	Alkynethiolate	Minutes to Hours	Formulate at pH 5–7, substitute C5 position to block deprotonation
Thermal (>200 °C)	Thermal N₂ Extrusion	Thiirene	Stable at room temp	Avoid prolonged heating during synthesis; utilize electron-withdrawing groups
Nucleophilic Solvents	Solvent-assisted Ring Opening	Thioethers	Days to Weeks	Avoid primary amines or thiols in formulation excipients

References

• Early events in the photochemistry of 1,2,3-thiadiazole studied by ultrafast time-resolved UV-vis and IR spectroscopies. PubMed (NIH).[Link]

• The reaction of 1,2,3-thiadiazoles with base. I. A new route to 1-alkynyl thioethers. CDN Science Pub. [Link]

• 1,2,3-Thiadiazole as a Modifiable and Scalable Directing Group for ortho-C–H Functionalization. ACS Publications.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Early events in the photochemistry of 1,2,3-thiadiazole studied by ultrafast time-resolved UV-vis and IR spectroscopies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pubs.acs.org [pubs.acs.org]

Troubleshooting low yield in the synthesis of N-tosylhydrazones

Welcome to the technical support center for the synthesis of N-tosylhydrazones. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to this important synthetic transformation. N-tosylhydrazones are stable, often crystalline solids, making them valuable as precursors for the in-situ generation of diazo compounds, which are key intermediates in a variety of powerful synthetic reactions like the Shapiro and Bamford-Stevens reactions.[1] This guide provides in-depth, field-proven insights to help you optimize your reaction conditions and achieve high yields of your desired products.

Troubleshooting Guide: Low Yield in N-Tosylhydrazone Synthesis

Low yields in the synthesis of N-tosylhydrazones can be frustrating. This section addresses specific issues you might encounter and provides actionable solutions based on chemical principles.

Question 1: My reaction is incomplete, and I still have significant amounts of starting aldehyde/ketone and tosylhydrazide remaining. What could be the cause?

Answer:

Incomplete conversion is a common issue and can stem from several factors related to reaction equilibrium, catalyst activity, and reagent quality.

Potential Causes & Solutions:

• Insufficient Catalyst: The formation of N-tosylhydrazones is a condensation reaction that is often catalyzed by a small amount of acid.[1][2] The acid protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack by tosylhydrazide.

  • Solution: Add a catalytic amount of a protic acid such as hydrochloric acid (HCl) or acetic acid. For a typical reaction in ethanol or methanol, a few drops of concentrated HCl are usually sufficient.[1][2]

• Reaction Equilibrium: The reaction is a dehydration process, meaning water is a byproduct.[1] If water is not effectively removed, the equilibrium can shift back towards the starting materials, leading to an incomplete reaction.

  • Solution: While many modern procedures are high-yielding without explicit water removal, for particularly stubborn substrates, consider using a Dean-Stark apparatus if the solvent forms an azeotrope with water (e.g., toluene). Alternatively, performing the reaction in a solvent that can act as a dehydrating agent or adding a drying agent like anhydrous MgSO₄ can be beneficial.

• Steric Hindrance: Highly hindered ketones or aldehydes may react more slowly.

  • Solution: Increase the reaction time and/or temperature. Monitoring the reaction by Thin-Layer Chromatography (TLC) is crucial to determine the optimal reaction time.[1]

• Reagent Quality: Old or impure tosylhydrazide can be less reactive.

  • Solution: Use freshly purchased or recrystallized tosylhydrazide. Ensure your aldehyde or ketone starting material is also of high purity.

Question 2: I'm observing the formation of multiple byproducts, leading to a low yield of the desired N-tosylhydrazone. What are these side reactions and how can I minimize them?

Answer:

Side reactions can significantly impact your yield and complicate purification. Understanding the potential side reactions is key to mitigating them.

Potential Side Reactions & Solutions:

• Azine Formation: Aldehydes, in particular, can react with the already formed hydrazone or with another molecule of tosylhydrazide to form an azine. This is more prevalent at higher temperatures.

  • Solution: Maintain a 1:1 or a slight excess (1.0 - 1.1 equivalents) of tosylhydrazide to the carbonyl compound.[1] Avoid excessively high reaction temperatures. Running the reaction at room temperature or slightly elevated temperatures is often sufficient.

• Decomposition of the Product: N-tosylhydrazones, while generally stable, can decompose under harsh conditions, especially at high temperatures or in the presence of strong bases.[3]

  • Solution: Use milder reaction conditions. Solvent-free grinding methods have been shown to be highly efficient and rapid, often completing within minutes at room temperature, which can minimize product decomposition.[1][4] If heating is necessary, do so judiciously and monitor the reaction closely.

• Hydrolysis: The reverse reaction, hydrolysis of the N-tosylhydrazone back to the carbonyl compound and tosylhydrazide, can occur in the presence of excess water.[2]

  • Solution: As mentioned previously, ensure anhydrous conditions if you suspect hydrolysis is an issue.

Question 3: My product seems to be an oil or is difficult to crystallize, making purification challenging. How can I improve the isolation and purification of my N-tosylhydrazone?

Answer:

While many N-tosylhydrazones are crystalline solids, some can be oils or form stubborn mixtures.[5] Effective purification is critical for obtaining a high-purity product.

Purification Strategies:

• Recrystallization: This is the most common and effective method for purifying solid N-tosylhydrazones.[1][6]

  • Solvent Selection: Common solvents for recrystallization include ethanol, methanol, or mixtures of ethyl acetate and hexanes.[5] The ideal solvent is one in which your product is sparingly soluble at room temperature but highly soluble at elevated temperatures.

  • Procedure: Dissolve the crude product in a minimal amount of the hot solvent. If colored impurities are present, a small amount of activated charcoal can be added. Hot filter the solution to remove insoluble impurities and then allow it to cool slowly to promote the formation of well-defined crystals.[6]

• Solvent Trituration/Washing: If your product is an oil or does not crystallize easily, washing the crude material with a solvent in which the impurities are soluble but the product is not can be effective.

  • Procedure: After the reaction, the resulting material can be washed with a non-polar solvent like petroleum ether to remove unreacted starting materials.[1][4]

• Column Chromatography: For particularly difficult separations or for oily products, silica gel column chromatography can be employed.

  • Eluent System: A mixture of ethyl acetate and hexanes is a common starting point for the eluent system. The polarity can be adjusted based on the TLC analysis of your product.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the formation of N-tosylhydrazones?

A1: The formation of an N-tosylhydrazone is a condensation reaction. It begins with the nucleophilic attack of the terminal nitrogen of tosylhydrazine on the electrophilic carbonyl carbon of the aldehyde or ketone. This is followed by a dehydration step to form the C=N double bond of the tosylhydrazone.[1] The reaction is typically acid-catalyzed to enhance the electrophilicity of the carbonyl carbon.[1][2]

Q2: Are there alternative, "greener" methods for synthesizing N-tosylhydrazones?

A2: Yes, solvent-free synthesis by grinding is an environmentally friendly and highly efficient alternative to traditional solution-phase methods.[1][4] This method involves simply grinding the aldehyde or ketone with tosylhydrazide in a mortar and pestle at room temperature. The reaction is often complete within minutes and can provide excellent yields and purity without the need for solvents or heating.[1][4]

Q3: How can I monitor the progress of my N-tosylhydrazone synthesis?

A3: Thin-Layer Chromatography (TLC) is the most convenient method for monitoring the reaction.[1] Spot the reaction mixture alongside the starting aldehyde/ketone and tosylhydrazide on a TLC plate. The reaction is complete when the starting carbonyl compound spot is no longer visible.

Q4: What is the role of the tosyl group in N-tosylhydrazones?

A4: The tosyl group (Ts) is an excellent leaving group. In subsequent reactions, such as the Shapiro or Bamford-Stevens reactions, the N-tosylhydrazone is treated with a strong base to deprotonate the nitrogen. The resulting anion can then eliminate the tosyl group and dinitrogen gas to generate a carbene or a vinyllithium species, which are highly reactive intermediates for further synthetic transformations.[2][7]

Q5: Are there any safety concerns I should be aware of when working with N-tosylhydrazones?

A5: While N-tosylhydrazones themselves are generally stable crystalline solids, they are precursors to potentially explosive diazo compounds.[8][9] Therefore, care should be taken in subsequent reactions where they are decomposed, especially when heating is involved. It is always best to generate the diazo compound in situ to avoid its accumulation.[8] Handle p-toluenesulfonylhydrazide with care, as it can be an irritant.[1]

Experimental Protocols

Protocol 1: Classical Synthesis in Solution (Acid-Catalyzed)

This is a robust and widely used procedure for a broad range of aldehydes and ketones.[1]

Materials:

• Aldehyde or ketone (1.0 eq)

• p-Toluenesulfonylhydrazide (tosylhydrazine) (1.0 - 1.1 eq)

• Methanol or Ethanol (95%)

• Concentrated Hydrochloric Acid (HCl) (catalytic amount)

Procedure:

• In a round-bottom flask, dissolve the p-toluenesulfonylhydrazide in methanol (approximately 5-10 mL per gram of tosylhydrazide).

• Add the aldehyde or ketone to the solution. A mild exothermic reaction may be observed.[8][10]

• Add 1-2 drops of concentrated HCl to the mixture.

• Stir the reaction mixture at room temperature. The N-tosylhydrazone product will typically begin to crystallize out of the solution within 15-30 minutes.[8][10]

• Monitor the reaction progress by TLC until the starting carbonyl compound is consumed (typically 1-4 hours).[1]

• Once the reaction is complete, cool the mixture in an ice bath to maximize precipitation.

• Collect the crystalline product by vacuum filtration.

• Wash the collected solid with a small amount of cold methanol or petroleum ether to remove any soluble impurities.[1]

• Dry the product under vacuum to obtain the pure N-tosylhydrazone.

Protocol 2: Solvent-Free Synthesis by Grinding

This environmentally friendly protocol is rapid and highly efficient.[1][4]

Materials:

• Aldehyde or ketone (1 mmol)

• p-Toluenesulfonylhydrazide (1 mmol)

• Mortar and pestle

• Petroleum ether

Procedure:

• Place the aldehyde or ketone (1 mmol) and p-toluenesulfonylhydrazide (1 mmol) in a mortar.[1]

• Thoroughly mix and grind the solids together with a pestle. The reaction is typically complete within 1-2 minutes.[1]

• Confirm the completion of the reaction by TLC.

• Transfer the resulting solid to a sintered glass funnel.

• Wash the product with petroleum ether to remove any unreacted starting material.[1]

• Dry the purified product under vacuum. This method often yields the desired N-tosylhydrazone in excellent purity and yield without further purification.[1][4]

Data Presentation

Table 1: Comparison of Reaction Conditions for N-Tosylhydrazone Synthesis

Entry	Carbonyl Compound	Method	Solvent	Catalyst	Time	Yield (%)	Reference
1	4-Chlorobenzaldehyde	Grinding	None	None	1 min	95	[4]
2	Benzaldehyde	Solution	Ethanol	HCl	15 min	>90 (typical)	[2][10]
3	Cyclohexanone	Grinding	None	None	1 min	94	[4]
4	Acetophenone	Grinding	None	None	1 min	Good	[4]
5	Furfural	Grinding	None	None	1 min	97	[4]

Visualizations

Caption: Troubleshooting workflow for low N-tosylhydrazone yield.

References

• Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC. (n.d.).

• Zhang, S., Zhang, Q., & Tang, M. (2022). Synthesis of Hydrazides from N-Tosylhydrazones and Its Application in the Preparation of Indazolones. The Journal of Organic Chemistry, 87(5), 3845–3850. Retrieved from [Link]

• A Step-by-Step Guide to the Preparation of Tosylhydrazones from Ketones. (n.d.). Benchchem.

• N-tosylhydrazones as acceptors for nucleophilic alkyl radicals in photoredox catalysis: A short case study on possible side reactions. (2022). Taylor & Francis. Retrieved from [Link]

• Tosylhydrazone - Wikipedia. (n.d.). Retrieved from [Link]

• Burés, J., Larrosa, I., & Ley, S. V. (2014). Preparation of unsymmetrical ketones from tosylhydrazones and aromatic aldehydes via formyl C–H bond insertion. Organic Letters, 16(11), 3016–3019. Retrieved from [Link]

• Preparation of unsymmetrical ketones from tosylhydrazones and aromatic aldehydes via formyl C-H bond insertion. | Semantic Scholar. (n.d.). Retrieved from [Link]

• Burés, J., Larrosa, I., & Ley, S. V. (2014). Preparation of unsymmetrical ketones from tosylhydrazones and aromatic aldehydes via formyl C-H bond insertion. PubMed. Retrieved from [Link]

• Lewis Acid Catalyzed [4 + 2] Cycloaddition of N-Tosylhydrazones with ortho-Quinone Methides. (2019). The Journal of Organic Chemistry. Retrieved from [Link]

• N-Triftosylhydrazones: A New Chapter for Diazo-Based Carbene Chemistry. (2022). PubMed. Retrieved from [Link]

• Method for Preparing N-Tosylhydrazonyl Chlorides. (2022). The Journal of Organic Chemistry. Retrieved from [Link]

• A Comparative Guide to N-Tosylhydrazones as Safe and Efficient Diazo Precursors. (n.d.). Benchchem.

• Selected optimization of reaction conditions Reaction conditions:... (n.d.). ResearchGate. Retrieved from [Link]

• Preparation of Unsymmetrical Ketones from Tosylhydrazones and Aromatic Aldehydes via Formyl C–H Bond Insertion. (2014). Organic Letters. Retrieved from [Link]

• Shapiro reaction - Wikipedia. (n.d.). Retrieved from [Link]

• [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines - PMC. (n.d.). Retrieved from [Link]

• 4 - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• Tosylhydrazones. (n.d.). Denmark Group. Retrieved from [Link]

• Recent Advances in Transition-Metal-Catalyzed Reactions of N-Tosylhydrazones. (n.d.). Thieme. Retrieved from [Link]

• Representative reactions of N‐tosylhydrazones under transition‐metal‐free conditions. (n.d.). ResearchGate. Retrieved from [Link]

• Purification by Recrystallization. (n.d.). CUNY. Retrieved from [Link]

• Photoinduced borylation of N-tosylhydrazones and application into the drug derivation. (n.d.). Retrieved from [Link]

• Formation of tosylhydrazones. (2022, August 5). Reddit. Retrieved from [Link]

• How to purify hydrazone? (2020, August 31). ResearchGate. Retrieved from [Link]

• Zhang, S., Zhang, Q., & Tang, M. (2022). Synthesis of Hydrazides from N-Tosylhydrazones and Its Application in the Preparation of Indazolones. The Journal of Organic Chemistry, 87(5), 3845–3850. Retrieved from [Link]

• (E)-4,2′,4′-Trimethoxychalcone (Z)-N-Tosyl Hydrazone. (2025, April 27). MDPI. Retrieved from [Link]

• Pd-Catalyzed Three-Component Coupling of N-Tosylhydrazone, Terminal Alkyne, and Aryl Halide. (2010). Journal of the American Chemical Society. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Tosylhydrazone - Wikipedia [en.wikipedia.org]
• 3. N-Triftosylhydrazones: A New Chapter for Diazo-Based Carbene Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapid Synthesis of N‐Tosylhydrazones under Solvent‐Free Conditions and Their Potential Application Against Human Triple‐Negative Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 7. Shapiro reaction - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]

Minimizing polymeric byproducts in thiadiazole synthesis

A Guide to Minimizing Polymeric Byproducts for Researchers, Scientists, and Drug Development Professionals

Troubleshooting Guide: From Tar to Target

The formation of intractable polymeric materials or tar-like substances is a common challenge in thiadiazole synthesis, often stemming from harsh reaction conditions.[1] This section provides a systematic approach to diagnosing and resolving these issues.

Problem: My reaction has produced a significant amount of dark, insoluble, tar-like material, and the yield of my desired thiadiazole is low.

This is a classic sign of polymerization or degradation of starting materials or products. Let's break down the potential causes and their solutions.

Initial Diagnosis: Reaction Conditions

Harsh acidic conditions and high temperatures are the primary culprits behind polymerization.[1] The first step is to critically evaluate your reaction setup.

Question: I am using a strong acid like concentrated sulfuric acid (H₂SO₄) or phosphorus oxychloride (POCl₃) and getting a lot of charring. What can I do?

Answer: While strong acids are effective dehydrating agents for the cyclization of thiosemicarbazides to form 1,3,4-thiadiazoles, they can be overly aggressive, leading to unwanted side reactions.[1][2]

Solutions:

• Alternative Dehydrating Agents: Consider switching to a milder and often more efficient cyclizing agent.

  • Polyphosphoric Acid (PPA): PPA is a well-regarded alternative that can lead to cleaner reactions.[1] A typical condition involves heating the reaction mixture at 100-120°C for 1-2 hours.[1]

  • Polyphosphate Ester (PPE): PPE can be used under mild conditions, often at temperatures not exceeding 85°C, and can be used with a co-solvent like chloroform to improve solubility.[1][3]

  • Lawesson's Reagent: This reagent is particularly useful for converting diacylhydrazines to thiadiazoles and is known for producing cleaner reactions and higher yields compared to phosphorus pentasulfide (P₂S₅).[1]

• Temperature Control: If you must use a strong acid, ensure you are using the lowest effective temperature. Monitor your reaction closely and avoid excessive heating.

• Microwave-Assisted Synthesis: This technique can significantly reduce reaction times, which in turn can minimize the formation of degradation products by limiting the exposure of your materials to harsh conditions.[1]

Workflow for Optimizing Dehydrating Agent and Temperature

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Quenching Excess Thionyl Chloride in 1,2,3-Thiadiazole Synthesis

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals engaged in the synthesis of 1,2,3-thiadiazoles. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) concerning a critical and often challenging step: the quenching of excess thionyl chloride (SOCl₂). Our focus is to provide not just procedural steps, but the underlying chemical principles to empower you to make informed decisions in your experimental work.

The Hurd-Mori synthesis, a cornerstone for creating 1,2,3-thiadiazoles from hydrazones and thionyl chloride, is a powerful tool in medicinal chemistry and materials science.[1][2][3][4][5] However, the use of excess thionyl chloride, a necessity for driving the reaction to completion, presents a significant post-reaction challenge. Improper quenching can lead to reduced yields, product decomposition, and significant safety hazards.

Troubleshooting Guide

This section addresses specific issues you may encounter during the quenching and workup phases of your 1,2,3-thiadiazole synthesis.

Issue 1: My reaction mixture turned dark and tarry after quenching.

Question: I performed a Hurd-Mori synthesis and, upon quenching the excess thionyl chloride with ice-water, the mixture turned into a dark, intractable tar. What happened, and how can I prevent this?

Answer: This is a common and frustrating problem that often points to an uncontrolled, highly exothermic reaction during the quench.

Causality: Thionyl chloride reacts violently and exothermically with water, generating sulfur dioxide (SO₂) and hydrogen chloride (HCl) gas.[6][7][8] This rapid increase in temperature can cause thermal decomposition of your desired 1,2,3-thiadiazole product and any unreacted starting materials, leading to polymerization and tar formation. Many heterocyclic compounds, including some 1,2,3-thiadiazoles, are sensitive to strong acids and high temperatures.

Preventative Measures & Protocol:

• Low-Temperature Quenching: The most critical parameter to control is temperature. Before quenching, cool your reaction flask to 0-5°C in an ice bath.[9][10]

• Reverse Addition: Instead of adding the quenching agent to your reaction mixture, slowly and dropwise add your reaction mixture to a separate, vigorously stirred flask containing the quenching solution (e.g., a mixture of crushed ice and water or a cold, saturated sodium bicarbonate solution).[10][11][12] This ensures that the thionyl chloride is always the limiting reagent during the quench, helping to dissipate heat more effectively.

• Dilution: Diluting your reaction mixture with a dry, inert solvent like dichloromethane (DCM) or toluene before quenching can also help manage the exotherm.[9]

Issue 2: I'm observing low yields of my 1,2,3-thiadiazole after workup. Could the quenching step be the culprit?

Question: My reaction, monitored by TLC, appears to have gone to completion. However, after quenching with aqueous sodium bicarbonate and extraction, my final yield is significantly lower than expected.

Answer: Yes, the quenching and subsequent workup are frequent sources of yield loss. Several factors could be at play.

Potential Causes & Solutions:

• Product Hydrolysis: While quenching is necessary, the aqueous and often acidic conditions generated can lead to the hydrolysis of your product, especially if it possesses sensitive functional groups. If your product is acid-sensitive, quenching directly into a cold, saturated sodium bicarbonate solution is preferable to quenching in water first.[13][14][15]

• Insufficient Neutralization: The quenching process generates significant amounts of HCl and SO₂.[6][7] If an insufficient amount of base (like sodium bicarbonate) is used, the aqueous layer will remain acidic, potentially causing product degradation or keeping amine-containing products protonated and soluble in the aqueous layer.[10] Always check the pH of the aqueous layer after quenching and extraction, and add more base if necessary to ensure it is neutral or slightly basic.

• Emulsion Formation: Vigorous shaking during extraction, especially after a basic wash, can lead to the formation of stable emulsions that make phase separation difficult and lead to product loss. If an emulsion forms, try adding brine (saturated NaCl solution) to break it. In some cases, filtering the entire mixture through a pad of Celite® can also be effective.

Issue 3: The quenching process is extremely vigorous, with excessive gas evolution, even at low temperatures.

Question: I am following a low-temperature quenching protocol, but the reaction is still very difficult to control, with rapid gas evolution and splattering.

Answer: This indicates that the rate of reaction between thionyl chloride and the quenching agent is still too high.

Troubleshooting Steps:

• Choice of Quenching Agent: While water is common, it is also one of the most reactive quenching agents.[9] Consider using a less reactive protic solvent, such as isopropanol or n-butanol, as the initial quenching agent.[9][16] These alcohols react exothermically with thionyl chloride but generally in a more controlled manner than water.[16] The reaction with an alcohol will produce an alkyl sulfite and HCl.[17] After the initial quench with alcohol, you can then proceed with a standard aqueous workup.

• Rate of Addition: The rate of addition is paramount. Even with an ice bath, adding the reaction mixture too quickly will overwhelm the cooling capacity of the system. Use an addition funnel for a slow, controlled, dropwise addition and maintain vigorous stirring.[9]

Frequently Asked Questions (FAQs)

Q1: What are the most common and recommended methods for quenching excess thionyl chloride?

A1: The choice of quenching method depends on the scale of your reaction and the stability of your product. The two primary approaches are chemical quenching and removal by distillation.

Method	Description	Advantages	Disadvantages	Best Suited For
Chemical Quenching	Reacting the excess SOCl₂ with a protic reagent.	Fast and effective for lab-scale reactions.	Highly exothermic, can be difficult to control.[10] May not be suitable for water/acid-sensitive products.	Small to moderate scale reactions where the product is stable to aqueous workup.[10]
Distillation/Co-evaporation	Removing the volatile SOCl₂ (b.p. 76°C) under reduced pressure.	Avoids aqueous conditions, ideal for sensitive products.	Can be time-consuming. Requires careful handling to avoid contaminating the vacuum pump.[18][19] Not practical for very large scales.	Reactions where the product is sensitive to acid or water.[15]

Q2: What are the essential safety precautions when working with and quenching thionyl chloride?

A2: Thionyl chloride is a corrosive, toxic, and highly reactive substance.[6][10] Strict adherence to safety protocols is mandatory.

• Fume Hood: Always handle thionyl chloride in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear chemical safety goggles, a face shield, a lab coat, and acid-resistant gloves (butyl rubber or Viton® are recommended).

• Gas Scrubber: The quenching process releases toxic HCl and SO₂ gases.[7][8] Ensure the reaction apparatus is connected to a gas outlet or a scrubber containing a basic solution (e.g., NaOH) to neutralize these fumes.[9]

• Emergency Preparedness: Have an appropriate spill kit ready. For small spills, use an inert absorbent like dry sand or vermiculite. NEVER use water or combustible materials like paper towels to clean up a thionyl chloride spill.[9]

Q3: Can I use other bases besides sodium bicarbonate for neutralization?

A3: While stronger bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) can be used, they are generally not recommended for the initial quench. Their reaction with the acidic byproducts is much more exothermic than that of sodium bicarbonate and can increase the risk of an uncontrolled reaction. Saturated sodium bicarbonate solution is generally the safest and most effective choice for neutralization during the workup.[10][11]

Q4: My product is sensitive to water. How can I quench the reaction without an aqueous workup?

A4: If your product is water-sensitive, you have a few options:

• Distillation: As mentioned in the table above, you can remove the excess thionyl chloride under reduced pressure.[20] To ensure complete removal, you can add a dry, inert solvent like toluene and co-evaporate it (a process known as azeotropic distillation or "chasing").[19][21]

• Non-Aqueous Quench: You can quench the reaction with an anhydrous alcohol, such as methanol or ethanol.[15] This will convert the thionyl chloride to a dialkyl sulfite and HCl. The excess alcohol and byproducts can then be removed under reduced pressure.[15]

Visualizing the Quenching Workflow

A well-planned workflow is essential for a safe and successful quench. The following diagram outlines a decision-making process for handling excess thionyl chloride.

Caption: Decision workflow for quenching excess thionyl chloride.

Detailed Experimental Protocol: Safe Quenching of Excess Thionyl Chloride

This protocol describes a general and safe procedure for quenching a laboratory-scale reaction (~10-50 mmol) containing excess thionyl chloride.

Materials:

• Reaction flask containing the completed 1,2,3-thiadiazole synthesis.

• Large beaker or Erlenmeyer flask (at least 5-10 times the volume of the reaction mixture).

• Crushed ice.

• Saturated sodium bicarbonate (NaHCO₃) solution.

• Stir plate and a large magnetic stir bar.

• Addition funnel (optional, but recommended).

• Appropriate organic solvent for extraction (e.g., dichloromethane, ethyl acetate).

• Gas scrubber or outlet connected to a fume hood exhaust.

Procedure:

• Preparation: In the large beaker, prepare the quenching medium by combining crushed ice and saturated sodium bicarbonate solution in approximately a 1:1 ratio. Place the beaker in an ice bath on a magnetic stir plate and begin vigorous stirring.

• Cooling: Cool the reaction flask containing the excess thionyl chloride to 0-5°C in a separate ice bath.

• Slow Addition: Using a pipette or an addition funnel, add the cold reaction mixture dropwise to the vigorously stirred ice/bicarbonate slurry.[10]

  • CRITICAL: The rate of addition must be controlled to prevent excessive frothing and temperature increase. The internal temperature of the quenching mixture should ideally be kept below 10°C.

• Stirring: After the addition is complete, allow the mixture to stir for an additional 15-30 minutes to ensure all the thionyl chloride has been quenched.[10]

• Workup:

  • Transfer the mixture to a separatory funnel.

  • Extract the product with a suitable organic solvent (e.g., 3 x 50 mL of DCM).

  • Combine the organic layers.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Caption: Step-by-step protocol for safe quenching.

References

• Benchchem. (n.d.). Technical Support Center: Synthesis of 1,2,3-Thiadiazoles.
• LookChem. (n.d.). Cas 7719-09-7, Thionyl chloride.
• Benchchem. (n.d.). Technical Support Center: Optimizing Reaction Conditions for 1,2,3-Thiadiazole Derivatives.
• ChemicalBook. (2022, January 26). Properties and Synthesis of 1,2,3-Thiadiazole.
• PMC. (2025, November 12). Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole.
• Benchchem. (n.d.). An In-depth Technical Guide to the Reactions of Thionyl Chloride with Water and Alcohols.
• Benchchem. (n.d.). Managing exothermic reactions with thionyl chloride and water.
• Sciencemadness Wiki. (2025, August 3). Thionyl chloride.
• Benchchem. (n.d.). Technical Support Center: Optimizing the Hurd-Mori Reaction for 4-Substituted 1,2,3-Thiadiazoles.
• ResearchGate. (n.d.). Synthesis of 1,2,3‐Thiadiazoles | Request PDF.
• Benchchem. (n.d.). Technical Support Center: Removal of Excess Thionyl Chloride.
• Science of Synthesis. (n.d.). THE CHEMISTRY OF 1,2,3-THIADIAZOLES.
• Wikipedia. (n.d.). Thionyl chloride.
• Wikipedia. (n.d.). Hurd–Mori 1,2,3-thiadiazole synthesis.
• ResearchGate. (2012, November 27). Which reagents are suitable for decomposing residual thionyl chloride after esterification?.
• Reddit. (2019, June 17). Removing thionyl chloride.
• Benchchem. (n.d.). Technical Support Center: Post-Synthesis Removal of Excess Chlorinating Agents.
• ACS Publications. (2017, August 8). Neutralization of a Toluene Waste Stream Containing Thionyl Chloride.
• ResearchGate. (2016, September 28). Can any one suggest an efficient method to distill thionyl chloride.?.
• Organic Syntheses. (n.d.). Procedure.
• Organic Syntheses. (n.d.). n-BUTYL SULFITE.

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• 2. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Advanced Cyclization Strategies for 1,2,3-Thiadiazole Synthesis

From the Desk of the Senior Application Scientist

Welcome to the technical support center dedicated to the synthesis of 1,2,3-thiadiazoles. This heterocyclic scaffold is a cornerstone in medicinal chemistry and materials science, yet its synthesis can present significant challenges.[1][2] The classical Hurd-Mori reaction, while foundational, often involves harsh reagents like thionyl chloride, leading to issues with substrate compatibility, safety, and yield.[2][3]

This guide is designed for the practicing researcher. We will move beyond simply listing protocols and instead delve into the causality behind experimental choices. We will explore robust, alternative cyclization methods, troubleshoot common experimental hurdles, and provide validated protocols to enhance the efficiency and success of your work.

Troubleshooting Guide: Common Issues & Advanced Solutions

This section addresses specific, problem-oriented questions you may encounter during your experiments. Our focus is on providing actionable solutions by leveraging modern, alternative synthetic methods.

Issue 1: Low or No Yield with the Classical Hurd-Mori (Thionyl Chloride) Method

Question: I am attempting a Hurd-Mori synthesis using a hydrazone derivative and thionyl chloride, but my yields are consistently poor, or the reaction is failing entirely. What are the likely causes, and what are my best alternative strategies?

Answer: This is a frequent challenge. The Hurd-Mori reaction's reliance on thionyl chloride (SOCl₂) is often the source of complications. SOCl₂ is highly reactive and sensitive to moisture, and the reaction can generate acidic byproducts that may decompose sensitive substrates.[4][5] Furthermore, the often-required elevated temperatures can lead to unwanted side reactions.[5]

When the classical approach fails, it is time to consider milder and more efficient alternatives that avoid thionyl chloride altogether.

Core Insight: The most successful modern alternatives replace the harsh thionyl chloride with a more benign sulfur source, often elemental sulfur (S₈) or a sulfur surrogate, activated by a catalyst.

Recommended Alternative Methods

Method	Key Reagents	Catalyst / Promoter	Typical Solvent	Yield Range	Key Advantages
TBAI-Catalyzed Cyclization	N-tosylhydrazones, Elemental Sulfur (S₈)	Tetrabutylammonium iodide (TBAI)	-	Moderate to Good[6]	Metal-free, mild conditions, improved safety profile.[6][7]
Iodine-Catalyzed Cyclization	N-tosylhydrazones, Elemental Sulfur (S₈)	Iodine (I₂)	DMSO	70-97%[4]	High yields, readily available catalyst, good functional group tolerance.[6][8]
Ammonium Thiocyanate Route	N-tosylhydrazones, NH₄SCN	None	Ethanol	Very Good[6][7]	Room temperature reaction, uses an environmentally friendly solvent.[6][7]
Photocatalytic Synthesis	Azoalkenes, KSCN	Cercosporin, tBuOK	-	Good to Excellent[7]	Utilizes visible light, sustainable, and operates under very mild conditions.[7]

Experimental Protocol: TBAI-Catalyzed Synthesis of 4-Aryl-1,2,3-Thiadiazoles

This protocol provides a robust, metal-free alternative to the traditional Hurd-Mori reaction.[7]

Step 1: Reagent Preparation

• To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the desired N-tosylhydrazone (1.0 mmol, 1.0 equiv.).

• Add elemental sulfur (S₈) (2.0 mmol, 2.0 equiv.).

• Add tetrabutylammonium iodide (TBAI) (0.1 mmol, 0.1 equiv.) as the catalyst.

Step 2: Reaction Execution

• Add a suitable solvent such as dichloroethane (DCE) or toluene (5 mL).

• Heat the reaction mixture to 80-100 °C under an inert atmosphere (e.g., Nitrogen or Argon).

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-12 hours).

Step 3: Work-up and Purification

• Once the reaction is complete, cool the mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the solvent.

• Purify the crude residue directly by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure 1,2,3-thiadiazole product.

Issue 2: Poor Regioselectivity from Unsymmetrical Ketone Precursors

Question: My synthesis starts with an unsymmetrical ketone, and I'm obtaining an inseparable mixture of 4- and 5-substituted 1,2,3-thiadiazole regioisomers. How can I control the cyclization to favor one isomer?

Answer: This is a classic regioselectivity problem rooted in the mechanism of the Hurd-Mori reaction. The direction of cyclization is dictated by the relative ease of deprotonation (enolization) at the two different α-carbon positions of the hydrazone precursor.[8] This is influenced by both steric and electronic factors of the substituents.[8]

Core Insight: To control regioselectivity, you must either (a) use a starting material where one α-position is strongly electronically or sterically favored for reaction, or (b) employ a synthetic method whose mechanism is less dependent on this enolization pathway.

Caption: Factors influencing regioselectivity in 1,2,3-thiadiazole synthesis.

Strategies for Improving Regioselectivity:

• Substrate Modification: If possible, modify the starting ketone. A bulky substituent will sterically hinder reaction at the adjacent α-carbon, favoring cyclization at the less hindered position.[8] Similarly, a potent electron-withdrawing group can influence the direction of ring closure.[8]

• Employ Iodine-Catalyzed Methods: The iodine-catalyzed reaction of N-tosylhydrazones with elemental sulfur has demonstrated high regioselectivity, particularly for the synthesis of 4-aryl-1,2,3-thiadiazoles.[8]

• Consider Alternative Scaffolds: In some cases, achieving the desired substitution pattern may be more feasible by starting with a different core reaction, such as the Wolff synthesis from α-diazo thiocarbonyl compounds, which offers a different mechanistic pathway.[2]

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the synthesis of 1,2,3-thiadiazoles.

Q1: What are the primary classes of alternative cyclization methods beyond the Hurd-Mori reaction?

A1: The main synthetic strategies can be broadly categorized as follows:

Caption: Major synthetic routes to the 1,2,3-thiadiazole scaffold.

• Hurd-Mori Type Reactions: This is the most common class, involving the cyclization of hydrazones that possess an adjacent methylene group.[2] Modern variations focus on replacing thionyl chloride with milder sulfur sources like elemental sulfur or thiocyanate salts, often with catalytic activation.[6][7]

• [3+2] Cycloaddition Reactions: These methods build the ring by combining two fragments. Key examples include the Pechmann synthesis (cycloaddition of diazoalkanes onto a C=S bond) and the Wolff synthesis (intramolecular cyclization of α-diazo thiocarbonyl compounds).[2][9]

• Modern Catalytic and Sustainable Methods: This emerging class includes metal-free, electrochemical, and photocatalytic syntheses.[6] These approaches are prized for their mild reaction conditions, high efficiency, and reduced environmental impact.[6][7]

Q2: My substrate is sensitive to acid. Which synthetic routes are the most suitable?

A2: For acid-sensitive substrates, it is critical to avoid methods that use or generate strong acids, such as the classical Hurd-Mori reaction. The best options are:

• Ammonium Thiocyanate in Ethanol: This reaction is performed at room temperature in a neutral, protic solvent and is exceptionally mild.[6][7]

• Photocatalytic Methods: These reactions are often run under very gentle conditions using visible light, making them ideal for delicate and complex molecules.[6][7]

Q3: Are there established "green" or sustainable methods for synthesizing 1,2,3-thiadiazoles?

A3: Yes, the field is actively moving towards more sustainable practices. Key examples include:

• Electrochemical Synthesis: An oxidant- and metal-free electrochemical method using N-tosylhydrazones and elemental sulfur has been developed, significantly reducing waste and risk.[6]

• Reactions in Eco-friendly Solvents: The use of ethanol as a solvent in the reaction between N-tosylhydrazones and ammonium thiocyanate is a prime example of a greener alternative to chlorinated solvents.[6]

• Photocatalysis: Using light as a traceless reagent is inherently green. The photocatalytic synthesis of 1,2,3-thiadiazoles from benzohydrazides and KSCN exemplifies this modern approach.[6]

References

• Guerra-Ojeda, C., et al. (2025). Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole. PMC.
• Shafi, S., et al. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. MDPI.
• Bakulev, V. A., & Dehaen, W. (2004). The Chemistry of 1,2,3-Thiadiazoles. John Wiley & Sons, Inc.
• Various Authors. (n.d.). Synthesis of 1,2,3-thiadiazoles. Organic Chemistry Portal.
• BenchChem Technical Support Team. (2025). Technical Support Center: Synthesis of 1,2,3-Thiadiazoles. Benchchem.
• Various Authors. (n.d.). Product Class 9: 1,2,3-Thiadiazoles. Science of Synthesis.
• BenchChem Technical Support Team. (2025). Strategies to improve the regioselectivity of 1,2,3-thiadiazole synthesis. Benchchem.
• Liu, Z., et al. (2009). Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance. ACS Publications.

• Stanetty, P., et al. (2002). Synthesis of Pyrrolo[2,3-d][1][2][6]thiadiazole-6-carboxylates via the Hurd-Mori Reaction. Investigating the Effect of the N-Protecting Group on the Cyclization. PMC. Available at:

• BenchChem Technical Support Team. (2025). An In-depth Technical Guide to the Hurd-Mori Synthesis of 4-Formyl-1,2,3-Thiadiazole Derivatives. Benchchem.
• Wikipedia contributors. (n.d.). Hurd–Mori 1,2,3-thiadiazole synthesis. Wikipedia.

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of Pyrrolo[2,3-d][1,2,3]thiadiazole-6-carboxylates via the Hurd-Mori Reaction. Investigating the Effect of the N‑Protecting Group on the Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole- and Benzo[c][1,2,5/1,2,3]thiadiazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Comparative Guide: Thiadiazole Isomers in Fungicidal Assays and Development

As agricultural and clinical resistance to standard azole and echinocandin antifungals accelerates, the development of novel pharmacophores is critical. Among five-membered heterocyclic scaffolds, thiadiazole (C₂H₂N₂S) has emerged as a privileged structure. This guide provides an objective, data-driven comparison of thiadiazole isomers, detailing their mechanistic advantages, comparative fungicidal performance, and the self-validating experimental protocols required to evaluate them.

Structural Isomers: The Case for 1,3,4-Thiadiazole

Thiadiazole exists in four regioisomeric forms: 1,2,3-thiadiazole, 1,2,4-thiadiazole, 1,2,5-thiadiazole, and 1,3,4-thiadiazole . While all isomers possess a degree of aromaticity and act as hydrogen-bond acceptors, their reactivity and biological utility differ significantly 1.

• 1,2,4-Thiadiazole: Structurally resembles the ubiquitous pyrimidine moiety. It is highly stable but exhibits limited electrophilic reactivity, making it more challenging to functionalize for diverse target binding.

• 1,2,3- & 1,2,5-Thiadiazole: These isomers exhibit different electron delocalization profiles and are less commonly utilized in commercial fungicidal applications due to synthetic bottlenecks and lower target affinity.

• 1,3,4-Thiadiazole (The Superior Scaffold): The 1,3,4-isomer dominates antifungal research. Causally, this is due to its mesoionic nature—it possesses discrete regions of positive and negative charges that enhance polarizability. Furthermore, it contains the toxophoric –N–C–S– moiety. The inclusion of the sulfur atom is not merely structural; its high liposolubility directly enhances the molecule's ability to permeate the dense chitin/glucan matrix of the fungal cell wall, while the nitrogen atoms serve as potent two-electron donors for enzyme coordination 2.

Core Fungicidal Mechanisms

The fungicidal efficacy of 1,3,4-thiadiazole derivatives is primarily driven by two distinct mechanisms:

• Ergosterol Biosynthesis Inhibition (CYP51 Blockade): Acting as bioisosteres of triazoles, 1,3,4-thiadiazoles bind to the heme iron of cytochrome P450 14-α-demethylase (CYP51). This blocks the demethylation of lanosterol, depleting ergosterol and accumulating toxic methylated sterols, which fatally alters membrane fluidity 2.

• Membrane Lipid Peroxidation & ROS Generation: Recent studies demonstrate that specific flavonol-1,3,4-thiadiazole hybrids induce endogenous reactive oxygen species (ROS). This triggers the release of malondialdehyde (MDA), leading to severe lipid peroxidation and the catastrophic leakage of intracellular contents 3. Additionally, derivatives have been shown to disrupt the cross-linking between chitin and β(1→3) glucan in the cell wall 4.

Figure 1: Inhibition of fungal ergosterol biosynthesis by 1,3,4-thiadiazole derivatives.

Quantitative Performance Comparison

To objectively evaluate the clinical and agricultural viability of 1,3,4-thiadiazole derivatives, we must compare their inhibitory metrics against commercial standards. The data below synthesizes recent in vitro assays across diverse fungal pathogens.

Compound / Derivative	Target Fungal Strain	Assay Type	Performance (MIC / EC₅₀)	Reference Standard	Standard Performance
Flavonol-1,3,4-thiadiazole (Y18)	Botrytis cinerea	EC₅₀ (Mycelial Growth)	2.4 μg/mL	Azoxystrobin	21.7 μg/mL
Benzene-1,3-diol-1,3,4-thiadiazole (C1)	Candida albicans	MIC₁₀₀ (Microdilution)	8.0 - 96.0 μg/mL	Fluconazole	Strain-dependent resistance
Imidazole-1,3,4-thiadiazole (Cmpd 7)	Rhizopus oryzae	MIC (Microdilution)	150.0 μg/mL	Amphotericin B	N/A (Superior ZOI noted)

Data aggregated from ACS Omega (2024) 3, PMC (2022) 4, and MDPI (2022) 5.

Analytical Insight: Compound Y18 demonstrates nearly a 10-fold increase in efficacy against B. cinerea compared to Azoxystrobin. This is causally linked to the dual-action mechanism of the 1,3,4-thiadiazole ring spliced with a flavonol backbone, which simultaneously disrupts the membrane and induces ROS.

Experimental Methodologies: Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols represent the gold standard for evaluating thiadiazole fungicidal activity.

Protocol A: Broth Microdilution Assay for MIC Determination

This assay determines the minimum inhibitory concentration (MIC). It is self-validating when coupled with a resazurin viability dye, ensuring that growth inhibition is metabolic and not merely a visual artifact of compound precipitation.

• Inoculum Preparation: Cultivate the fungal strain (e.g., C. albicans) on Sabouraud Dextrose Agar (SDA) for 24 hours at 35°C. Suspend colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard.

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the synthesized 1,3,4-thiadiazole derivative in RPMI 1640 medium (buffered to pH 7.0 with MOPS).

• Inoculation: Add 100 μL of the standardized fungal suspension to each well (final concentration ~10³ to 10⁴ CFU/mL).

• Incubation & Reading: Incubate at 35°C for 48 hours. Add 20 μL of 0.02% resazurin to each well. A color shift from blue to pink indicates metabolic viability. The MIC is the lowest concentration well remaining blue.

Protocol B: Ergosterol Quantification Assay

To validate CYP51 inhibition, this assay serves as a self-validating system: a simultaneous decrease in ergosterol and an increase in late-stage sterol intermediates confirms specific enzymatic blockade rather than general cytotoxicity 2.

• Treatment: Treat logarithmic-phase fungal cells with sub-MIC concentrations of the thiadiazole derivative for 16 hours.

• Harvest & Saponification: Centrifuge cells, wash with sterile water, and record the wet weight. Add 3 mL of 25% alcoholic potassium hydroxide (KOH) to the pellet. Vortex and incubate in an 85°C water bath for 1 hour. Causality: Saponification is required to release esterified sterols from the lipid droplets into their free, measurable form.

• Extraction: Allow samples to cool. Add a mixture of 1 mL sterile water and 3 mL n-heptane. Vortex vigorously for 3 minutes to extract the sterols into the non-polar heptane layer.

• Spectrophotometric Analysis: Extract the upper heptane layer. Scan the absorbance between 230 nm and 300 nm using a UV spectrophotometer. Ergosterol exhibits characteristic peaks at 281.5 nm and 291.5 nm, while intermediate sterols (like 24(28)-dehydroergosterol) peak at 230 nm.

Figure 2: Step-by-step workflow for the ergosterol quantification assay.

Conclusion

The comparative evaluation of thiadiazole isomers unequivocally points to 1,3,4-thiadiazole as the premier scaffold for novel fungicidal development. Its mesoionic properties, combined with the lipophilic sulfur atom, allow for exceptional cell wall penetration and potent CYP51 inhibition. As demonstrated by recent in vitro data, rationally designed 1,3,4-thiadiazole hybrids frequently outperform current commercial standards like azoxystrobin and fluconazole, offering a highly viable pathway to overcome emerging fungal resistance.

References

• Title: Synthesis and Evaluation of New 1,3,4-Thiadiazole Derivatives as Potent Antifungal Agents (MDPI, Molecules 2018)
• Title: Novel Flavonol Derivatives Containing 1,3,4-Thiadiazole as Potential Antifungal Agents: Design, Synthesis, and Biological Evaluation Source: ACS Omega URL
• Source: PMC (National Institutes of Health)
• Title: Novel Thiadiazole-Based Molecules as Promising Inhibitors of Black Fungi and Pathogenic Bacteria: In Vitro Antimicrobial Evaluation and Molecular Docking Studies Source: MDPI URL
• Title: 174 Thiadiazoles and Their Properties Source: ISRES URL

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Structure-activity relationship (SAR) of thiadiazole sulfone derivatives

Structure-Activity Relationship (SAR) of Thiadiazole Sulfone Derivatives: A Comparative Guide to Next-Generation Bactericides

Executive Summary

The 1,3,4-thiadiazole and 1,3,4-oxadiazole sulfone scaffolds have emerged as privileged structures in agricultural chemistry and drug development. Historically, commercial bactericides like Bismerthiazol and Thiodiazole-copper have been the standard of care against devastating phytopathogens such as Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas axonopodis pv. citri (Xac)[1]. However, rising resistance necessitates novel alternatives. This guide objectively compares the structural modifications of thiadiazole/oxadiazole sulfone derivatives, analyzing their structure-activity relationships (SAR), mechanistic targets, and in vitro/in vivo performance against commercial benchmarks.

Mechanistic Rationale: Why the Sulfone Scaffold?

The biological activity of these derivatives is not merely a function of the heterocyclic core but relies heavily on the sulfone moiety acting as a reactive warhead.

• Target Identification: Recent chemical biology approaches using sulfone-based alkyne probes have unraveled Dihydrolipoamide S-succinyltransferase (DLST) as an unprecedented target in phytopathogens[2]. The sulfone group covalently binds to the active site of DLST, disrupting the tricarboxylic acid (TCA) cycle and effectively halting bacterial metabolism[2].

• Heterocyclic Core Dynamics: The 1,3,4-thiadiazole and 1,3,4-oxadiazole rings serve as bioisosteres. They dictate the spatial geometry and lipophilicity required for cellular penetration. While thiadiazoles offer excellent sulfur-mediated cellular permeability, substituting the sulfur for oxygen (oxadiazole) often alters the dipole moment, which can significantly enhance target binding affinity depending on the peripheral substituents[3].

Figure 1: Mechanistic SAR logic mapping of thiadiazole sulfone derivatives and target binding.

SAR Analysis & Comparative Performance Data

A robust SAR analysis reveals distinct patterns in how peripheral modifications influence the EC50 (Half-maximal effective concentration) of these compounds.

• Halogenation on Phenyl Rings: The introduction of electron-withdrawing groups, specifically a chlorine atom at the 4-position of a phenyl ring (e.g., 4-Cl), dramatically increases antibacterial activity. This is attributed to enhanced lipophilicity, allowing better penetration of the bacterial cell membrane[4].

• Oxadiazole vs. Thiadiazole: In direct comparisons featuring identical peripheral groups, 1,3,4-oxadiazole sulfones frequently exhibit higher potency than their 1,3,4-thiadiazole counterparts. The oxygen atom's higher electronegativity alters the electron density of the sulfone warhead, making it more reactive toward nucleophilic attack by the DLST enzyme[3].

• Amide and Aroxymethyl Linkers: Incorporating flexible linkers like amide moieties or aroxymethyl groups into the 1,3,4-thiadiazole skeleton improves the conformational flexibility of the molecule, allowing it to achieve an optimal binding pose within the target protein's active site[3][5].

Table 1: Comparative In Vitro Antibacterial Activity (EC50 values)

Data summarized from standardized turbidimeter assays against Xoo and Xac.

Compound Class / Scaffold	Key Substituent	EC50 vs. Xoo (µg/mL)	EC50 vs. Xac (µg/mL)	Reference
1,3,4-Oxadiazole Sulfone (Compound 6d)	4-Cl-phenyl, 2,5-disulfone	0.17	1.98	[1][4]
1,3,4-Oxadiazole Sulfone (5I Series)	2-Aroxymethyl	0.45 - 1.86	1.97 - 20.15	[3]
1,3,4-Thiadiazole Amide (Compound 30)	Amide moiety linker	1.80	N/A	[5]
1,3,4-Thiadiazole (Myricetin derivative)	Flavonoid hybrid	12.9 - 42.7	N/A	[6]
Bismerthiazol (Commercial Standard)	N/A	92.61	58.21	[1]
Thiodiazole-copper (Commercial Standard)	N/A	121.82	77.04	[1]

Key Takeaway: Optimized 1,3,4-oxadiazole and thiadiazole sulfones outperform commercial standards like Bismerthiazol by factors of 50x to 500x in vitro[1][3].

Experimental Protocols: Self-Validating Workflows

To ensure scientific integrity and reproducibility, the following protocols outline the causality behind the experimental choices used to generate the comparative data.

Protocol 1: In Vitro Turbidimeter Assay (Growth Kinetics)

Rationale: Turbidimetry provides a real-time, quantitative measure of bacterial population density by measuring optical absorbance, avoiding the variability of agar diffusion methods.

• Inoculum Preparation: Cultivate Xoo or Xac strains in Nutrient Broth (NB) medium at 28 °C with continuous shaking (180 rpm) until the logarithmic growth phase is reached.

• Compound Solubilization: Dissolve the synthesized sulfone derivatives in dimethyl sulfoxide (DMSO) to create a stock solution. Critical Control: The final concentration of DMSO in the test medium must not exceed 1% (v/v) to prevent solvent-induced cytotoxicity.

• Assay Execution: Add the compound solutions to sterile test tubes containing NB medium to achieve gradient concentrations (e.g., 100, 50, 25, 12.5, 6.25, 3.12, 1.56 µg/mL). Inoculate each tube with 40 µL of the bacterial suspension.

• Incubation & Measurement: Incubate the tubes at 28 °C for 24-48 hours. Measure the optical density (OD) at 595 nm using a microplate reader.

• Data Validation: Calculate the inhibition rate (%) = [(OD_control - OD_treatment) / OD_control] × 100. Use statistical software (e.g., SPSS) to perform probit analysis and determine the EC50 values.

Protocol 2: In Vivo Greenhouse Trials (Curative vs. Protective Efficacy)

Rationale: In vitro success does not guarantee in vivo efficacy due to environmental degradation (e.g., photolysis) and plant tissue barriers. Testing both protective (pre-infection) and curative (post-infection) modes is mandatory.

• Plant Cultivation: Grow susceptible rice varieties (e.g., Oryza sativa L. cv. Fengjin) in a greenhouse until the tillering stage (approx. 4-5 weeks).

• Protective Assay (Prophylactic): Spray the formulated compound (e.g., at 200 µg/mL) uniformly onto the rice leaves. Wait 24 hours, then inoculate the leaves with Xoo using the leaf-clipping method (dipping scissors into the bacterial suspension and clipping the leaf tips).

• Curative Assay (Therapeutic): Inoculate the rice leaves with Xoo via the leaf-clipping method. Wait 24 hours for the infection to establish, then spray the formulated compound onto the leaves.

• Evaluation: After 14 days, measure the length of the disease lesions. Calculate control efficacy (%) relative to a water-treated infected control[4].

Figure 2: Self-validating experimental workflow for evaluating in vitro and in vivo antibacterial efficacy.

Conclusion

For drug development professionals and agrochemical researchers, the thiadiazole and oxadiazole sulfone scaffolds offer a highly tunable, highly potent alternative to traditional bactericides. By leveraging 3D-QSAR models and understanding the covalent interaction with DLST, researchers can continue to optimize the peripheral substituents—such as incorporating 4-Cl phenyl rings or amide linkers—to maximize lipophilicity, target affinity, and in vivo stability.

References

• Design, Synthesis, and Evaluation of New Sulfone Derivatives Containing a 1,3,4-Oxadiazole Moiety as Active Antibacterial Agents Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

• Synthesis and Antibacterial Evaluation of New Sulfone Derivatives Containing 2-Aroxymethyl-1,3,4-Oxadiazole/Thiadiazole Moiety Source: Molecules (PubMed Central / NIH) URL:[Link]

• Sulfone-Based Probes Unraveled Dihydrolipoamide S-Succinyltransferase as an Unprecedented Target in Phytopathogens Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

• Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel 1,3,4-Thiadiazole Derivatives Containing an Amide Moiety Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

• Synthesis and biological activity of myricetin derivatives containing 1,3,4-thiadiazole scaffold Source: Molecules (PubMed Central / NIH) URL:[Link]

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A Comparative Guide to the Efficacy of 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone and Azoxystrobin

This guide provides an in-depth, objective comparison of the fungicidal efficacy of the well-established strobilurin fungicide, Azoxystrobin, and the novel chemical entity, 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone. The analysis is tailored for researchers, scientists, and professionals in drug development, focusing on the underlying mechanisms of action, spectrum of activity, and the experimental methodologies required for robust evaluation.

It is critical to note a significant disparity in the publicly available data. Azoxystrobin, a globally commercialized fungicide, is extensively documented. In contrast, 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone represents a more exploratory class of compounds. Therefore, this guide will analyze the specific, known properties of Azoxystrobin against the reported activities of the broader 1,2,3-thiadiazole and sulfone derivative classes to which the novel compound belongs.

Section 1: Chemical Identity and Introduction

Azoxystrobin is a flagship compound in the strobilurin class (QoI fungicides), renowned for its broad-spectrum, systemic, and translaminar properties.[1] First marketed in 1996, it has become a cornerstone of disease management programs in global agriculture.[1]

4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone is a heterocyclic compound featuring a 1,2,3-thiadiazole ring linked to a phenyl sulfone moiety. While this specific molecule is not widely commercialized, its structural components are of significant interest. The 1,2,3-thiadiazole ring is present in plant resistance activators like tiadinil, and various sulfone derivatives have demonstrated potent fungicidal activity.[2][3] This suggests a potential for a novel mode of action or a different efficacy profile compared to established fungicides.

Section 2: Mechanism of Action - A Tale of Two Strategies

The fundamental difference between these two compounds lies in their approach to inhibiting fungal growth. Azoxystrobin acts directly on the pathogen's core metabolic processes, while compounds related to the thiadiazole class often function indirectly by stimulating the plant's own defense systems.

Azoxystrobin: Direct Inhibition of Fungal Respiration

Azoxystrobin's mechanism is precise and potent. It targets the mitochondrial respiration of fungal cells.[4] Specifically, it binds to the Quinone outside (Qo) site of the cytochrome bc₁ complex (Complex III) in the electron transport chain.[1][5] This binding action blocks the transfer of electrons, which is essential for the synthesis of ATP, the primary energy currency of the cell.[5] Without an energy supply, critical fungal life processes such as spore germination and mycelial growth are completely halted, leading to cell death.[6] This mode of action places Azoxystrobin in the Fungicide Resistance Action Committee (FRAC) Group 11.[6][7]

Caption: Mechanism of Azoxystrobin action on the fungal respiratory chain.

1,2,3-Thiadiazole Derivatives: Potential for Systemic Acquired Resistance (SAR)

The 1,2,3-thiadiazole moiety is a key component of compounds known to induce Systemic Acquired Resistance (SAR) in plants.[8] Unlike direct fungicides, SAR inducers do not kill the pathogen themselves. Instead, they act as elicitors, triggering the plant's innate immune system. This "vaccination" effect prepares the entire plant to defend against subsequent infections. While the exact mechanism of 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone is not defined in the literature, its structural similarity to known SAR inducers suggests this as a plausible pathway. The process generally involves the activation of signaling pathways (often mediated by salicylic acid), leading to the systemic expression of pathogenesis-related (PR) proteins, which have antimicrobial properties.

Caption: Hypothesized mechanism of Systemic Acquired Resistance (SAR).

Section 3: Comparative Efficacy and Spectrum of Activity

A direct comparison of efficacy is challenging due to the data imbalance. However, we can summarize the known spectrum for Azoxystrobin and the reported activities for related thiadiazole and sulfone compounds.

Azoxystrobin: A Proven Broad-Spectrum Fungicide

Azoxystrobin is effective against a vast range of fungal pathogens across all major classes: Ascomycota, Deuteromycota, Basidiomycota, and Oomycota.[1] Its systemic nature ensures it protects both treated and newly emerging plant tissues.[5]

Pathogen Class	Example Diseases Controlled by Azoxystrobin	Representative Crops
Ascomycota	Powdery Mildew, Septoria, Anthracnose	Cereals, Grapes, Vegetables[4][6][9]
Basidiomycota	Rusts (e.g., Leaf Rust, Stem Rust)	Cereals[6]
Deuteromycota	Early Blight, Leaf Spots, Botrytis (Gray Mold)	Vegetables, Fruits[6][9]
Oomycota	Downy Mildew, Late Blight	Grapes, Potatoes[4][6][10]

4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone: An Emerging Profile

Research into novel 1,2,3-thiadiazole and sulfone derivatives has shown promising, albeit more targeted, fungicidal activity. These compounds are often synthesized and screened against a panel of economically important pathogens.

Pathogen	Reported Activity of Related Thiadiazole/Sulfone Compounds	Reference
Botrytis cinerea	Moderate to good inhibitory activity	[2][11]
Rhizoctonia solani	Moderate inhibitory activity	[2][12]
Sclerotinia sclerotiorum	Excellent inhibitory activity (EC50 of 0.51 µg/mL for one derivative)	[2][13]
Fusarium oxysporum	Good to excellent inhibitory activity	[3][14]
Colletotrichum species	Moderate inhibitory activity	[11][13]

Key Insight: While Azoxystrobin offers a very broad, well-established spectrum, the thiadiazole/sulfone class shows particular promise against specific, challenging pathogens like Sclerotinia sclerotiorum and Fusarium oxysporum. The differing mode of action (SAR) could make these compounds invaluable partners in a resistance management program, even if their direct fungicidal spectrum is narrower.

Section 4: Experimental Protocols for Efficacy Evaluation

To conduct a scientifically rigorous comparison, standardized and validated protocols are essential. The following methodologies describe the core workflows for assessing both in vitro and in vivo fungicidal efficacy.

Protocol: In Vitro Mycelial Growth Inhibition Assay

This assay determines the direct inhibitory effect of a compound on fungal growth and is used to calculate the EC₅₀ (Effective Concentration for 50% inhibition) value.

Causality: This experiment isolates the compound's effect on the fungus from any plant-mediated factors. It is the primary screen for direct fungitoxicity. A low EC₅₀ value indicates high potency.

Step-by-Step Methodology:

• Media Preparation: Prepare Potato Dextrose Agar (PDA) and sterilize by autoclaving. Allow it to cool to 45-50°C in a water bath.

• Stock Solution Preparation: Prepare a high-concentration stock solution of each test compound (e.g., 10,000 µg/mL) in a suitable solvent like Dimethyl Sulfoxide (DMSO).

• Serial Dilution & Media Amendment: Perform serial dilutions of the stock solution. Add precise volumes of each dilution to the molten PDA to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). A solvent-only control (e.g., DMSO in PDA) and a negative control (PDA only) must be included.

• Pouring Plates: Pour the amended media into sterile 90 mm Petri dishes and allow them to solidify.

• Inoculation: Using a sterile cork borer, take a mycelial plug (e.g., 5 mm diameter) from the actively growing edge of a pure fungal culture. Place the plug, mycelium-side down, in the center of each prepared plate.

• Incubation: Seal the plates and incubate them in the dark at the optimal temperature for the specific fungus (e.g., 25°C).

• Data Collection: Measure the colony diameter (in two perpendicular directions) daily until the fungal colony in the negative control plate reaches the edge of the dish.

• Calculation: Calculate the percentage of inhibition for each concentration relative to the control. Use probit analysis to determine the EC₅₀ value.

Caption: Workflow for the in vitro mycelial growth inhibition assay.

Protocol: In Vivo Protective Activity Assay (Detached Leaf Model)

This assay evaluates a compound's ability to prevent infection when applied before the pathogen.

Causality: This experiment moves closer to a real-world scenario, assessing the compound's performance on plant tissue, which includes factors like absorption, stability, and potential SAR induction.

Step-by-Step Methodology:

• Plant Cultivation: Grow healthy, susceptible host plants under controlled greenhouse conditions until they have fully expanded, uniform leaves.

• Compound Application: Prepare aqueous solutions of the test compounds at various concentrations, often including a surfactant to ensure even coverage. Spray the solutions onto the leaves until runoff. Include a water/surfactant-only control group.

• Drying: Allow the treated leaves to air dry completely for a specified period (e.g., 24 hours).

• Detachment and Inoculation: Detach the treated leaves and place them in a humid chamber (e.g., a sealed container with moist filter paper). Place a droplet of a calibrated fungal spore suspension (e.g., 1x10⁵ spores/mL) onto the center of each leaf.

• Incubation: Maintain the chambers under controlled conditions (light/dark cycle, temperature, humidity) conducive to disease development.

• Disease Assessment: After a set incubation period (e.g., 3-7 days), assess disease severity by measuring the diameter of the necrotic or chlorotic lesions that develop at the inoculation site.

• Efficacy Calculation: Calculate the percent disease control for each treatment relative to the untreated, inoculated control.

Section 5: Conclusion and Future Outlook

This comparative guide illustrates a classic dynamic in agrochemical research: the proven, broad-spectrum workhorse versus a novel compound with a potentially different and valuable mode of action.

• Azoxystrobin remains a highly effective, broad-spectrum fungicide with a well-understood, direct mode of action.[4][5] Its systemic properties make it a reliable choice for controlling a wide array of diseases in numerous crops.[1] However, its specific site of action (QoI) carries a high risk of resistance development, mandating its use in carefully managed rotation programs.[7]

• 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone , representing the 1,2,3-thiadiazole class, presents a compelling alternative strategy. While direct fungicidal activity has been noted in related structures, the potential to act as an inducer of Systemic Acquired Resistance is its most differentiating feature.[2][8] An SAR-inducing compound would be an exceptional tool for Integrated Pest Management (IPM) and anti-resistance strategies, as it leverages the plant's own defenses and operates via a mechanism entirely different from site-specific fungicides.

For drug development professionals, the path forward is clear. While Azoxystrobin provides a benchmark for efficacy, further investigation into 1,2,3-thiadiazole sulfone derivatives is warranted. A comprehensive research program should focus on elucidating the precise mechanism of action—distinguishing between direct fungitoxicity and SAR induction—and conducting extensive in vivo trials to define its protective and curative spectrum against a broad panel of plant pathogens.

References

• POMAIS Agriculture. (n.d.). Azoxystrobin Fungicide Mode of Action. Retrieved from POMAIS Agriculture.[5]

• Wikipedia. (n.d.). Azoxystrobin. Retrieved from Wikipedia.[1]

• Cultivar Magazine. (2025, June 25). Azoxystrobin. Retrieved from Cultivar Magazine.[6]

• Kanetis, L., Förster, H., & Adaskaveg, J. E. (2007). Comparative Efficacy of the New Postharvest Fungicides Azoxystrobin, Fludioxonil, and Pyrimethanil for Managing Citrus Green Mold. PubMed.[15]

• AgroPages. (2024, December 9). Examining the Efficacy of Azoxystrobin-Based Fungicides in Agriculture and Crop Protection. Retrieved from AgroPages.[4]

• US EPA. (2014, June 24). Pesticide Product Label, AZOXYSTROBIN 50 WG. Retrieved from US EPA.[7]

• Song, G. Y., et al. (2009). Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance. ACS Publications.[8]

• Yang, Z., et al. (n.d.). Synthesis and Fungicidal Activity of 1,2,3-ThiadiazoleContaining 1,2,4-Triazoles. State Key Laboratory of Elemento-organic Chemistry, Nankai University.[11]

• ARPN Journals. (n.d.). Efficacy of azoxystrobin on colletotrichum gloeosporiodes penz growth and on controlling mango anthracnose. Retrieved from ARPN Journals.[9]

• MDPI. (2023, January 3). Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl. Retrieved from MDPI.[2]

• Ingenta Connect. (2014, April 6). Synthesis and Antifungal Activity of 1,2,3-thiadiazole Derivatives Contain. Retrieved from Ingenta Connect.[14]

• PMC. (2023, January 3). Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. Retrieved from PMC.[12]

• International Scholars Journals. (n.d.). Efficacy of azoxystrobin 25 SC along with bioagents on chilli powdery mildew diseases under field condition. Retrieved from International Scholars Journals.[16]

• (n.d.). Evaluation of Azoxystrobin and Difenoconazole Against Certain Crop Diseases.[10]

• APS Journals. (2007, October 9). Comparative Efficacy of the New Postharvest Fungicides Azoxystrobin, Fludioxonil, and Pyrimethanil for Managing Citrus Green Mold. Retrieved from APS Journals.[17]

• PMC. (n.d.). Synthesis and Antifungal Activity of Novel Sulfone Derivatives Containing 1,3,4-Oxadiazole Moieties. Retrieved from PMC.[3]

• PMC. (2024, January 5). Design, Synthesis, Antibacterial, and Antifungal Evaluation of Phenylthiazole Derivatives Containing a 1,3,4-Thiadiazole Thione Moiety. Retrieved from PMC.[13]

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A Senior Application Scientist's Guide to In Vivo Validation of Novel Antifungal Agents in Cucumber Fields

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the field validation of novel antifungal compounds against pathogenic fungi in cucumber (Cucumis sativus). Moving beyond a simple recitation of protocols, this document elucidates the scientific rationale behind each experimental step, ensuring a robust and self-validating trial. We will focus on establishing a rigorous comparison between a novel test compound, a commercial standard (positive control), and an untreated control, with a primary focus on Downy Mildew (Pseudoperonospora cubensis) and Powdery Mildew (Podosphaera xanthii), two of the most economically damaging fungal diseases in cucumber cultivation worldwide.[1][2][3]

The Foundational Logic of Field Trials: Beyond the Petri Dish

In vitro efficacy is a critical first step, but it is a poor predictor of performance in the complex, dynamic environment of an agricultural field. A field trial is not merely about observing if a product "works"; it is about quantifying its efficacy amidst fluctuating environmental pressures, understanding its impact on crop yield and quality, and benchmarking its performance against established industry standards. The experimental design must therefore be structured to isolate the effect of the treatment from the inherent variability of the field.

The Randomized Complete Block Design (RCBD) is the cornerstone of agricultural field research for this very reason.[4][5][6][7] It is designed to minimize the impact of environmental gradients such as variations in soil type, moisture levels, or sun exposure.[4][6] By grouping experimental units into blocks, where conditions are as uniform as possible, and then randomly assigning all treatments within each block, we can be more confident that observed differences are due to the treatments themselves, not the location in the field.[5][7]

Caption: Plant-Fungal Pathogen Interaction and Defense Signaling.

Experimental Protocol: A Step-by-Step Guide

This protocol details a field trial to compare a novel antifungal agent (NAA) against a commercial standard fungicide (Positive Control) and an untreated plot (Negative Control) for the management of cucumber downy or powdery mildew.

Part 1: Trial Establishment

• Site Selection: Choose a field with a history of cucumber cultivation and known disease pressure. The site should have uniform soil type and topography to minimize variability.

• Experimental Design: Employ a Randomized Complete Block Design (RCBD) with a minimum of four blocks (replications). [8]Each block will contain one plot for each treatment:

  • T1: Novel Antifungal Agent (NAA)

  • T2: Positive Control (e.g., a commercial fungicide containing mancozeb or chlorothalonil for downy mildew). [9] * T3: Negative Control (Untreated)

• Plot Preparation: Each plot should consist of a single raised bed, approximately 15 feet long, with a 5-foot fallow buffer on each end to prevent spray drift between plots. [10]4. Planting: Direct seed a susceptible cucumber cultivar (e.g., 'Vlaspik') to ensure adequate disease development. [1]Plant seeds at a consistent spacing (e.g., 2 feet apart in-row) and thin to one plant per hill after emergence. [10]5. Cultural Practices: Apply standard irrigation, fertilization, and insect control measures uniformly across all plots to ensure that these factors do not confound the results.

Part 2: Inoculum Preparation and Artificial Inoculation

To ensure consistent and timely disease pressure, artificial inoculation is recommended over reliance on natural infection.

For Powdery Mildew (Podosphaera xanthii):

• Source: Collect fresh spores from heavily infected cucumber or squash leaves.

• Suspension: Gently brush the conidia into sterile distilled water containing a surfactant (e.g., Tween-20, two drops per 100 mL) to aid in spore dispersal and adhesion to the leaf surface. [11]3. Concentration: Adjust the spore suspension to a concentration of approximately 1 x 10^5 to 1 x 10^6 conidia/mL using a hemocytometer. [11][12]4. Application: In the late afternoon to minimize UV degradation of spores, apply the spore suspension as a fine mist to the upper and lower surfaces of the cucumber leaves until runoff, typically when plants have 2-4 true leaves. [12]5. Incubation: If possible, maintain high humidity (80-100%) for 24-72 hours post-inoculation by covering plants with plastic tents or using overhead misting to facilitate infection. [8][11] For Downy Mildew (Pseudoperonospora cubensis):

• Source: Maintain a culture of P. cubensis on a susceptible cucumber cultivar in a controlled growth chamber. [1]2. Suspension: Harvest sporangia by washing infected leaves with cold, sterile distilled water.

• Concentration: Adjust the sporangial suspension to a concentration of 1 x 10^5 sporangia/mL. [1]4. Application: Inoculate the abaxial (lower) surface of the first fully expanded leaves with 10-20 µL droplets of the sporangial suspension. [1]5. Incubation: Place plants in a dark environment with 100% relative humidity for 24 hours to promote infection. [1]Subsequently, move them back to standard growth conditions.

Part 3: Treatment Application

• Timing: The first application should be preventative, applied shortly after inoculation and before the appearance of visible symptoms. Subsequent applications should follow a schedule based on the product's recommended interval (typically 7-10 days) and environmental conditions conducive to disease. [13][14]2. Preparation: Prepare the NAA and the positive control fungicide according to the manufacturer's instructions, ensuring the use of the highest recommended rate for optimal efficacy. [13]3. Application Method: Use a CO2-pressurized backpack sprayer with a single-nozzle handheld boom to ensure uniform coverage. [10]Calibrate the sprayer to deliver a consistent volume (e.g., 40-75 gallons/acre) at a set pressure (e.g., 35-60 psi) to achieve thorough foliar coverage, including the undersides of leaves. [10][15][16]4. Negative Control: The negative control plots should be sprayed with water only, using the same volume and pressure as the treated plots.

Sources

• 1. Expression Profiling of Cucumis sativus in Response to Infection by Pseudoperonospora cubensis | PLOS One [journals.plos.org]
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• 15. When is the Best Time to Apply Fungicides for Foliar Diseases? | Cornell Vegetables [vegetables.cornell.edu]
• 16. The Plant Doctor: How to Spray Fungicides to Protect Landscapes, Gardens, and Turf on Residential Property | Mississippi State University Extension Service [extension.msstate.edu]

Comparative Molecular Docking Studies of 1,3,4-Thiadiazole Derivatives: Benchmarking Against Standard Therapeutics

Executive Summary

The 1,3,4-thiadiazole core is a highly versatile pharmacophore in medicinal chemistry, recognized for its broad-spectrum therapeutic potential, including anticancer, antimicrobial, and antiviral properties. As drug development shifts toward rationally designed targeted therapies, molecular docking has become an indispensable tool for evaluating the efficacy of novel compounds.

This guide provides an objective, data-driven comparison of the binding affinities of novel 1,3,4-thiadiazole derivatives against established standard drugs (e.g., Tivozanib, Gedatolisib, Remdesivir). By detailing self-validating experimental protocols and thermodynamic profiling, this guide equips researchers with the mechanistic insights necessary to benchmark new derivatives effectively.

Mechanistic Insights: Why the 1,3,4-Thiadiazole Scaffold?

The superior binding performance of 1,3,4-thiadiazole derivatives compared to many standard therapeutics stems from their unique electronic and structural properties. The nitrogen-nitrogen group within the 1,3,4-thiadiazole moiety acts as a potent hydrogen bond acceptor, significantly enhancing the specificity and stability of the ligand-protein complex[1]. Furthermore, the aromatic nature of the thiadiazole ring facilitates strong π−π stacking interactions with hydrophobic residues within the catalytic cavities of target proteins, such as the PI3K γ subunit[2].

By systematically altering the substituents on the thiadiazole ring, researchers can fine-tune the pharmacokinetic (ADMET) and pharmacodynamic profiles of these compounds, often achieving binding affinities that surpass those of reference drugs.

Comparative Performance Analysis

To objectively evaluate the therapeutic potential of 1,3,4-thiadiazole derivatives, their molecular docking scores (binding affinities) must be benchmarked against standard clinical drugs. A more negative docking score indicates a stronger, more thermodynamically favorable interaction.

Table 1: Binding Affinity Comparison of 1,3,4-Thiadiazole Derivatives vs. Standard Drugs

Therapeutic Target	Receptor (PDB ID)	Standard Drug (Benchmark)	Benchmark Affinity (kcal/mol)	Top 1,3,4-Thiadiazole Derivative	Derivative Affinity (kcal/mol)	Key Mechanistic Interactions
Angiogenesis (Cancer)	VEGFR-2 (4ASE)	Tivozanib	-12.13	ZINC Compounds	≤ -8.00	H-bonds via N-N group with ASN923[1]
PI3K Signaling (Cancer)	PI3K γ (7JWE)	Gedatolisib	-10.60	Derivatives D1–D11	Stronger than standard	π−π stacking, hydrophobic interactions[2]
Hepatic Proliferation	GPC-3	Standard Chemotherapy	N/A	Derivative 12	-10.30	Strong H-bonding and π -stacking[3]
Viral Replication	SARS-CoV-2 Mpro	Lopinavir / Remdesivir	Benchmark	Novel Binary Molecules	-6.90 to -8.50	Mcl-1 antagonism, multi-target binding

Validated Experimental Protocols

To ensure scientific integrity, molecular docking cannot merely be a computational exercise; it must be a self-validating system . Below is the standardized, step-by-step methodology required to reproduce and validate the comparative data.

Phase 1: Target and Ligand Preparation

• Protein Retrieval & Refinement: Retrieve the crystal structure (e.g., PDB: 7JWE for PI3K γ ) from the Protein Data Bank.

  • Causality: Raw X-ray structures lack hydrogen atoms and contain crystallization artifacts. Using tools like the Protein Preparation Wizard, add missing hydrogens, assign proper bond orders, and remove non-essential water molecules (>5 Å from the active site). This prevents artificial steric clashes and accurately simulates the physiological state of the receptor[2].

• Protonation State Assignment: Generate protonation states at physiological pH (7.4 ± 0.2) using Epik.

  • Causality: Amino acid side chains change their protonation states based on pH, fundamentally altering the electrostatic landscape and hydrogen-bond network of the binding pocket[4].

• Ligand Library Preparation: Sketch the 1,3,4-thiadiazole derivatives alongside the standard benchmark drugs. Minimize their energies using the OPLS3e or MMFF94 force field.

  • Causality: 2D sketches must be converted to 3D conformers at their global energy minima to ensure the docking algorithm starts from a thermodynamically stable geometry[4].

Phase 2: Grid Generation and Protocol Validation

• Receptor Grid Generation: Define the active site bounding box centered strictly on the co-crystallized ligand.

• Validation via Re-docking (The Self-Validating Step): Strip the native co-crystallized ligand from the prepared protein and re-dock it using the established grid parameters. Calculate the Root Mean Square Deviation (RMSD) between your docked pose and the experimental crystal structure.

  • Causality: An RMSD of < 2.0 Å validates that your grid parameters and scoring functions can accurately reproduce known biological binding modes[1]. Do not proceed to screen novel derivatives if this validation fails.

Phase 3: High-Precision Docking and Thermodynamic Profiling

• Molecular Docking: Execute docking using Extra Precision (XP) mode (e.g., Glide XP or AutoDock Vina).

  • Causality: XP mode applies severe penalties for steric clashes and rewards favorable lipophilic and hydrogen-bonding interactions, effectively filtering out false positives[4].

• MM-GBSA Rescoring: Calculate the binding free energy ( ΔGbind​ ) using the Prime MM-GBSA module.

  • Causality: Standard docking scores simplify solvent effects. MM-GBSA incorporates implicit solvation models (Generalized Born) to account for the desolvation penalty of the ligand and receptor. This provides a highly accurate, thermodynamically rigorous comparison between the synthesized derivatives and the standard drug[2][4].

Workflow Visualization

Figure 1: Self-validating molecular docking and thermodynamic profiling workflow.

References

• Evaluation of 1,3,4-thiadiazole and 1,3-thiazolidine-4-one binary molecules against the SARS-CoV-2 receptor: DFT study, PASS prediction, ADMET analysis, molecular docking, and ADMET optimization. Materials Chemistry Horizons. [Link]

• [1] In Silico Screening of 1,3,4-Thiadiazole Derivatives as Inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2). PMC / NIH.[Link]

• [3] Synthesis, Molecular Docking Screening and Anti-Proliferative Potency Evaluation of Some New Imidazo[2,1-b]Thiazole Linked Thiadiazole Conjugates. MDPI. [Link]

• [2] 1,3,4-thiadiazole derivatives as PI3Ks inhibitor: design, in silico studies, synthesis, characterization, and antimicrobial evaluation. PMC / NIH.[Link]

• [4] Molecular docking studies of 1,3,4 -thiadiazoles as myeloperoxidase inhibitors. Journal of Pharmaceutical and Biological Sciences. [Link]

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A Comparative Analysis of 1,2,3-Thiadiazoles and Commercial Fungicides: Efficacy, Mechanisms, and Methodologies

The increasing prevalence of fungal resistance to conventional fungicides presents a significant threat to global agriculture and food security. This necessitates the urgent discovery and development of novel antifungal agents with diverse mechanisms of action. Among the heterocyclic compounds, 1,2,3-thiadiazole derivatives have emerged as a particularly promising class, demonstrating potent and broad-spectrum fungicidal activity.[1][2][3] This guide provides a comprehensive comparison of the antifungal performance of 1,2,3-thiadiazoles against established commercial fungicides, supported by experimental data and detailed methodologies.

Mechanisms of Action: Direct Inhibition and Induced Resistance

A key advantage of certain 1,2,3-thiadiazole derivatives is their dual-action potential. While some exhibit direct antifungal activity, others function as plant defense activators, inducing Systemic Acquired Resistance (SAR).[4] This contrasts with many commercial fungicides that typically rely on a single, specific mode of action.

One notable example is the commercial fungicide Tiadinil, a 1,2,3-thiadiazole derivative.[4] Tiadinil itself is not directly fungitoxic but is converted within the plant to its active metabolite, 4-methyl-1,2,3-thiadiazole-5-carboxylic acid (SV-03).[4] This metabolite triggers the plant's innate immune response, leading to the expression of pathogenesis-related (PR) genes and a heightened state of defense against a broad spectrum of pathogens.[4]

Caption: Workflow for the in vitro mycelial growth inhibition assay.

In Vivo Evaluation of Protective Efficacy

In vivo assays are crucial for determining the effectiveness of a fungicide in a whole-plant system, which accounts for factors like compound uptake, translocation, and metabolism. [5][6] Protocol:

• Plant Cultivation: Host plants (e.g., cucumber, tomato, wheat) are grown under controlled greenhouse conditions to a specific growth stage (e.g., 4-6 true leaves).

• Compound Application: The test compounds (1,2,3-thiadiazole derivatives and commercial fungicides) are formulated as solutions or suspensions and applied to the plants, typically as a foliar spray until runoff. A control group is treated with the solvent only. [4]3. Inoculation: After a set period (e.g., 24 hours) to allow for compound uptake, the plants are inoculated with a spore suspension of the target pathogen.

• Incubation: The inoculated plants are maintained in a high-humidity environment for a period conducive to disease development.

• Disease Assessment: The severity of the disease is evaluated by visually assessing the percentage of leaf area covered by lesions or other symptoms. The protective efficacy is then calculated based on the reduction in disease severity compared to the control group.

Caption: General workflow for the in vivo evaluation of fungicide protective efficacy.

Quantitative Comparison of Antifungal Activity

The following tables summarize experimental data from various studies, comparing the in vitro and in vivo antifungal activity of 1,2,3-thiadiazole derivatives with that of commercial fungicides. Lower EC₅₀ values indicate higher antifungal potency.

Table 1: In Vitro Antifungal Activity (EC₅₀, µg/mL) of 1,2,3-Thiadiazole Derivatives vs. Commercial Fungicides

Compound/Fungicide	Target Fungus	EC₅₀ (µg/mL)	Reference
1,2,3-Thiadiazole Derivatives
Triethyltin-based 1,2,3-thiadiazole carboxylate	Physalospora piricola	0.12	[7]
Gibberella zeae	0.16	[7]
Strobilurin-based 1,2,3-thiadiazole (Compound 8a)	Sclerotinia sclerotiorum	0.44	[8][9]
Rhizoctonia cerealis	0.01	[8][9]
Commercial Fungicides
Azoxystrobin	Botrytis cinerea	21.7	[1]
Phomopsis sp.	29.2	[1]
Rhizoctonia cerealis	0.06	[8][9]
Carbendazim	Sclerotinia sclerotiorum	0.57	[1]
Tebuconazole	Maize Rust	Widely effective	[10]

Table 2: Mycelial Growth Inhibition (%) by 1,2,3-Thiadiazole Carboxamide Derivatives

Compound	Cercospora arachidicola	Gibberella zeae	Physalospora piricola	Alternaria solani	Reference
1,2,3-Thiadiazole Carboxamide (Compound 6a)	Good activity, comparable to commercial drug	-	-	-	[2][11]
1,2,3-Thiadiazole Carboxamide (Compound 149)	71%	62%	85%	100%	[3]
Commercial Fungicide
Fenpiclonil	-	-	100%	-	[2]

Table 3: In Vivo Protective Efficacy of a 1,2,3-Thiadiazole Derivative

Compound	Concentration (µg/mL)	Efficacy against Alternaria brassicicola (%)	Reference
1,2,3-Thiadiazole Derivative (Compound 1d)	200	92%	[5][12]
Tiadinil (Commercial SAR Inducer)	200	Similar efficacy to Compound 1d	[5][12]

The data clearly indicates that certain 1,2,3-thiadiazole derivatives exhibit exceptional antifungal activity. For instance, a strobilurin-based 1,2,3-thiadiazole (Compound 8a) showed significantly higher potency against Rhizoctonia cerealis (EC₅₀ of 0.01 µg/mL) compared to the commercial fungicide azoxystrobin (EC₅₀ of 0.06 µg/mL). [8][9]Furthermore, in vivo studies have demonstrated that 1,2,3-thiadiazole derivatives can provide a high level of plant protection, comparable to existing commercial products that induce systemic resistance. [5][12]

Conclusion

The exploration of 1,2,3-thiadiazole derivatives has unveiled a class of compounds with substantial potential to contribute to the next generation of fungicides. Their diverse mechanisms of action, including direct fungal inhibition and the induction of systemic acquired resistance in plants, offer a valuable strategy to combat the development of fungal resistance. The compelling experimental data, which in several cases demonstrates efficacy comparable or superior to that of established commercial fungicides, underscores the importance of continued research and development of this promising chemical scaffold. Further optimization of the 1,2,3-thiadiazole structure is likely to yield even more potent and selective fungicidal candidates for sustainable crop protection.

References

• Kalinina, T. A., et al. (2023). Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. Molecules, 28(1), 419. Available from: [Link]

• Synthesis and Antifungal Activity of 1,2,3-thiadiazole Derivatives Contain. (2014). Ingenta Connect. Available from: [Link]

• Synthesis and Antifungal Activity of 1,2,3-thiadiazole Derivatives Containing 1,3,4-thiadiazole Moiety. (2014). Bentham Science Publishers. Available from: [Link]

• Medicinal Significance of 1,2,3-Thiadiazoles Derivatives. (2021). Encyclopedia MDPI. Available from: [Link]

• Liu, X., et al. (2009). Synthesis and Biological Activity Evaluation of 1,2,3-Thiadiazole Derivatives as Potential Elicitors with Highly Systemic Acquired Resistance. Journal of Agricultural and Food Chemistry, 57(9), 3585-3593. Available from: [Link]

• Kalinina, T. A., et al. (2023). Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. PMC. Available from: [Link]

• Kalinina, T. A., et al. (2023). Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl. MDPI. Available from: [Link]

• Synthesis and Antifungal Activity of 1,2,3-thiadiazole Derivatives Containing 1,3,4-thiadiazole Moiety. (2014). Bentham Science Publisher. Available from: [Link]

• Pierce, C. G., et al. (2008). Standardized Method for In Vitro Antifungal Susceptibility Testing of Candida albicans Biofilms. PMC. Available from: [Link]

• Nikopharmad. Antifungal Activity Testing | Susceptibility Test for fungi. Available from: [Link]

• Chen, L., et al. (2017). Synthesis of 1,2,3-Thiadiazole and Thiazole-Based Strobilurins as Potent Fungicide Candidates. PubMed. Available from: [Link]

• Thompson, G. R., & Wiederhold, N. P. (2021). Antifungal Susceptibility Testing: A Primer for Clinicians. Oxford Academic. Available from: [Link]

• Arikan, S. (2007). Current status of antifungal susceptibility testing methods. Medical Mycology, 45(7), 569-587. Available from: [Link]

• Irfan, M., et al. (2021). Synthetic Transformations and Medicinal Significance of 1,2,3-Thiadiazoles Derivatives: An Update. MDPI. Available from: [Link]

• An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). (2023). PMC. Available from: [Link]

• Chen, L., et al. (2017). Synthesis of 1,2,3-Thiadiazole and Thiazole-Based Strobilurins as Potent Fungicide Candidates. Figshare. Available from: [Link]

• In vitro and in vivo antifungal activity of plant extracts against common phytopathogenic fungi. (2022). Scientific Reports. Available from: [Link]

• S159 Antifungal Susceptibility Testing. (2002). International Journal of Antimicrobial Agents, 19(S1), S1-S159. Available from: [Link]

• Sarcouncil Journal of Plant and Agronomy Review Article on Thiadiazole Derivatives and Its Biological Activity. (2025). Sarcouncil. Available from: [Link]

• Crop Fungicide Guide. (2019). Cropnuts. Available from: [Link]

• Preliminary evaluation of in-Vivo and in-Vitro antifungal activity of Piper longum, Origanum majorana, Embelia ribes and Butea monosperma with Gas chromatography-mass spectrometry analysis of phytochemical property of plant extracts against Candida species causing dermatological Candidiasis. (2022). IP Indian J Clin Exp Dermatol. Available from: [Link]

• Fungicides. Bayer Crop Science Canada. Available from: [Link]

• In vitro and in vivo antifungal activity of Allium hirtifolium and Allium sativum. (2017). PMC - NIH. Available from: [Link]

• Hu, Y., et al. (2023). Triazole derivatives as potential antifungal agents: A structure-activity relationship (SAR) studies. Process Biochemistry, 134, 102-118. Available from: [Link]

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• Kalinina, T. A., et al. (2023). Synthesis, Fungicidal Activity and Plant Protective Properties of 1,2,3-Thiadiazole and Isothiazole-Based N-acyl-N-arylalaninates. MDPI. Available from: [Link]

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Selectivity analysis of thiadiazole compounds on human adenosine A3 receptors

Selectivity and Affinity Profiling of Thiadiazole-Based Ligands on Human Adenosine A3 Receptors: A Comparative Guide

As a Senior Application Scientist navigating the complex landscape of G protein-coupled receptor (GPCR) pharmacology, achieving subtype selectivity is the paramount challenge. The human adenosine A3 receptor (hA3AR) is a highly sought-after therapeutic target due to its dual role in modulating inflammatory pathways (e.g., rheumatoid arthritis) and cancer cell proliferation[1]. Historically, highly lipophilic bicyclic and tricyclic scaffolds (such as quinazolines and isoquinolines) dominated the A3AR antagonist space. However, the paradigm is shifting toward monocyclic systems—specifically 1,2,4-thiadiazole derivatives.

This guide objectively compares the performance of thiadiazole compounds against traditional A3AR alternatives, dissecting the structural causality behind their selectivity and providing the self-validating experimental frameworks required to profile them accurately.

Structural Causality: Why Thiadiazoles Outperform Traditional Scaffolds

The transition from bicyclic systems to monocyclic 1,2,4-thiadiazoles was driven by the need to eliminate steric clashes within the orthosteric binding pocket of the A3AR while maintaining critical hydrogen-bonding interactions[2].

• Electronic Distribution & QSAR: Quantitative Structure-Activity Relationship (QSAR) analyses reveal that the binding affinity of thiadiazoles heavily depends on the Wang-Ford charges of the C2 and C5 atoms on the thiadiazole nucleus[3]. The presence of a highly electronegative heteroaromatic ring allows for optimal pi-pi stacking with conserved phenylalanine residues in the A3AR transmembrane domains.

• Lipophilicity & Solvation: Traditional bicyclic compounds suffer from non-specific binding and poor aqueous solubility due to high lipophilicity. Conversely, thiadiazole affinity at the A3AR inversely correlates with lipophilicity; introducing small alkyl or amide moieties (e.g., acetamide) drastically improves the Ki​ and pharmacokinetic profile[1][3].

• Allosteric Modulation Potential: Beyond orthosteric antagonism, specific 2,3,5-substituted [1,2,4]thiadiazoles (e.g., SCH-202676) function as potent allosteric modulators. They alter the dissociation kinetics of orthosteric ligands, providing a mechanism to fine-tune receptor signaling without directly competing for the primary binding site[4][5].

Comparative Performance Data

To objectively evaluate thiadiazole performance, we must benchmark them against gold-standard orthosteric agonists (Cl-IB-MECA) and traditional bicyclic antagonists (MRS1220).

Table 1: Binding Affinity ( Ki​ ) and Selectivity Profiles of Key hA3AR Ligands

Compound	Structural Class	hA1 Ki​ (nM)	hA2A Ki​ (nM)	hA3 Ki​ (nM)	Key Pharmacological Characteristic
Compound 53	Thiadiazole Acetamide	>1000	>1000	0.79	High A3 selectivity; optimized lipophilicity[1].
LUF5417	Thiadiazole Benzamide	>10,000	>10,000	82	Monocyclic structural probe; high A3 vs A1 preference[2].
MRS1220	Quinazoline Antagonist	>10,000	>10,000	0.6	High affinity but extreme species-dependence (inactive in rodents)[5].
Cl-IB-MECA	Adenosine Agonist	1400	>10,000	1.4	Gold-standard orthosteric reference agonist[1].
SCH-202676	Thiadiazole Modulator	Modulates	Modulates	N/A	Accelerates agonist dissociation via allosteric site[4][5].

Data Synthesis: While MRS1220 matches Compound 53 in raw affinity, its utility in preclinical rodent models is severely limited due to species-specific receptor variations[5]. Thiadiazoles bypass this limitation by interacting with more highly conserved residues within the binding pocket, ensuring cross-species reliability.

Mechanistic Visualization

To understand how thiadiazole antagonists intercept A3AR signaling, we must map the Gi-coupled pathway. By occupying the orthosteric site, thiadiazoles prevent agonist-induced inhibition of adenylyl cyclase, thereby stabilizing intracellular cAMP levels.

Fig 1: hA3AR signaling pathway and orthosteric blockade by thiadiazole antagonists.

Self-Validating Experimental Protocol: Radioligand Binding Assays

Trustworthy pharmacological profiling requires a self-validating system. The following protocol utilizes heterologous competitive binding. By running a known reference standard (e.g., Cl-IB-MECA) in parallel with the thiadiazole test compound, we validate the integrity of the radioligand ( [125I] AB-MECA) and the membrane preparation in real-time.

Step-by-Step Methodology:

• Membrane Preparation: Harvest Chinese Hamster Ovary (CHO) cells stably expressing hA3AR. Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) containing protease inhibitors. Centrifuge at 40,000 x g for 20 mins.

  • Causality: Using stably transfected CHO cells isolates the hA3AR subtype, eliminating background noise from endogenous A1 or A2A receptors that could skew selectivity data.

• Assay Incubation: In a 96-well plate, combine 50 µg of membrane protein, 0.2 nM [125I] AB-MECA (agonist radioligand), and varying concentrations of the thiadiazole compound ( 10−11 to 10−5 M). Incubate at 25°C for 60 minutes.

  • Causality: Equilibrium must be reached to accurately apply the Cheng-Prusoff equation. A 60-minute incubation at 25°C prevents receptor thermal degradation while ensuring steady-state binding kinetics.

• Nonspecific Binding (NSB) Control: Define NSB using 10 µM NECA.

  • Self-Validation Check: If NSB exceeds 20% of total binding, the assay must be rejected. High NSB indicates degraded radioligand or compromised filter matrices, rendering the calculated Ki​ untrustworthy.

• Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters.

  • Causality: Filters must be pre-soaked in 0.3% polyethylenimine for 1 hour to neutralize the negative charge of the glass fibers, drastically reducing non-specific adhesion of the highly polar radioligand. Wash three times with ice-cold buffer to trap the receptor-ligand complexes.

• Quantification & Analysis: Count radioactivity using a gamma counter. Calculate the IC50​ using non-linear regression, and convert to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

Fig 2: Self-validating radioligand binding workflow for hA3AR selectivity profiling.

Conclusion

Thiadiazole derivatives represent a highly versatile, low-molecular-weight scaffold for hA3AR modulation. Their ability to achieve sub-nanomolar orthosteric antagonism (e.g., Compound 53) or act as kinetic allosteric modulators (e.g., SCH-202676) provides drug developers with a superior alternative to highly lipophilic, species-dependent bicyclic compounds. When profiling these compounds, strict adherence to controlled, self-validating radioligand assays ensures that the nuanced QSAR of the thiadiazole ring is accurately captured and translated into reliable preclinical data.

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A Comparative Guide to Cross-Resistance Studies of 1,2,3-Thiadiazole Fungicides

For the attention of researchers, scientists, and professionals in drug development, this guide provides an in-depth comparison of 1,2,3-thiadiazole fungicides in the context of cross-resistance. Departing from rigid templates, this document is structured to offer a narrative that is both scientifically rigorous and grounded in practical, field-proven insights. We will explore the unique mechanism of these compounds, the resulting low risk of conventional cross-resistance, and provide detailed methodologies for independent verification and further research.

The Paradigm of 1,2,3-Thiadiazole Fungicides: A Departure from Direct Antifungal Activity

The 1,2,3-thiadiazole class of fungicides represents a significant shift from traditional fungicidal compounds. Unlike molecules that directly target and inhibit specific biochemical pathways within the fungal pathogen, many prominent 1,2,3-thiadiazole derivatives, such as Acibenzolar-S-methyl (ASM) and Tiadinil, function as plant activators.[1] They induce a state of heightened defense in the plant, a phenomenon known as Systemic Acquired Resistance (SAR).[1][2] This distinction is paramount when considering the potential for cross-resistance.

The Fungicide Resistance Action Committee (FRAC) has classified Acibenzolar-S-methyl and Tiadinil into their own distinct groups, P01 and P03 respectively, under the category of "host plant defence induction".[3][4][5] Crucially, FRAC notes that resistance to these fungicides is "not known".[3][4][5] This is a direct consequence of their mode of action; since they do not exert direct selection pressure on the fungal population, the likelihood of a pathogen developing resistance to the fungicide itself is exceedingly low.[6]

Deconstructing the Myth of Cross-Resistance with 1,2,3-Thiadiazole Fungicides

Cross-resistance occurs when a pathogen develops resistance to one fungicide and, as a result, also exhibits resistance to other fungicides, typically those with a similar mode of action.[7] For example, a mutation in the target enzyme of a DMI (Demethylation Inhibitor) fungicide can confer resistance to multiple fungicides within the DMI class.[8]

Given that 1,2,3-thiadiazole plant activators do not have a direct target site in the fungus, the classical mechanism of cross-resistance is not applicable. A pathogen cannot develop a target-site mutation for a compound that does not have a target site within it. This fundamental difference is the cornerstone of the argument against the existence of direct cross-resistance between 1,2,3-thiadiazole fungicides and other classes of fungicides such as QoIs (Quinone outside Inhibitors), DMIs, or SDHIs (Succinate Dehydrogenase Inhibitors).

While direct experimental studies exhaustively investigating cross-resistance between 1,2,3-thiadiazole fungicides and other classes are notably scarce in published literature, the scientific consensus, based on their mechanism of action, is that the risk is negligible.

An Indirect Interplay: The Role of SAR in the Efficacy of Conventional Fungicides

An intriguing and important consideration is the indirect relationship between SAR and the performance of some conventional fungicides. Research has suggested that the effectiveness of certain fungicides can be diminished in plants with compromised SAR pathways. This implies that a healthy and responsive plant immune system, which can be primed by 1,2,3-thiadiazole fungicides, may be a prerequisite for the optimal performance of some direct-acting fungicides. This is not cross-resistance in the traditional sense but rather a synergistic or dependent relationship that warrants further investigation.

Experimental Framework for Assessing Cross-Resistance

To empower researchers to independently investigate the potential for cross-resistance, this section provides detailed, validated protocols. The choice of these methodologies is based on their established use in fungicide resistance studies and their adaptability to explore interactions between different classes of compounds.

In Vitro Assessment of Fungicidal Activity: The Poisoned Food Technique

This method is fundamental for determining the direct effect of a compound on fungal growth and for calculating the EC50 (Effective Concentration to inhibit 50% of growth).

Protocol:

• Media Preparation: Prepare a suitable fungal growth medium, such as Potato Dextrose Agar (PDA), and autoclave.

• Fungicide Stock Solutions: Prepare stock solutions of the test fungicides (both a 1,2,3-thiadiazole and a conventional fungicide) in an appropriate solvent (e.g., DMSO).

• Serial Dilutions: Create a series of dilutions of each fungicide stock solution.

• Amending the Media: While the autoclaved media is still molten (around 45-50°C), add the fungicide dilutions to achieve a range of final concentrations. Ensure the solvent concentration is consistent across all plates, including the control, and does not inhibit fungal growth.

• Pouring Plates: Pour the amended media into sterile Petri dishes and allow them to solidify.

• Inoculation: Place a mycelial plug (typically 5mm in diameter) from the growing edge of an actively growing fungal culture onto the center of each plate.

• Incubation: Incubate the plates at the optimal temperature for the specific fungus in the dark.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at regular intervals until the colony on the control plate reaches the edge of the dish.

• EC50 Calculation: Calculate the percentage of growth inhibition for each concentration relative to the control. Use probit analysis or non-linear regression to determine the EC50 value.[9]

Causality Behind Experimental Choices:

• Using a mycelial plug from an actively growing culture ensures that the fungus is in a vigorous state of growth.

• Measuring colony diameter in two directions accounts for any irregularities in colony shape.

• The EC50 value is a robust and widely accepted measure of fungicide sensitivity.

Investigating Interactions: The Checkerboard Assay

The checkerboard assay is a powerful tool to assess the interaction between two compounds, in this case, a 1,2,3-thiadiazole fungicide and a conventional fungicide. It can determine if the interaction is synergistic, additive, or antagonistic.

Protocol:

• Microtiter Plate Setup: Use a 96-well microtiter plate.

• Serial Dilutions: Prepare serial dilutions of each fungicide.

• Dispensing Fungicides: Dispense the dilutions of the first fungicide horizontally across the plate and the second fungicide vertically, creating a matrix of concentration combinations.

• Inoculation: Add a standardized fungal spore suspension to each well.

• Incubation: Incubate the plate under appropriate conditions.

• Data Analysis: Assess fungal growth (e.g., by measuring optical density). The interaction is typically quantified by calculating the Fractional Inhibitory Concentration (FIC) index.

Causality Behind Experimental Choices:

• The microtiter plate format allows for high-throughput screening of multiple concentration combinations.

• The FIC index provides a quantitative measure of the interaction between the two compounds.

Data Presentation and Interpretation

Due to the mode of action of 1,2,3-thiadiazole fungicides as SAR inducers, presenting comparative EC50 values alongside conventional fungicides requires careful interpretation. For SAR inducers, the in vitro EC50 values may not be relevant to their in-planta efficacy, as they do not directly inhibit fungal growth.[1][2] Any observed in vitro activity is likely due to secondary effects or a different, less prominent mode of action.

Table 1: Comparative In Vitro Fungicidal Activity (EC50 in µg/mL)

Fungicide Class	Active Ingredient	Target Pathogen	EC50 (µg/mL)	Reference
1,2,3-Thiadiazole (SAR Inducer)	Acibenzolar-S-methyl	Colletotrichum gloeosporioides	>100 (in vitro)	[10]
1,2,3-Thiadiazole (SAR Inducer)	Tiadinil	Magnaporthe oryzae	High (in vitro)	[11]
QoI	Azoxystrobin	Pyricularia oryzae	0.02-0.1	[12]
DMI	Tebuconazole	Sclerotinia sclerotiorum	0.1-1.0	[13]
SDHI	Boscalid	Botrytis cinerea	0.05-0.5	[14]

Note on Table 1: The high in vitro EC50 values for ASM and Tiadinil highlight their lack of direct fungicidal activity. Their efficacy is realized in planta through the induction of SAR.

Visualizing the Mechanisms and Workflows

Signaling Pathway of 1,2,3-Thiadiazole Induced SAR

Caption: A comprehensive workflow for assessing potential cross-resistance.

Conclusion and Future Directions

The available evidence strongly suggests that classical cross-resistance between 1,2,3-thiadiazole fungicides and other fungicide classes is not a significant concern due to their unique mode of action as inducers of Systemic Acquired Resistance. The lack of direct selection pressure on fungal populations makes the development of resistance to these compounds, and by extension cross-resistance, highly improbable.

Future research should focus on elucidating the intriguing interplay between SAR induction and the efficacy of conventional fungicides. Understanding this relationship could lead to the development of more robust and sustainable integrated pest management strategies. The protocols provided in this guide offer a solid foundation for researchers to contribute to this important area of study.

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A Comparative Guide to the Environmental Safety Profile of Thiadiazole-Based Agrochemicals

This guide provides a comprehensive analysis of the environmental safety profile of thiadiazole-based agrochemicals, a class of compounds gaining attention for their potential as effective and potentially greener pesticides.[1] We will objectively compare their performance and environmental impact with established alternatives such as neonicotinoids, organophosphates, pyrethroids, and triazole fungicides, supported by experimental data and standardized protocols. This document is intended for researchers, scientists, and drug development professionals in the agrochemical industry.

Introduction: The Quest for Greener Agrochemicals

The extensive use of pesticides in modern agriculture is a double-edged sword. While crucial for securing crop yields, many conventional pesticides have been linked to significant environmental and health concerns, including soil and water pollution, harm to non-target organisms, and the development of resistance.[2][3][4] This has spurred the search for new active ingredients with improved environmental safety profiles. Among the promising candidates are derivatives of the five-membered heterocycle, thiadiazole. These compounds have demonstrated a broad spectrum of biological activities, including fungicidal, insecticidal, and herbicidal properties, often coupled with reports of lower toxicity.[1][5]

This guide will dissect the available scientific evidence to provide a clear-eyed view of where thiadiazole-based agrochemicals stand in the current landscape, focusing on their environmental fate and ecotoxicological impact in comparison to widely used, and often controversial, alternatives.

The Environmental Profile of Thiadiazole-Based Agrochemicals

Thiadiazole derivatives are noted for their strong biological activity and the versatility of their structural modifications, which allows for the development of pesticides with broad-spectrum effectiveness.[1] Several commercialized pesticides contain the thiadiazole moiety, and ongoing research continues to explore new candidates.[5][6]

Ecotoxicity:

• General Profile: Thiazole and its derivatives are often characterized by their low toxicity to humans and high biological efficacy.[1] Research into novel thiadiazole-based insecticides is often driven by the goal of creating environmentally benign alternatives to more hazardous pesticides.[7][8]

• Toxicity to Non-Target Organisms: While generally considered safer, some thiadiazole compounds have shown potential for adverse effects. For instance, Thiodiazole copper, a fungicide widely used in China, has been identified as a potential thyroid disruptor in female rats following pubertal exposure.[9] This study revealed decreased serum T3 and T4 concentrations, an increase in thyroid-stimulating hormone (TSH), and hyperplasia of the thyroid gland.[9]

• Soil Ecosystem Impact: Recent studies indicate that exposure to thiazole pesticides can disrupt the ecological networks of soil bacteria. This can undermine the stability of agricultural ecosystems by affecting the abundance of functional genes related to nitrogen and carbon cycling.[10]

Environmental Fate:

The environmental persistence and mobility of thiadiazole agrochemicals are critical to their overall safety profile. For example, the neonicotinoid thiamethoxam, which contains a thiazole ring, is noted for its high water solubility and low soil adsorption, leading to persistence and potential leaching into water sources.[1] This highlights that the properties of the entire molecule, not just the thiadiazole core, dictate its environmental behavior.

Comparative Environmental Safety Analysis

To contextualize the safety profile of thiadiazoles, it is essential to compare them against other major classes of agrochemicals.

Neonicotinoids

Neonicotinoids are a class of systemic insecticides that target the central nervous system of insects.[11]

• Environmental Fate: A significant issue with neonicotinoids is their inefficient uptake by target crops. Often applied as seed coatings, only about 5% of the active ingredient is absorbed by the plant, with the majority dispersing into the soil and wider environment.[12][13] Their water solubility facilitates movement into aquatic systems.[12]

• Ecotoxicity: Neonicotinoids have been heavily implicated in the decline of pollinator populations, particularly bees.[12][13] Sub-lethal exposure can impair bee navigation, colony development, and queen production.[12] Beyond pollinators, they are also known to negatively impact aquatic invertebrates.[11] The two subgroups of neonicotinoids, cyano-substituted and nitro-substituted, exhibit different levels of toxicity to bees, with the former being more rapidly metabolized.[14]

Organophosphates (OPs)

Organophosphates are a class of pesticides that act by inhibiting the enzyme acetylcholinesterase (AChE) in the nervous system.[2][15]

• Environmental Fate: While often considered less persistent than older organochlorine pesticides, OPs can still be found in soil, water, and the atmosphere.[2][16] Their degradation rate is influenced by environmental factors like pH, temperature, and microbial activity.[16] However, their persistence can be prolonged through sorption to soil particles.[16]

• Ecotoxicity: OPs are highly toxic and their use has been linked to adverse effects on human health, wildlife, and ecosystems.[17] They are a known contributor to pollinator decline by disrupting bees' ability to forage and return to their hives.[17] Their non-specific mode of action means they can harm a wide range of non-target organisms, including aquatic life.[15][18]

Pyrethroids

Synthetic pyrethroids are insecticides that mimic the structure of natural pyrethrins. They function by disrupting sodium channels in the nervous system.[19]

• Environmental Fate: In field conditions, pyrethroids tend to dissipate and degrade rapidly, which can mitigate their environmental impact.[20] Due to their lipophilic nature, they strongly partition into sediments in aquatic environments.[20]

• Ecotoxicity: Pyrethroids are extremely toxic to fish and aquatic invertebrates in laboratory settings.[20][21][22] While their field effects can be less severe due to rapid degradation, runoff from agricultural areas can still pose a significant risk to aquatic ecosystems.[23] They are also highly toxic to bees and other beneficial arthropods, although field effects can be mitigated by repellency and rapid dissipation of residues.[19][20]

Triazole Fungicides

Triazoles are a major class of fungicides that inhibit the biosynthesis of ergosterol, a key component of fungal cell membranes.[24][25]

• Environmental Fate: Many triazole fungicides are persistent and mobile in the environment.[26][27] For example, fluconazole degrades slowly in water, and its transformation product, 1,2,4-triazole, is even more persistent, with a half-life of 1 to 3 years.[26] This persistence leads to concerns about the contamination of drinking water.[26][28]

• Ecotoxicity: The extensive use of azoles has led to undesirable effects on ecosystems and non-target organisms.[3] There is also a significant concern that environmental contamination with azole fungicides contributes to the development of antifungal resistance, which has implications for both human health and agriculture.[26]

Quantitative Comparison of Ecotoxicological Data

The following table summarizes acute toxicity data for representative compounds from each class, providing a quantitative basis for comparison. Lower values indicate higher toxicity.

Agrochemical Class	Representative Compound	Organism	Endpoint (Value)	Source
Thiadiazole-based	Thiacloprid (Neonicotinoid with thiadiazole)	Aphis gossypii (Cotton Aphid)	LC50: 0.255 mg/L	[7][8]
Neonicotinoid	Imidacloprid	Honey Bee (Apis mellifera)	Oral LD50: ~5 ng/bee	[12][13]
Organophosphate	Chlorpyrifos	Honey Bee (Apis mellifera)	Contact LD50: ~100 ng/bee	[17]
Pyrethroid	Cypermethrin	Rainbow Trout (Oncorhynchus mykiss)	96h LC50: ~0.6 µg/L	[20][23]
Triazole Fungicide	Tebuconazole	Algae (Scenedesmus subspicatus)	72h EC50: 4.0 mg/L	[29]

Note: Direct comparison is challenging due to variations in test organisms and conditions. Data is illustrative of the general toxicity range for each class.

Visualizing Environmental Fate and Risk Assessment

Diagrams created using Graphviz can help illustrate complex processes in environmental safety assessment.

Environmental Fate Pathways

The following diagram illustrates the potential pathways a pesticide can take after being introduced into the environment.

Caption: Potential environmental fate pathways for an agrochemical after application.

General Workflow for Ecotoxicological Risk Assessment

This diagram outlines the typical steps involved in assessing the environmental risk of a new agrochemical.

Caption: A generalized workflow for agrochemical environmental risk assessment.

Experimental Protocols for Environmental Safety Assessment

To ensure data is reliable and comparable, standardized testing methodologies are crucial. Below are outlines of key protocols based on OECD (Organisation for Economic Co-operation and Development) guidelines.

Protocol 1: Avian Acute Oral Toxicity Test (Based on OECD Guideline 223)

Objective: To determine the acute oral toxicity (LD50) of a substance to birds.

Causality and Justification: This test is critical for assessing the risk to birds that may be exposed to agrochemicals, for instance, by consuming treated seeds or contaminated insects. The LD50 provides a benchmark for acute toxicity.

Methodology:

• Test Species: Typically a granivorous species like the Bobwhite quail (Colinus virginianus) or a carnivorous/omnivorous species like the Japanese quail (Coturnix japonica).

• Acclimation: Birds are acclimated to laboratory conditions for at least two weeks before the test.

• Dose Preparation: The test substance is administered in a suitable vehicle (e.g., corn oil, water). A range of dose levels is prepared based on preliminary range-finding tests.

• Administration: A single dose is administered directly into the crop or esophagus of fasted birds via gavage. A control group receives only the vehicle. A minimum of 10 birds per dose group is used.

• Observation Period: Birds are observed for at least 14 days post-dosing. Observations include mortality, signs of toxicity (e.g., changes in behavior, appearance), and body weight changes.

• Data Analysis: The LD50 (the dose estimated to be lethal to 50% of the test animals) and its 95% confidence limits are calculated using appropriate statistical methods (e.g., probit analysis).

Protocol 2: Fish, Acute Toxicity Test (Based on OECD Guideline 203)

Objective: To determine the concentration of a substance that is lethal to 50% of fish over a short exposure period (typically 96 hours).

Causality and Justification: This is a fundamental test for aquatic toxicology. Runoff from agricultural fields can contaminate water bodies, making it essential to understand the acute risk of a pesticide to fish.

Methodology:

• Test Species: Common species include Rainbow trout (Oncorhynchus mykiss) for cold water and Zebrafish (Danio rerio) for warm water.

• Test System: Fish are held in tanks with controlled water quality (temperature, pH, dissolved oxygen). The test can be static (water is not changed), semi-static (water is renewed periodically), or flow-through (water is continuously replaced).

• Concentration Range: At least five concentrations of the test substance, arranged in a geometric series, are used. A control group is exposed to water without the test substance.

• Exposure: A minimum of seven fish are used per concentration. They are introduced to the test solutions and observed for 96 hours.

• Observations: Mortality is recorded at 24, 48, 72, and 96 hours. Any abnormal behavioral or physiological responses are also noted.

• Data Analysis: The LC50 (lethal concentration for 50% of the fish) is calculated for each observation time point using statistical methods.

Conclusion

The development of thiadiazole-based agrochemicals represents a promising avenue in the pursuit of more environmentally compatible pest management solutions. The available evidence suggests that many compounds in this class may offer a better safety profile than some conventional pesticides, particularly concerning acute toxicity to vertebrates.[1] However, the narrative is not one of unqualified safety. Concerns regarding potential endocrine disruption, as seen with thiodiazole copper, and negative impacts on soil microbial ecosystems warrant further in-depth investigation.

Compared to the well-documented environmental risks of neonicotinoids (pollinator and aquatic invertebrate toxicity), organophosphates (broad non-target toxicity), pyrethroids (extreme aquatic toxicity), and triazoles (persistence and resistance development), thiadiazoles appear to present a nuanced profile. While some derivatives may be truly "environmentally benign,"[8] a case-by-case, scientifically rigorous risk assessment is imperative for each new compound. Future research should focus on long-term, sub-lethal effects and the environmental fate of not just the parent compounds but also their degradation products.

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• Environmental Fate of the Azole Fungicide Fluconazole and Its Persistent and Mobile Transformation Product 1,2,4-Triazole | Request PDF - ResearchGate. (2025).
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• Assessing the Impact of Organophosphorus Pesticides (OPPs) on Aquatic Ecosystems: A Review - Auctores | Journals. (2025).
• The Future of Azoles in Agriculture—Balancing Effectiveness and Toxicity - MDPI. (2025).
• Synthesis and Bioactivities of Novel 1,3,4-Thiadiazole Derivatives of Glucosides - PMC. (n.d.).
• Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review - MDPI. (2020).
• (PDF) Impact of Agrochemicals on the Environment and Ecological Alternatives. (2023).
• Organophosphates Fact Sheet | National Caucus of Environmental Legislators. (2021).
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Safety & Regulatory Compliance

4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone proper disposal procedures

Operational Guide for the Safe Handling and Disposal of 4-Methyl-1,2,3-thiadiazol-5-yl Phenyl Sulfone

As a Senior Application Scientist, I frequently consult with drug development professionals on the logistical and safety challenges of handling complex heterocyclic compounds. 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone (CAS: 339008-93-4) is a specialized organosulfur-nitrogen heterocycle utilized in advanced chemical synthesis. Because its molecular architecture contains both a thiadiazole ring and a sulfone moiety, its disposal requires strict adherence to environmental regulations to prevent the release of highly toxic byproducts.

This guide provides a self-validating system of protocols for its safe operational handling, spill response, and final destruction, ensuring your laboratory maintains both scientific integrity and regulatory compliance.

Chemical Risk Profile and Causality

To manage a chemical safely, one must understand its mechanistic behavior under stress (e.g., combustion, dissolution). We do not simply memorize disposal rules; we deduce them from the compound's structure.

• Thermal Decomposition Causality : When subjected to high temperatures, the stable C-S and C-N bonds of the thiadiazole ring and the phenyl sulfone group break down. The essential breakdown products include carbon monoxide (CO), carbon dioxide (CO2), highly toxic nitrogen oxides (NOx), and corrosive sulfur oxides (SOx)[1].

• Environmental Causality : Organosulfur compounds must never be discharged into municipal sewer systems[2]. The EPA strictly prohibits the dilution of hazardous organosulfur waste as a substitute for proper chemical treatment, as dilution fails to neutralize the active pharmacophores and can lead to bioaccumulation or disruption of aquatic ecosystems[3].

Table 1: Quantitative and Qualitative Hazard Summary

Parameter	Specification / Requirement	Rationale
CAS Number	339008-93-4	Unique identifier for tracking and waste inventory.
Chemical Class	Organosulfur / Nitrogen Heterocycle	Dictates combustion byproducts (SOx, NOx)[4].
Primary Hazard	Irritant (Skin/Eyes/Respiratory)	Requires barrier protection to prevent mucosal absorption[4].
Disposal Method	High-Temp Incineration (>1000°C)	Ensures complete cleavage of stable heterocycle bonds[5].
Drain Disposal	Strictly Prohibited	Prevents aquatic toxicity and municipal water contamination[6].

Standard Operating Procedure (SOP): Routine Disposal

Routine disposal must be treated as a controlled, self-validating workflow. Never mix this compound with strong oxidizing agents or halogenated waste streams unless specifically validated, as this can dangerously alter incineration parameters[7].

Step-by-Step Methodology: Segregation and Packaging

• Segregation : Collect all solid waste, contaminated weighing papers, and empty packaging in a dedicated, clearly labeled "Non-Halogenated Organosulfur Waste" container[8].

• Secondary Containment : Place the primary waste container inside a high-density polyethylene (HDPE) secondary bin to prevent accidental puncture or moisture ingress.

• Labeling : Affix a hazardous waste tag detailing the exact chemical name, CAS number, and the critical warning: "Combustion yields toxic SOx/NOx gases."

• Destruction Routing : Transfer the waste to a licensed chemical disposal facility. The facility must utilize controlled incineration equipped with an alkaline flue gas scrubber[2].

  • Causality: The scrubber (typically utilizing a calcium hydroxide or sodium hydroxide spray) is non-negotiable. It neutralizes the acidic SOx and NOx gases generated during combustion, converting them into inert sulfate and nitrate salts before exhaust is released into the atmosphere[1][5].

Workflow for the routine segregation and disposal of thiadiazole sulfone waste.

Emergency Spill Response Protocol

In the event of a solid spill, immediate containment is required to prevent the aerosolization of the powder, which poses an acute inhalation hazard[8].

Table 2: Required PPE for Spill Response

Equipment Type	Specification	Purpose
Respirator	N95 or P100 particulate filter	Prevents inhalation of fine thiadiazole dust[5].
Gloves	Nitrile (Double-gloved)	Prevents dermal absorption; allows safe removal of outer layer[5].
Eye Protection	Chemical splash goggles	Protects ocular mucosa from particulate irritation[4].

Step-by-Step Methodology: Solid Spill Cleanup

• Isolate and Ventilate : Evacuate non-essential personnel from the immediate area. Ensure local exhaust ventilation (e.g., fume hood or ambient room scrubbers) is active[5].

• Don PPE : Equip the respirator, goggles, and double nitrile gloves before approaching the spill zone.

• Containment : Surround and cover the spilled powder with an inert absorbent material such as dry sand, earth, or vermiculite[6][8].

  • Causality: Do not use water or wet paper towels initially. Using water can dissolve the compound, increasing the risk of it penetrating floor seams or accidentally entering the municipal drain system[6].

• Mechanical Collection : Using a non-sparking tool, gently sweep the absorbent-chemical mixture into a chemical-resistant, sealable container. Use a slow, deliberate motion to avoid creating a dust cloud[7].

• Decontamination : After the bulk solid is removed, wipe the area with a damp cloth (using a minimal amount of an appropriate solvent), and dispose of the cloth in the hazardous waste bin[8].

• Verification : Visually inspect the area under adequate lighting to ensure no crystalline residue remains.

Step-by-step emergency response pathway for solid organosulfur spills.

Regulatory Compliance and Trust

Laboratory safety is not just about compliance; it is about building a culture of trust and scientific rigor. By understanding that 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone is not merely "chemical waste" but a direct precursor to environmental pollutants (SOx/NOx), researchers can logically deduce the necessity of these protocols. Always consult your institution's Environmental Health and Safety (EHS) department to ensure these guidelines align with local municipal codes and federal EPA mandates[3].

References

• European Chemicals Agency (ECHA). "1,3,4-Thiadiazole, 2-(methylthio)-5-(trifluoromethyl) - Registration Dossier - Disposal considerations." Europa. Available at:[Link]

• Capot Chemical. "MSDS of 3-Chloro-4-morpholino-1,2,5-thiadiazole." Capotchem. Available at: [Link]

• Environmental Protection Agency (EPA). "Land Disposal Restrictions for Third Third Scheduled Wastes, Part 1." Federal Register. Available at: [Link]

Sources

• 1. echa.europa.eu [echa.europa.eu]
• 2. chemicalbook.com [chemicalbook.com]
• 3. epa.gov [epa.gov]
• 4. fishersci.com [fishersci.com]
• 5. capotchem.com [capotchem.com]
• 6. cpchem.com [cpchem.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Personal protective equipment for handling 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone

Comprehensive Safety and Handling Guide: 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone

As a preferred partner in laboratory safety and chemical logistics, we provide drug development professionals and synthetic chemists with field-proven, self-validating protocols. Handling novel heterocyclic sulfones like 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone requires a rigorous understanding of both their physicochemical properties and their biological reactivity.

Thiadiazole sulfone derivatives are highly valued in pharmaceutical and agrochemical research for their broad-spectrum biological activities, including antifungal, antiviral, and antipsychotic precursor applications[1][2]. However, the same structural features that make them biologically active—specifically the lipophilic phenyl ring paired with the highly polar, electron-withdrawing sulfone moiety—dictate strict Personal Protective Equipment (PPE) and handling protocols to prevent dermal penetration, respiratory irritation, and environmental contamination[3][4].

Physicochemical & Hazard Profile

Before establishing a PPE matrix, it is critical to understand the baseline quantitative data of the compound. While specific in vivo toxicity data for this exact CAS number may be limited, structurally analogous phenyl sulfones and thiadiazoles exhibit consistent hazard profiles[3][5].

Parameter	Specification / Value
Chemical Name	4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone
CAS Number	339008-93-4
Molecular Formula	C9H8N2O2S2
Molecular Weight	240.31 g/mol
Physical State	Solid / Crystalline powder
Primary GHS Hazards (Analogous)	H302 : Harmful if swallowedH315 : Causes skin irritationH319 : Causes serious eye irritationH335 : May cause respiratory irritationH411 : Toxic to aquatic life[3][6][7]

The PPE Matrix: Mechanistic Causality

Do not treat PPE as a mere checklist; it is a layered defense system. Every item selected below is dictated by the chemical's specific reactivity and physical state.

• Hand Protection (Double Gloving):

  • Selection: Nitrile gloves (Inner: 0.11 mm; Outer: 0.4 mm).

  • Causality: The lipophilic nature of the thiadiazole core allows it to easily partition into the lipid bilayers of the skin if dissolved in organic solvents (like DMSO or DMF)[1][2]. Double-gloving ensures that if the outer glove experiences micro-tears or solvent breakthrough, the inner glove remains an intact barrier.

• Respiratory Protection:

  • Selection: Handling must occur strictly within a properly certified chemical fume hood (face velocity 80–100 fpm). If weighing bulk powder outside a hood is unavoidable, a NIOSH-approved N95 or P100 particulate respirator is mandatory[8].

  • Causality: Crystalline sulfone powders are prone to electrostatic charging. This static charge causes micro-particles to aerosolize easily during transfer, leading to severe respiratory tract irritation (H335)[4][6].

• Eye/Face Protection:

  • Selection: Snug-fitting, indirect-vented chemical safety goggles.

  • Causality: Standard safety glasses with side shields are insufficient against aerosolized fine powders, which can bypass the shields and cause severe ocular damage (H319)[5].

• Body Protection:

  • Selection: Flame-resistant (FR) or standard heavy-cotton lab coat with knit cuffs, fully buttoned. Closed-toe, non-porous shoes.

Operational Workflow & Handling Protocol

To ensure trustworthiness and repeatability, follow this self-validating handling protocol. Each step includes a verification check to confirm the system's integrity before proceeding.

Step 1: Pre-Operation Verification

• Verify the fume hood monitor displays a face velocity between 80 and 100 feet per minute (fpm).

• Clear the workspace of all incompatible materials, particularly strong oxidizing agents, which can react violently with sulfone derivatives[3][9].

• Validation: Ensure the sash is lowered to the marked safe operating height.

Step 2: Chemical Transfer and Weighing

• Don all required PPE (Double nitrile gloves, goggles, lab coat).

• Use anti-static spatulas (e.g., grounded metal or specialized static-dissipative plastics) to transfer the powder.

  • Expert Insight: Static electricity is the primary vector for unwanted exposure to dry thiadiazole powders. Neutralizing static prevents the powder from "jumping" off the spatula.

• Weigh the material directly into a pre-tared, sealable vial rather than an open weigh boat to minimize the exposed surface area.

• Validation: Cap the vial immediately after the desired mass is achieved, before removing it from the analytical balance enclosure.

Step 3: Solubilization

• If preparing stock solutions, add the solvent (e.g., DMSO, DMF, or Methanol) to the sealed vial via a syringe through a septum, or carefully open the vial deep within the fume hood.

• Agitate gently. Avoid vigorous vortexing of unsealed containers to prevent aerosolization of the dissolved toxicant.

Spill Response and Disposal Plan

Because sulfone derivatives exhibit long-lasting toxicity to aquatic life (H411/H412)[3][7], they must never be disposed of in standard aqueous waste streams.

Minor Spill Protocol (Inside Fume Hood):

• Contain: Cover the spilled powder with a damp, static-dissipative absorbent pad to prevent dust generation.

• Collect: Carefully sweep the damp pad and powder into a sealable hazardous waste bag. Do not use a standard vacuum cleaner, which will aerosolize the fine particles.

• Decontaminate: Wipe the area with a solvent suitable for dissolving the compound (e.g., a small amount of ethanol or acetone), followed immediately by a thorough wash with soap and water to remove residual organics.

• Doffing: Remove outer gloves inside-out, place them in the waste bag, and don a fresh pair of outer gloves before continuing work.

Disposal Logistics:

• Solid Waste: All contaminated PPE, weigh boats, and empty vials must be placed in a clearly labeled, rigid hazardous waste container destined for high-temperature incineration .

• Liquid Waste: Segregate into designated halogenated or non-halogenated organic waste carboys. Label explicitly with "Contains Aquatic Toxicant (Thiadiazole Sulfone)" to alert waste management personnel[5][7].

Mandatory Visualization: Safety & Handling Workflow

Below is the logical workflow for handling 4-Methyl-1,2,3-thiadiazol-5-yl phenyl sulfone, illustrating the critical decision points during operations.

Workflow for the safe handling, spill response, and decontamination of thiadiazole sulfone derivatives.

References

• Fisher Scientific. "SAFETY DATA SHEET: Phenyl sulfone." Thermo Fisher Scientific. Available at:[Link]

• MDPI. "Synthesis and Antifungal Activity of Novel Sulfone Derivatives Containing 1,3,4-Oxadiazole Moieties." Molecules. Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 79664, Phenyl vinyl sulfone." PubChem. Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pharmedicopublishers.com [pharmedicopublishers.com]
• 3. fishersci.fi [fishersci.fi]
• 4. Phenyl vinyl sulfone | C8H8O2S | CID 79664 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tcichemicals.com [tcichemicals.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. epliportal.pli-petronas.com [epliportal.pli-petronas.com]
• 8. westliberty.edu [westliberty.edu]
• 9. datasheets.scbt.com [datasheets.scbt.com]